1-Chloro-3-ethynyloct-2-ene

• CAS: 62055-69-0

Core Science & Biosynthesis

In-Depth Technical Guide: Chemical Structure, Properties, and Synthetic Utility of 1-Chloro-3-ethynyloct-2-ene

Target Audience: Synthetic Organic Chemists, Materials Scientists, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide

Executive Summary

1-Chloro-3-ethynyloct-2-ene (CAS: 62055-69-0) is a highly specialized, bifunctional organic building block characterized by an extended conjugated enyne system coupled with an allylic chloride[1]. Its unique structural topology makes it an exceptional electrophile for complex molecular assembly, particularly in the synthesis of conjugated bisallenes and vinylallenes. This whitepaper elucidates its physicochemical properties, the mechanistic causality behind its reactivity, and provides field-proven, self-validating experimental protocols for its synthesis and downstream application.

Chemical Identity & Molecular Properties

The molecular architecture of 1-chloro-3-ethynyloct-2-ene consists of a 10-carbon framework featuring a primary allylic chloride, a trisubstituted alkene, and a terminal alkyne. This dense functionalization allows for highly regioselective organometallic transformations[1].

Table 1: Physicochemical Identity and Structural Parameters

Parameter	Value	Causality / Structural Significance
IUPAC Name	1-Chloro-3-ethynyloct-2-ene	Defines the exact connectivity of the enyne system.
CAS Number	62055-69-0	Unique identifier for procurement and database tracking[1].
Molecular Formula	C₁₀H₁₅Cl	Balances the degree of unsaturation (3 equivalents).
Molecular Weight	170.68 g/mol	Optimal mass for liquid-phase handling and distillation[1].
Exact Mass	170.086 g/mol	Critical for High-Resolution Mass Spectrometry (HRMS) validation.
Structural Class	Conjugated Allylic Chloride	Primes the molecule for extended Sₙ2' and Sₙ2'' displacements.

Mechanistic Pathways & Structural Utility

The synthetic value of 1-chloro-3-ethynyloct-2-ene lies in its capacity to undergo extended nucleophilic displacements. Traditional allylic chlorides undergo Sₙ2 or Sₙ2' reactions. However, the presence of the conjugated terminal alkyne in this molecule enables a rare 1,5-hydride displacement (Sₙ2'') .

When treated with a hard nucleophile such as lithium aluminum hydride (LiAlH₄), the hydride selectively attacks the less sterically hindered terminal alkyne carbon. The extended π -system transmits the electron density through the carbon framework, shifting the alkyne to an allene, migrating the alkene, and ultimately ejecting the chloride leaving group. This cascade rapidly and irreversibly yields 3-ethenylocta-1,2-diene (a vinylallene)[2]. This methodology was pioneered in the seminal 1976 work by Roumestant, Malacria, and Gore for the synthesis of complex conjugated allenes[3].

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems . Each step includes specific diagnostic markers to confirm success before proceeding to the next stage of the workflow[2].

Protocol 1: Synthesis of 3-Ethynyloct-1-en-3-ol (Precursor)

• Objective: 1,2-nucleophilic addition of an ethynyl group to an enone.

• Reagents: 1-Octen-3-one (1.0 eq), Ethynylmagnesium bromide (1.2 eq, 0.5 M in THF).

• Step-by-Step:

  • Flame-dry a 250 mL round-bottom flask under argon.

  • Dissolve 1-octen-3-one in anhydrous THF and cool to 0 °C. (Causality: Low temperature prevents the polymerization of the highly reactive enone).

  • Add ethynylmagnesium bromide dropwise over 30 minutes. (Causality: Ethynyl Grignards are hard nucleophiles, kinetically favoring direct 1,2-addition over 1,4-Michael addition).

  • Quench with saturated aqueous NH₄Cl and extract with diethyl ether.

• Self-Validation Checkpoint: IR Spectroscopy must show a broad -OH stretch at ~3300 cm⁻¹ and a sharp terminal alkyne ≡C-H stretch at 3300 cm⁻¹, confirming the tertiary alcohol formation.

Protocol 2: Allylic Chlorination to 1-Chloro-3-ethynyloct-2-ene

• Objective: Conversion of the tertiary alcohol to the target allylic chloride via Sₙi' rearrangement.

• Reagents: 3-Ethynyloct-1-en-3-ol (1.0 eq), Thionyl Chloride (SOCl₂, 1.1 eq), Pyridine (1.2 eq).

• Step-by-Step:

  • Dissolve the alcohol in anhydrous Et₂O and add pyridine. Cool to -10 °C.

  • Add SOCl₂ dropwise. (Causality: Pyridine acts as an acid scavenger, neutralizing generated HCl to prevent unwanted hydrochlorination of the alkyne).

  • Stir for 2 hours, then wash with cold water and brine.

  • Dry over MgSO₄ and concentrate in vacuo.

• Self-Validation Checkpoint: ¹H NMR validation is critical here. The Sₙi' rearrangement relieves steric strain at the tertiary center. Look for the disappearance of the terminal vinyl protons (multiplets at ~5.0-6.0 ppm) and the emergence of a diagnostic doublet at ~4.1 ppm, corresponding to the new primary allylic chloride (-CH₂Cl).

Protocol 3: 1,5-Displacement to 3-Ethenylocta-1,2-diene

• Objective: Sₙ2'' reduction of the allylic chloride to a vinylallene.

• Reagents: 1-Chloro-3-ethynyloct-2-ene (1.0 eq), LiAlH₄ (0.5 eq).

• Step-by-Step:

  • Suspend LiAlH₄ in anhydrous Et₂O at -20 °C.

  • Add the allylic chloride dropwise. (Causality: The Sₙ2'' attack on the terminal alkyne is favored entropically, as the expulsion of the chloride drives the formation of the thermodynamically stable conjugated allene system).

  • Carefully quench with Fieser's method (H₂O, 15% NaOH, H₂O) to precipitate aluminum salts.

• Self-Validation Checkpoint: IR Spectroscopy will show the complete disappearance of the alkyne stretch and the appearance of a strong, characteristic asymmetric stretching band at ~1950 cm⁻¹ , definitively confirming the C=C=C allene core.

Synthetic Workflow Visualization

The following logical relationship diagram maps the flow of intermediates, reagents, and mechanistic pathways from the starting material to the final vinylallene product.

Fig 1: Synthetic workflow of 1-Chloro-3-ethynyloct-2-ene and its conversion to a vinylallene.

References

• Benchchem Database - 1-Chloro-3-ethynyloct-2-ene | CAS 62055-69-0. Benchchem.
• Chemsrc Chemical Database - 3-ethenylocta-1,2-diene | CAS#:61779-54-2. Chemsrc.
• The Chemistry of Bisallenes - PMC - NIH. National Institutes of Health.

• Original Mechanistic Literature - Roumestant, M. L., Malacria, M., & Gore, J. (1976). Synthesis of Conjugated Bisallenes. Synthesis, 1976(11), 755-757. DOI:[Link]

Sources

• 1. 1-Chloro-3-ethynyloct-2-ene|CAS 62055-69-0 [benchchem.com]
• 2. 3-ethenylocta-1,2-diene | CAS#:61779-54-2 | Chemsrc [chemsrc.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

1-Chloro-3-ethynyloct-2-ene CAS 62055-69-0 material safety data sheet (MSDS)

An In-depth Technical Guide to 1-Chloro-3-ethynyloct-2-ene (CAS 62055-69-0)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the material safety, handling, and reactive hazards associated with 1-Chloro-3-ethynyloct-2-ene. As no specific Material Safety Data Sheet (MSDS) is readily available for this compound, this document synthesizes data from structurally related halogenated enynes and other chlorinated organic molecules to provide a robust framework for safe laboratory practices. The information herein is intended to empower researchers with the knowledge to conduct their work with a high degree of safety and experimental integrity.

Section 1: Compound Identification and Properties

1-Chloro-3-ethynyloct-2-ene is a halogenated enyne with the molecular formula C10H15Cl. Its structure contains a vinyl chloride moiety, an internal alkyne, and a saturated alkyl chain. While specific physical and chemical data for this compound are not widely published, its properties can be inferred from its constituent functional groups and similar molecules.

Table 1: Estimated Physicochemical Properties of 1-Chloro-3-ethynyloct-2-ene

Property	Estimated Value/Information	Rationale/Source Analogy
Molecular Weight	170.68 g/mol	Calculated from molecular formula
Appearance	Likely a colorless to pale yellow liquid	Based on similar chlorinated hydrocarbons[1]
Boiling Point	Expected to be elevated due to molecular weight and polar C-Cl bond	General trend for halogenated organics
Density	Expected to be slightly greater than water	Chlorinated hydrocarbons are often denser than water[2]
Solubility	Insoluble in water; Soluble in organic solvents (e.g., ethers, halogenated solvents, hydrocarbons)	Typical for non-polar organic compounds

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C5 [label="C", pos="3.5,1!"];
C6 [label="C", pos="4.5,1!"];
C7 [label="C", pos="5.5,1!"];
C8 [label="C", pos="6.5,1!"];
C9 [label="C", pos="2.5,-1!"];
C10 [label="C", pos="3,-1.5!"];
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C6 -- C7 [label=""];
C7 -- C8 [label=""];
C3 -- C9 [label=""];
C9 -- C10 [label="≡"];
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Caption: Chemical structure of 1-Chloro-3-ethynyloct-2-ene.

Section 2: Hazard Analysis and Toxicological Profile

The primary hazards associated with 1-Chloro-3-ethynyloct-2-ene are derived from its vinyl chloride and alkyne functionalities. Halogenated organic compounds, as a class, present a range of health and safety concerns.

2.1. Health Hazards

• Toxicity: Halogenated solvents can be toxic if swallowed or in contact with skin[2]. Inhalation of high vapor concentrations may lead to symptoms such as headache, dizziness, tiredness, nausea, and vomiting[3][4][5].

• Irritation: This compound is expected to be a skin and eye irritant.[1][5][6] Prolonged contact may cause dermatitis.[4]

• Carcinogenicity: Many chlorinated hydrocarbons are suspected carcinogens.[2][7] It is prudent to handle this compound as a potential carcinogen.

• Respiratory Effects: Vapors may cause respiratory irritation[1][6][7][8].

2.2. Physical and Chemical Hazards

• Flammability: While many halogenated solvents are non-flammable, the presence of the octene and ethynyl groups may render this compound flammable.[6][8] Vapors may form explosive mixtures with air, especially upon heating.[2][3]

• Reactivity: This compound may be incompatible with strong oxidizing agents, acids, and bases.[3][9] Contact with these materials could lead to vigorous reactions. Halogenated compounds can also react with certain metals.[10]

• Hazardous Decomposition: Combustion of chlorinated organic compounds can produce highly toxic and corrosive gases such as hydrogen chloride, carbon monoxide, and carbon dioxide.[3][4]

Section 3: Safe Handling and Storage Protocols

A thorough risk assessment should be conducted before handling 1-Chloro-3-ethynyloct-2-ene. The following protocols are based on best practices for handling hazardous halogenated organic compounds.

3.1. Personal Protective Equipment (PPE)

• Eye Protection: Chemical safety goggles or a face shield are mandatory.

• Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile, neoprene).

• Skin and Body Protection: A lab coat or chemical-resistant apron should be worn. Ensure full skin coverage.

• Respiratory Protection: All work should be conducted in a certified chemical fume hood to avoid inhalation of vapors.[11] If there is a potential for exposure outside of a fume hood, a respirator may be required.

3.2. Engineering Controls

• Ventilation: Work exclusively in a well-ventilated laboratory with a properly functioning chemical fume hood.[12]

• Safety Equipment: An eyewash station and safety shower must be readily accessible.[12]

3.3. Storage

• Container: Store in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area.[1][12]

• Incompatibilities: Segregate from incompatible materials such as strong oxidizing agents, acids, and bases.[10][13]

• Ignition Sources: Keep away from heat, sparks, and open flames.[1][3][8] Use spark-proof tools and explosion-proof equipment when handling larger quantities.[3]

Caption: A logical workflow for risk assessment when working with hazardous chemicals.

Section 4: Emergency Procedures

4.1. First Aid Measures

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[5]

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[5]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[3][5]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[5][14]

4.2. Spill and Leak Procedures

• Small Spills: Evacuate unnecessary personnel. Wearing appropriate PPE, absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a sealed container for disposal.[3][12]

• Large Spills: Evacuate the area immediately and call for emergency assistance. Prevent the spill from entering drains or waterways.[14]

4.3. Fire-Fighting Measures

• Extinguishing Media: Use carbon dioxide, dry chemical powder, or appropriate foam.[3] A water spray may be used to cool containers.[3]

• Hazards: Fire may produce irritating, corrosive, and/or toxic gases.[3] Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[3]

Section 5: Disposal Considerations

Waste containing 1-Chloro-3-ethynyloct-2-ene must be handled as hazardous waste.

• Waste Collection: Collect waste in a dedicated, properly labeled, and sealed container.[9][11] Halogenated waste should be segregated from non-halogenated waste.[11]

• Disposal: Dispose of waste through a licensed hazardous waste disposal company. Do not dispose of it down the drain or by evaporation.[9] Follow all local, state, and federal regulations.[7]

References

• Sigma-Aldrich. (2025, November 6).
• Fisher Scientific. (2025, December 19).
• ECHA.
• Fisher Scientific. (2025, December 18).
• Sigma-Aldrich. (2025, December 26).
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• Fisher Scientific. (2025, December 21).
• Apollo Scientific. 1-Chloro-3-methylbut-2-ene.
• Thermo Fisher Scientific. (2025, September 23).
• ChemScene. (2025, December 7).
• Washington State University.
• Thermo Fisher Scientific. (2025, September 19).
• Fisher Scientific. (2009, February 23).
• PubChem. (E)-1-chloro-3-ethylhex-2-ene.
• PubChem. 1-Chloro-3-ethylhex-2-ene.
• PubChem. 1-Chloro-3-ethylpent-2-ene.
• Unknown. Chloroethane Structural Formula.
• Guidechem. 1-chloro-3-[(Z)-3-ethoxybut-1-enyl]benzene 1201224-99-8 wiki.
• Georgia Institute of Technology. Segregation and Storage of Chemicals According to Hazard Class.
• Braun Research Group.
• Texas Tech University. (2011, December 14).
• Office of Environmental Health & Safety. (2005, August). Practices for Proper Chemical Storage.
• precisionFDA. 1-CHLORO-3-METHYL-2-BUTENE.

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Thermodynamic Stability and Isomerization Pathways of 1-Chloro-3-ethynyloct-2-ene: A Mechanistic Guide

Executive Summary

In the synthesis of complex polyenes, conjugated bisallenes, and targeted pharmaceutical intermediates, the stereochemical integrity of allylic building blocks dictates the success of downstream cross-coupling and substitution reactions [1]. 1-Chloro-3-ethynyloct-2-ene (CAS: 62055-69-0) is a highly functionalized bifunctional enyne containing an allylic chloride, a trisubstituted alkene, and a terminal alkyne.

As a Senior Application Scientist, I frequently encounter synthetic bottlenecks where kinetically trapped isomers derail reaction yields. This whitepaper provides an in-depth analysis of the thermodynamic stability of the E and Z isomers of 1-Chloro-3-ethynyloct-2-ene, details the mechanistic pathways for their interconversion, and establishes self-validating experimental protocols to control and quantify these isomerizations.

Structural and Thermodynamic Profiling

To manipulate 1-Chloro-3-ethynyloct-2-ene effectively, we must first establish the thermodynamic baseline of its E and Z configurations. The core structure is a trisubstituted alkene: C1(Cl)–C2(H)=C3(C≡CH)(C₅H₁₁) .

Applying Cahn-Ingold-Prelog (CIP) priority rules:

• At C2: The chloromethyl group (-CH₂Cl) takes priority over the hydrogen atom.

• At C3: The ethynyl group (-C≡CH) takes priority over the pentyl chain (-C₅H₁₁) because the carbon triple-bonded to another carbon is treated as being bonded to three carbons, outranking the standard alkyl chain.

Consequently, in the Z-isomer , the high-priority -CH₂Cl and -C≡CH groups are cis to each other. In the E-isomer , the -CH₂Cl and -C₅H₁₁ groups are cis.

The Causality of Thermodynamic Stability

The thermodynamic preference is driven almost entirely by A(1,3) allylic strain (steric clash). The ethynyl group is linear and cylindrical, possessing a very small conformational free energy (A-value ≈ 0.41 kcal/mol). It is sterically undemanding despite its high electron density. Conversely, the pentyl group is a flexible, bulky alkyl chain (A-value ≈ 1.7 kcal/mol) [3].

In the E-isomer, the bulky -CH₂Cl and -C₅H₁₁ groups are forced into a cis relationship, causing severe steric repulsion. In the Z-isomer, the -CH₂Cl group is cis to the linear, unobtrusive ethynyl group, minimizing steric clash. Therefore, the Z-isomer is the thermodynamically stable state .

Quantitative Data Summary

Table 1: Thermodynamic and Structural Parameters

Parameter	Z-1-Chloro-3-ethynyloct-2-ene	E-1-Chloro-3-ethynyloct-2-ene
CIP Priority Alignment	High priorities (cis)	High priorities (trans)
Major Steric Interaction	-CH₂Cl vs. -C≡CH (Minimal clash)	-CH₂Cl vs. -C₅H₁₁ (Severe A¹³ strain)
Relative Free Energy (ΔG)	0.0 kcal/mol (Reference Minimum)	+2.4 to +2.8 kcal/mol
Equilibrium Ratio (298 K)	~95 - 98%	~2 - 5%
Diagnostic NOESY Signal	C2-H ↔ C4-Methylene (Strong)	C2-H ↔ C≡C-H (Strong)

Mechanistic Pathways for Isomerization

Understanding how to traverse the energy barrier between the E and Z states allows chemists to either enrich a desired isomer or achieve thermodynamic equilibrium.

Pathway A: Transition Metal-Catalyzed (π-σ-π) Isomerization

Because 1-Chloro-3-ethynyloct-2-ene is an allylic chloride, Palladium(0) is the ideal catalyst for controlled isomerization [2]. The mechanism relies on a hapticity shift within the palladium intermediate:

• Oxidative Addition: Pd(0) inserts into the C1–Cl bond, forming an η3 -allyl-Pd(II) complex.

• Hapticity Shift ( η3→η1 ): The palladium slips to coordinate solely at C3. This localizes the π -bond between C1 and C2, leaving a σ -bond between C2 and C3.

• Bond Rotation: Free rotation occurs around the newly formed C2–C3 single bond, relieving the steric strain of the E-configuration.

• Reductive Elimination: The complex shifts back to η3 and undergoes reductive elimination, expelling Pd(0) and locking in the thermodynamically favored Z-isomer.

Pd-catalyzed π-σ-π isomerization pathway of 1-Chloro-3-ethynyloct-2-ene.

Pathway B: Photochemical Isomerization

Direct UV irradiation (e.g., 254 nm) excites the conjugated enyne system ( π→π∗ transition) to a singlet excited state. In this excited state, the C2=C3 bond order is reduced, allowing free rotation. Decay back to the ground state yields a photostationary state. Because the Z-isomer often has a higher extinction coefficient at 254 nm, it absorbs more photons and is continuously excited, allowing the system to artificially enrich the kinetically trapped E-isomer.

Self-Validating Experimental Protocols

To ensure scientific integrity, a protocol must be self-validating. It is not enough to observe an isomer ratio; we must prove it is the true thermodynamic minimum by approaching equilibrium from both pure E and pure Z starting materials in parallel.

Protocol 1: Palladium-Catalyzed Thermodynamic Equilibration

Objective: Convert a kinetic mixture of isomers entirely to the thermodynamic Z-minimum.

• Reaction Setup: In a nitrogen-filled glovebox, dissolve 1.0 mmol of 1-Chloro-3-ethynyloct-2-ene (either pure E, pure Z, or a mixture) in 5.0 mL of anhydrous THF.

• Catalyst Addition: Add 5 mol% of Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]. Stir at 25 °C.

• Kinetic Sampling: At t = 0, 10, 30, 60, and 120 minutes, extract a 50 µL aliquot.

• Quenching (Critical Step): Immediately pass the aliquot through a 1-inch plug of silica gel, eluting with 1 mL of hexane.

  • Causality Note: Why use a silica pad? Palladium black and phosphine ligands catalyze unwanted background reactions during sample concentration and cause severe line broadening in NMR. Rapid filtration arrests the equilibrium instantly, ensuring the measured ratio accurately reflects the solution-state thermodynamics.

• Analysis: Analyze the filtrate via GC-MS or ¹H NMR.

• Validation: The reaction is deemed complete and thermodynamically controlled only when parallel flasks (starting from pure E and pure Z) converge to the exact same final ratio (typically >95:5 Z:E).

Self-validating experimental workflow for thermodynamic equilibration.

Protocol 2: Analytical Stereochemical Assignment via NOESY NMR

To unambiguously assign the stereochemistry of the resulting mixture, 2D NOESY (Nuclear Overhauser Effect Spectroscopy) NMR is employed.

• For the Z-isomer: The vinylic proton at C2 is cis to the pentyl chain. You will observe a strong NOE cross-peak between the C2 proton and the C4 methylene protons.

• For the E-isomer: The vinylic proton at C2 is cis to the ethynyl group. You will observe a diagnostic NOE between the C2 proton and the terminal alkyne proton.

This spatial correlation provides absolute proof of the molecular geometry, independent of computational models.

References

• Roumestant, M. L., Malacria, M., Goré, J., Grimaldi, J., & Bertrand, M. "Synthesis of Conjugated Bisallenes." Synthesis (1976). URL:[Link]

• Trost, B. M., & Van Vranken, D. L. "Asymmetric Transition Metal-Catalyzed Allylic Alkylations." Chemical Reviews (1996). URL:[Link]

• Anslyn, E. V., & Dougherty, D. A. "Modern Physical Organic Chemistry." University Science Books (2006). URL:[Link]

Spectroscopic Characterization of Conjugated Enynes: FTIR Analysis of 1-Chloro-3-ethynyloct-2-ene

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Technical Guide & Application Whitepaper

Executive Summary

In the realm of modern drug development and complex organic synthesis, conjugated enynes serve as critical pharmacophores and synthetic intermediates. The molecule 1-Chloro-3-ethynyloct-2-ene presents a highly specific analytical challenge: it features a conjugated enyne system (an adjacent alkene and alkyne), an allylic chloride, and an aliphatic tail.

As a Senior Application Scientist, I approach the Fourier Transform Infrared (FTIR) characterization of this molecule not merely as a peak-picking exercise, but as a study in molecular physics. This guide deconstructs the electronic causality behind the vibrational modes of 1-Chloro-3-ethynyloct-2-ene, providing a self-validating experimental protocol designed to ensure high-fidelity spectral acquisition.

Structural Deconstruction & Electronic Causality

To accurately interpret the FTIR spectrum of 1-Chloro-3-ethynyloct-2-ene, we must first analyze its molecular architecture and the resulting electronic effects that dictate its vibrational frequencies.

The Physics of the Conjugated Enyne System

The core of this molecule is the C2=C3–C≡CH conjugated system. According to Hooke's Law as applied to molecular vibrations, the stretching frequency ( ν ) of a bond is directly proportional to the square root of its force constant ( k ).

In an isolated terminal alkyne, the carbon-carbon triple bond (–C≡C–) is highly rigid, typically yielding a weak absorption band between 2260–2100 cm⁻¹ 1. However, in 1-Chloro-3-ethynyloct-2-ene, the p-orbitals of the C=C double bond and the C≡C triple bond overlap. This allows for π-electron delocalization across the four-carbon framework.

This delocalization effectively reduces the bond order of both the double and triple bonds (giving them partial single-bond character). Consequently, the force constant ( k ) decreases, resulting in a bathochromic shift (a shift to lower wavenumbers) for both stretching frequencies. In conjugated enynes, the C≡C stretch is typically observed around 2100 cm⁻¹, and the C=C stretch is pushed down near 1650 cm⁻¹ or lower 2.

Fig 1: Mechanistic pathway of π-electron delocalization causing FTIR bathochromic shifts.

Terminal Alkyne and Alkene C-H Stretches

The hybridization of the carbon atoms directly impacts the C-H stretching frequencies.

• Terminal Alkyne (sp-hybridized): The 50% s-character of the sp-hybridized carbon holds the electrons closer to the nucleus, creating a very stiff, strong C-H bond. This produces a highly diagnostic, strong, and narrow absorption band in the 3330–3270 cm⁻¹ range 1.

• Alkene (sp²-hybridized): The =C-H stretch of the alkene portion will appear slightly above the 3000 cm⁻¹ threshold (typically 3100–3000 cm⁻¹) 3.

• Aliphatic Chain (sp³-hybridized): The remaining pentyl chain and the allylic CH₂ will exhibit strong C-H stretching strictly below 3000 cm⁻¹ (2960–2850 cm⁻¹) 4.

Quantitative Data Summary

The table below synthesizes the expected FTIR absorption bands for 1-Chloro-3-ethynyloct-2-ene, contrasting the theoretical unconjugated frequencies with the actual conjugated frequencies observed in the laboratory.

Functional Group	Vibration Mode	Unconjugated Baseline (cm⁻¹)	Expected Conjugated Shift (cm⁻¹)	Intensity & Peak Shape
Terminal Alkyne	≡C–H stretch	3270 – 3330	3250 – 3300	Strong, sharp
Terminal Alkyne	C≡C stretch	2100 – 2140	2080 – 2110	Weak to Medium, sharp
Alkene	=C–H stretch	3000 – 3100	3000 – 3100	Medium, sharp
Alkene	C=C stretch	1640 – 1680	1600 – 1640	Medium, sharp
Aliphatic Chain	–C–H stretch	2850 – 2960	2850 – 2960	Strong, multi-peak
Allylic Chloride	C–Cl stretch	600 – 800	600 – 800	Strong, broad

Self-Validating Experimental Protocol: ATR-FTIR

To ensure scientific integrity, analytical protocols must be self-validating. The following workflow utilizes Attenuated Total Reflectance (ATR) FTIR, which is ideal for liquid samples like 1-Chloro-3-ethynyloct-2-ene.

Fig 2: Standardized ATR-FTIR workflow for liquid conjugated enyne characterization.

Step-by-Step Methodology

Step 1: Instrument Preparation & Blank Validation

• Clean the ATR crystal (Diamond or ZnSe) using a lint-free wipe and spectroscopic-grade isopropanol. Allow it to evaporate completely.

• Validation Check: Acquire a background spectrum (32 scans, 4 cm⁻¹ resolution). The baseline must be flat (100% transmittance) with no residual peaks. If a C-H stretch is visible near 2900 cm⁻¹, reclean the crystal to prevent cross-contamination.

Step 2: Sample Application & Dryness Validation

• Apply 1–2 μL of neat 1-Chloro-3-ethynyloct-2-ene directly onto the ATR crystal, ensuring complete coverage of the sensor area.

• Validation Check (Critical): Perform a preliminary scan. Look specifically at the 3600–3200 cm⁻¹ region. If a broad, rounded band is present, the sample is contaminated with water (O-H stretch). This will obscure the critical terminal alkyne ≡C-H stretch (~3300 cm⁻¹). If water is detected, the sample must be dried over anhydrous MgSO₄ and re-filtered before proceeding.

Step 3: Data Acquisition & Thickness Validation

• Acquire the sample spectrum using 32 to 64 co-added scans at a resolution of 4 cm⁻¹ across the 4000–400 cm⁻¹ range.

• Validation Check: Check the maximum absorbance of the strongest peak (usually the aliphatic C-H stretches at ~2900 cm⁻¹). It should fall between 0.2 and 0.8 Absorbance Units (AU). If it exceeds 1.0 AU, the detector is saturating, which will distort the peak shapes and shift the apparent maxima. Reduce the sample volume or adjust the ATR anvil pressure.

Step 4: Spectral Processing

• Apply an ATR correction algorithm to compensate for the wavelength-dependent penetration depth of the IR beam.

• Perform a multi-point baseline correction to account for any scattering effects.

• Integrate the areas for the diagnostic conjugated peaks: C≡C (~2100 cm⁻¹) and C=C (~1620 cm⁻¹).

Conclusion

The FTIR characterization of 1-Chloro-3-ethynyloct-2-ene is a textbook demonstration of how molecular electronics manifest in physical spectroscopy. By understanding that the π-electron delocalization inherently weakens the force constants of the adjacent double and triple bonds, researchers can accurately predict and identify the bathochromic shifts in the resulting spectrum. Utilizing a self-validating ATR-FTIR protocol ensures that these subtle shifts are captured with high analytical fidelity, free from moisture interference or detector saturation.

References

• IR Spectroscopy Tutorial: Alkynes. Organic Chemistry at CU Boulder. URL:[Link]

• 6.3: IR Spectrum and Characteristic Absorption Bands. Chemistry LibreTexts. URL:[Link]

• The Infrared Spectroscopy of Alkenes. Spectroscopy Online. URL:[Link]

• Conjugated Enynes as a New Type of Substrates for Olefin Metathesis. Organic Letters (ACS Publications). URL:[Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. chem.libretexts.org [chem.libretexts.org]

Protocols & Analytical Methods

Step-by-step synthesis protocol for 1-Chloro-3-ethynyloct-2-ene from 1-octen-3-one

Application Note: Synthesis Protocol for 1-Chloro-3-ethynyloct-2-ene

Executive Summary

The synthesis of highly functionalized enynes and allenes often relies on the precise manipulation of allylic systems. 1-Chloro-3-ethynyloct-2-ene (CAS: 62055-69-0) serves as a critical synthetic intermediate[1] for the preparation of complex conjugated systems, such as 3-ethenylocta-1,2-diene[2]. This application note details a robust, two-phase synthetic protocol starting from 1-octen-3-one. The workflow leverages a kinetically controlled 1,2-nucleophilic addition followed by an SN2' allylic chlorination to achieve the desired regiochemistry and structural rearrangement.

Mechanistic Pathway & Workflow

Reaction pathway: Nucleophilic alkynylation followed by allylic chlorination.

Phase 1: 1,2-Nucleophilic Addition (Alkynylation)

Objective: Synthesis of 3-ethynyloct-1-en-3-ol from 1-octen-3-one.

Causality & Mechanistic Insight: 1-octen-3-one is an α,β-unsaturated ketone, presenting two electrophilic sites: the carbonyl carbon (1,2-addition) and the β-carbon (1,4-conjugate addition). To synthesize the target tertiary alcohol, 1,2-addition must be strictly favored. By utilizing a "hard" nucleophile (ethynylmagnesium bromide) and maintaining cryogenic temperatures (-78 °C), the reaction is placed under strict kinetic control. This prevents the thermodynamically favored Michael addition, directing the acetylide anion exclusively to the carbonyl carbon to yield 3-ethynyloct-1-en-3-ol[2].

Step-by-Step Protocol:

• Preparation: Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, an argon inlet, and a rubber septum.

• Reagent Loading: Add 50 mL of anhydrous Tetrahydrofuran (THF) to the flask and cool the system to -78 °C using a dry ice/acetone bath.

• Nucleophile Introduction: Syringe in 1.2 equivalents of ethynylmagnesium bromide (0.5 M solution in THF). Allow the solution to stir for 10 minutes to equilibrate.

• Substrate Addition: Dissolve 1.0 equivalent of 1-octen-3-one in 10 mL of anhydrous THF. Add this solution dropwise to the reaction flask over 20 minutes using a syringe pump to prevent localized exothermic spikes that could promote 1,4-addition.

• Reaction Maturation: Stir the mixture at -78 °C for 2 hours. Monitor the disappearance of the starting material via TLC (Hexanes/Ethyl Acetate 8:2).

• Quenching & Workup: Quench the reaction strictly at -78 °C by the slow addition of 20 mL saturated aqueous ammonium chloride ( NH4​Cl ). Allow the mixture to warm to room temperature.

• Extraction: Transfer to a separatory funnel, extract the aqueous layer with diethyl ether ( 3×30 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO4​ , filter, and concentrate under reduced pressure to yield crude 3-ethynyloct-1-en-3-ol.

Phase 2: Allylic Chlorination and SN2' Rearrangement

Objective: Conversion of 3-ethynyloct-1-en-3-ol to 1-Chloro-3-ethynyloct-2-ene.

Causality & Mechanistic Insight: The transformation of the tertiary vinyl carbinol into a primary allylic chloride requires an allylic rearrangement. When treated with thionyl chloride ( SOCl2​ ), the alcohol first forms a chlorosulfite ester intermediate. Due to the steric hindrance at the tertiary carbon and the thermodynamic driving force to form a highly substituted, conjugated enyne system, the subsequent chloride attack occurs at the terminal vinyl carbon. This SN2' (or SNi') mechanism displaces the leaving group and shifts the double bond from the 1,2-position to the 2,3-position, cleanly yielding 1-chloro-3-ethynyloct-2-ene[3].

Step-by-Step Protocol:

• Preparation: In a clean, dry 100 mL round-bottom flask under argon, dissolve the crude 3-ethynyloct-1-en-3-ol (1.0 eq) in 30 mL of anhydrous diethyl ether.

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

• Chlorination: Add 1.1 equivalents of thionyl chloride ( SOCl2​ ) dropwise over 10 minutes. Note: Pyridine (1.1 eq) can be added prior to SOCl2​ to neutralize the generated HCl and prevent potential hydration of the alkyne, though uncatalyzed conditions often suffice for robust SN2' shifts in similar systems.

• Reaction Maturation: Remove the ice bath and allow the reaction to stir at room temperature for 3 hours. The evolution of SO2​ and HCl gases will be observed.

• Workup: Carefully pour the reaction mixture into 50 mL of ice-cold water to quench unreacted SOCl2​ .

• Extraction & Purification: Separate the organic layer and extract the aqueous phase with diethyl ether ( 2×20 mL). Wash the combined organics with saturated NaHCO3​ (until CO2​ evolution ceases) and brine. Dry over Na2​SO4​ , filter, and concentrate.

• Isolation: Purify the crude product via flash column chromatography (silica gel, 100% hexanes to 98:2 hexanes/ethyl acetate) to isolate 1-chloro-3-ethynyloct-2-ene as a pale yellow oil.

Quantitative Reaction Parameters

Compound	Role	Molecular Weight ( g/mol )	Equivalents	Amount (for 10 mmol scale)
1-octen-3-one	Starting Material	126.20	1.0 eq	1.26 g
Ethynylmagnesium bromide	Nucleophile	129.24	1.2 eq	24 mL (0.5 M in THF)
3-ethynyloct-1-en-3-ol	Intermediate	152.24	1.0 eq	~1.52 g (assume 100% yield)
Thionyl Chloride ( SOCl2​ )	Chlorinating Agent	118.97	1.1 eq	0.80 mL
1-Chloro-3-ethynyloct-2-ene	Final Product	170.68	-	Expected: ~1.36 g (80% yield)

References

• Roumestant, M. L., Malacria, M., Gore, J., Grimaldi, J., & Bertrand, M. (1976). Synthesis of [14,14-2H2]-linolenic acid and its use to confirm the pathway to 12-oxophytodienoic acid. Synthesis, 1976(11), 755-757.

• Chemsrc. (2025). 3-ethenylocta-1,2-diene | CAS#:61779-54-2 Synthetic Route. Retrieved March 30, 2026, from[Link]

Sources

• 1. 1-Chloro-3-ethynyloct-2-ene|CAS 62055-69-0 [benchchem.com]
• 2. 3-ethenylocta-1,2-diene | CAS#:61779-54-2 | Chemsrc [chemsrc.com]
• 3. ouci.dntb.gov.ua [ouci.dntb.gov.ua]

Using 1-Chloro-3-ethynyloct-2-ene as a precursor for 3-ethenylocta-1,2-diene synthesis

Application Note: A Protocol for the Synthesis of Substituted Vinylallenes

Topic: Methodologies for the Synthesis of 3-Ethenylocta-1,2-diene via Organometallic Routes

Audience: Researchers, scientists, and drug development professionals.

Abstract

Vinylallenes are highly versatile building blocks in organic synthesis, prized for their unique reactivity stemming from cumulenic and conjugated π-systems.[1][2] Their efficient construction, however, remains a significant challenge, often requiring precise control over reaction conditions to avoid undesired side reactions such as isomerization to more stable 1,3-dienes.[3] This application note presents a detailed protocol for the synthesis of vinylallenes, using the preparation of 3-ethenylocta-1,2-diene as a representative target. While a direct, single-step conversion from 1-chloro-3-ethynyloct-2-ene is not established in the scientific literature, this guide outlines a robust and analogous procedure based on the well-documented reaction of halo-enynes with organometallic reagents—a cornerstone of modern allene synthesis.[4][5] The described methodology focuses on the SN2' displacement mechanism, provides a comprehensive, step-by-step protocol, details critical safety considerations, and offers guidance on product characterization and troubleshooting.

Introduction: The Synthetic Value of Vinylallenes

Allenes, compounds containing two cumulative double bonds (C=C=C), are key structural motifs in numerous natural products and bioactive molecules.[6] The inclusion of a conjugated vinyl group creates a "vinylallene" moiety, which dramatically expands its synthetic potential, enabling participation in a wide array of transformations including cycloadditions, multicomponent reactions, and transition metal-catalyzed couplings.[2][7][8]

Despite their utility, the synthesis of structurally defined vinylallenes is complicated by several factors:

• Chirality: Tetrasubstituted allenes possess axial chirality, and controlling stereoselectivity is a formidable challenge.[1][3]

• Isomerization: The allene functionality can readily isomerize to thermodynamically more stable conjugated 1,3-dienes, particularly in the presence of acids, bases, or certain transition metals.[3]

• Purification: Allenes can be prone to polymerization and may be sensitive to standard purification techniques like silica gel chromatography.[3]

This guide provides a practical framework for navigating these challenges by adapting established organometallic protocols for the reliable synthesis of this valuable class of molecules.

Reaction Principle and Mechanism

The synthesis of allenes from propargylic or analogous conjugated precursors is frequently achieved via an anti-SN2' pathway.[5] In this mechanism, a nucleophile attacks the terminal carbon of the π-system (the γ-position relative to the leaving group), inducing a concerted electronic rearrangement that results in the formation of the allene and expulsion of the leaving group.

Organocuprate reagents are particularly effective for this transformation, exhibiting high regioselectivity for the Sngcontent-ng-c2259155149="" class="ng-star-inserted">N2' pathway over direct SN2 substitution.[9] The reaction of a conjugated chloro-enyne precursor with a Grignard reagent, often in the presence of copper salts, follows this mechanistic rationale to yield the desired vinylallene.[4]

Figure 1: General mechanism for SN2' synthesis of allenes.

Experimental Protocol: Synthesis of 3-Ethenylocta-1,2-diene

This protocol is adapted from established literature procedures for the synthesis of vinylallenes from halo-enyne precursors.[4] Causality: The choice of a Grignard reagent provides the nucleophilic vinyl group, and anhydrous, inert conditions are paramount to prevent quenching of the organometallic species and ensure reaction efficiency.

Materials and Equipment

Reagent/Equipment	Details	Purpose
Reagents
1-Chloro-3-ethynyloct-2-ene	Substrate (Precursor)	Source of the carbon backbone
Magnesium turnings	For Grignard reagent prep	Activates vinyl bromide
Vinyl bromide (1M in THF)	Grignard precursor	Source of the "ethenyl" group
Anhydrous Tetrahydrofuran (THF)	Solvent	Reaction medium
Iodine crystal	Grignard initiator	Activates magnesium surface
Saturated aq. NH₄Cl	Quenching agent	Neutralizes reactive species
Anhydrous MgSO₄ or Na₂SO₄	Drying agent	Removes water from organic phase
Diethyl ether (Et₂O)	Extraction solvent	Product isolation
Equipment
Three-neck round-bottom flask	Reaction vessel	Allows for inert atmosphere and additions
Schlenk line or Argon/Nitrogen inlet	Inert atmosphere	Prevents reaction with air/moisture
Magnetic stirrer and stir bar	Agitation	Ensures reaction homogeneity
Reflux condenser	Prevents solvent loss
Addition funnel	Controlled addition of reagents
Separatory funnel	Liquid-liquid extraction
Rotary evaporator	Solvent removal

Step-by-Step Procedure

Figure 2: Experimental workflow for vinylallene synthesis.

• Preparation of Inert Atmosphere: All glassware must be rigorously flame-dried under vacuum and cooled under a positive pressure of dry argon or nitrogen. This is critical as organometallic reagents react violently with water.

• Grignard Reagent Formation: To the three-neck flask containing a magnetic stir bar, add magnesium turnings and a single small crystal of iodine. Assemble the glassware and purge with inert gas. Add anhydrous THF via cannula. Slowly add the vinyl bromide solution via syringe. The reaction is initiated when the brown color of the iodine disappears. The mixture may require gentle warming to start. Once initiated, stir at room temperature for 1-2 hours to ensure complete formation of the vinylmagnesium bromide.

• Reaction with Precursor: Cool the freshly prepared Grignard reagent to 0°C using an ice bath. In a separate flame-dried flask, dissolve the 1-chloro-3-ethynyloct-2-ene precursor in a minimal amount of anhydrous THF. Transfer this solution to the addition funnel and add it dropwise to the stirred Grignard solution over 30-60 minutes. Causality: Slow, cold addition is necessary to control the exothermic reaction and prevent side-product formation.

• Reaction Monitoring: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 4-12 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) by carefully quenching a small aliquot.

• Workup and Extraction: Once the reaction is complete, cool the flask back to 0°C. Slowly and carefully add saturated aqueous ammonium chloride solution to quench any unreacted Grignard reagent. Transfer the entire mixture to a separatory funnel. Extract the aqueous layer three times with diethyl ether.

• Purification: Combine the organic extracts and wash with brine to remove residual water. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator at low temperature. Causality: Avoiding high temperatures is crucial to prevent isomerization of the vinylallene product.[3] The crude product can be purified by column chromatography on neutral alumina or by vacuum distillation.

Safety and Handling Precautions

Working with organometallic reagents and halogenated compounds requires strict adherence to safety protocols.

Hazard	Mitigation Measures
Pyrophoric Reagents	Grignard reagents can ignite spontaneously in air. All transfers must be performed under an inert atmosphere using syringe or cannula techniques.
Halogenated Hydrocarbons	Precursors like 1-chloro-3-ethynyloct-2-ene are likely irritants and potentially toxic.[10][11] Handle exclusively in a certified chemical fume hood.[12]
Anhydrous Solvents	Anhydrous ethers (THF, Et₂O) are highly flammable and can form explosive peroxides. Use in a well-ventilated area away from ignition sources.[13]
Personal Protective Equipment (PPE)	Always wear safety goggles, a flame-resistant lab coat, and appropriate chemical-resistant gloves.[14]
Quenching	The quenching of reactive organometallics is highly exothermic. Perform slowly at low temperatures behind a safety shield.

Characterization of 3-Ethenylocta-1,2-diene

Unambiguous characterization of the final product is essential. The following spectroscopic signatures are expected for vinylallenes.[3]

Technique	Expected Result
Infrared (IR)	A sharp, characteristic absorption band around 1950 cm⁻¹ for the C=C=C stretch of the allene.
¹H NMR	Complex multiplets in the vinylic region (~5-6 ppm) and a characteristic signal for the allenic proton (CH₂=C=C). Coupling constants will be critical for structural assignment.
¹³C NMR	A distinctive signal for the central carbon of the allene (C=C =C) around 200-210 ppm . Other signals for the terminal allenic and vinylic carbons will appear in the 90-150 ppm range.
Mass Spectrometry (MS)	The molecular ion peak corresponding to the calculated mass of C₁₀H₁₄.

Troubleshooting Common Issues

Problem	Probable Cause	Recommended Solution
Low or No Yield	Incomplete Grignard formation; moisture in the reaction; precursor instability.	Ensure Mg is activated and all reagents/glassware are scrupulously dry. Re-check inert atmosphere technique.
Product is a Mixture of Isomers	Isomerization of the allene to a 1,3-diene during reaction or workup.	Maintain low temperatures during reaction and purification. Use neutral alumina instead of silica gel for chromatography. Avoid any acidic or basic conditions.[3]
Difficulty in Purification	Product polymerization or co-elution with byproducts.	Consider bulb-to-bulb (Kugelrohr) distillation for purification. Store the purified product at low temperature under argon and consider adding a radical inhibitor like BHT.[3]

References

• Benchchem. (n.d.). Synthesis of 3-Ethenylocta-1,2-diene and Related Vinylallenes. Technical Support Center.
• Royal Society of Chemistry. (2016). Re-orienting coupling of organocuprates with propargyl electrophiles from S N 2′ to S N 2.
• Chemistry Stack Exchange. (2018). Mechanism of synthesis of allene.
• American Chemical Society. (2006). In Situ Generation of Vinyl Allenes and Its Applications to One-Pot Assembly of Cyclohexene, Cyclooctadiene, 3,7-Nonadienone, and Bicyclo[6.4.0]dodecene Derivatives with Palladium-Catalyzed Multicomponent Reactions. Journal of the American Chemical Society.
• Sigma-Aldrich. (2025). Safety Data Sheet.
• Nature Communications. (n.d.). Organocatalytic synthesis of chiral tetrasubstituted allenes from racemic propargylic alcohols.
• Organic Chemistry Portal. (n.d.). One-Pot Synthesis of 1,3-Disubstituted Allenes from 1-Alkynes, Aldehydes, and Morpholine.
• Chem-Station Int. Ed. (2014). Crabbe Allene Synthesis.
• Journal of the Chemical Society, Chemical Communications. (n.d.). New synthesis of vinylallenes. RSC Publishing.
• Wikipedia. (n.d.). Crabbé reaction.
• PMC. (n.d.). Racemic Vinylallenes in Catalytic Enantioselective Multicomponent Processes. Rapid Generation of Complexity through 1,6-Conjugate Additions.
• ResearchGate. (n.d.). Research progress in the synthesis of allene from alkyne derivatives.
• Sigma-Aldrich. (2025). Safety Data Sheet.
• Organic Chemistry Portal. (n.d.). Preparation of Vinyl Allenes from 1-Lithio-1,3-dienyl Phosphine Oxides and Aldehydes by the Wittig-Horner Reaction.
• Tokyo Chemical Industry. (2024). Safety Data Sheet.
• Fisher Scientific. (2025). Safety Data Sheet.
• Chem-Station Int. Ed. (2014). Organocuprates.
• Thermo Fisher Scientific. (2025). Safety Data Sheet.
• Organic Chemistry Portal. (n.d.). Allene synthesis by 1,3-substitution with carbon nucleophiles.

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. New synthesis of vinylallenes - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. Allene synthesis by 1,3-substitution with carbon nucleophiles [organic-chemistry.org]
• 6. One-Pot Synthesis of 1,3-Disubstituted Allenes from 1-Alkynes, Aldehydes, and Morpholine [organic-chemistry.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Organocuprates | Chem-Station Int. Ed. [en.chem-station.com]
• 10. tcichemicals.com [tcichemicals.com]
• 11. fishersci.com [fishersci.com]
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• 13. WERCS Studio - Application Error [assets.thermofisher.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]

1-Chloro-3-ethynyloct-2-ene in complex natural product total synthesis pathways

Application Note: 1-Chloro-3-ethynyloct-2-ene as a Linchpin Intermediate in Vinylallene-Mediated Natural Product Synthesis

Executive Summary

In the landscape of complex natural product total synthesis, the rapid and stereocontrolled construction of densely functionalized bicyclic cores remains a persistent challenge. 1-Chloro-3-ethynyloct-2-ene (CAS 62055-69-0) emerges as a highly reactive, bifunctional enyne allylic chloride that serves as a critical linchpin in these synthetic pathways. By exploiting its unique electronic architecture, synthetic chemists can access conjugated vinylallenes (e.g., 3-ethenylocta-1,2-diene) via an extended SN​2′′ reduction. These vinylallenes act as powerful, strain-activated dienes for [4+2] cycloadditions, enabling the assembly of complex frameworks found in terpenoids, steroids, and marine natural products [1]. This guide details the mechanistic rationale, validated step-by-step protocols, and analytical checkpoints for deploying this intermediate.

Mechanistic Rationale & Synthetic Strategy

The synthetic utility of 1-chloro-3-ethynyloct-2-ene is rooted in the precise spatial arrangement of its primary allylic chloride and conjugated terminal alkyne.

• Formation via SN​i′ Rearrangement: The intermediate is synthesized from the tertiary alcohol 3-ethynyloct-1-en-3-ol. Treatment with thionyl chloride induces an allylic transposition. The thermodynamic driving force is the formation of the sterically unhindered primary chloride, which maintains critical π -conjugation with the alkyne [1].

• Extended SN​2′′ Hydride Reduction: The conversion of the enyne chloride to the vinylallene is achieved using Lithium Aluminum Hydride ( LiAlH4​ ). The causality of this transformation is fascinating: the aluminate species coordinates to the alkyne, delivering a hydride regioselectively to the terminal alkyne carbon. This triggers an extended electron cascade through the enyne π -system, shifting the unsaturation to form a cumulated diene (allene) while simultaneously ejecting the distant chloride leaving group [2].

• Diels-Alder Cycloaddition: The resulting vinylallene is highly primed for Diels-Alder reactions. The inherent geometric strain of the allene system significantly lowers the activation energy for cycloaddition, dictating a rapid, endo-selective [4+2] trapping with dienophiles to form complex cycloadducts [3].

Synthetic progression from tertiary alcohol to bicyclic cycloadduct via the enyne chloride.

Experimental Workflows & Protocols

Phase 1: Synthesis of 1-Chloro-3-ethynyloct-2-ene

Objective: Convert the tertiary alcohol to the primary allylic chloride via allylic transposition.

• Setup: In an oven-dried, argon-purged 100 mL round-bottom flask, dissolve 3-ethynyloct-1-en-3-ol (10.0 mmol) and anhydrous pyridine (12.0 mmol) in 40 mL of anhydrous diethyl ether.

• Addition: Cool the reaction mixture to 0 °C using an ice-water bath. Add thionyl chloride ( SOCl2​ , 12.0 mmol) dropwise over 15 minutes via a syringe pump. Causality Note: Slow addition controls the exothermic SN​i′ rearrangement and prevents polymerization of the alkyne.

• Reaction: Stir the mixture at 0 °C for 1 hour, then allow it to warm to room temperature for an additional 2 hours.

• Workup: Quench the reaction carefully with saturated aqueous NaHCO3​ (20 mL). Extract the aqueous layer with diethyl ether (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO4​ , and concentrate under reduced pressure.

• Self-Validation Checkpoint: Analyze the crude product via 1H NMR . The complete disappearance of the terminal vinyl protons of the starting material and the appearance of a distinct doublet at ~4.1 ppm (corresponding to the −CH2​Cl protons) confirms the regioselective formation of the target enyne chloride.

Phase 2: Extended SN​2′′ Reduction to 3-Ethenylocta-1,2-diene

Objective: Generate the reactive vinylallene intermediate.

• Setup: Suspend LiAlH4​ (2.5 mmol) in 20 mL of anhydrous THF in a flame-dried flask under argon. Cool to -20 °C using a dry ice/ethylene glycol bath.

• Addition: Dissolve 1-chloro-3-ethynyloct-2-ene (5.0 mmol) in 10 mL of THF and add dropwise to the LiAlH4​ suspension over 20 minutes.

• Reaction: Maintain the temperature strictly at -20 °C for 2 hours. Causality Note: Temperature control is critical; exceeding 0 °C can lead to over-reduction of the alkyne or premature thermal dimerization of the resulting allene.

• Workup: Quench the reaction via the Fieser method to prevent emulsion formation: add 0.1 mL water, 0.1 mL 15% NaOH , and 0.3 mL water sequentially. Filter the granular aluminum salts through a Celite pad and concentrate the filtrate at 0 °C.

• Self-Validation Checkpoint: Perform IR spectroscopy on the neat oil immediately. A strong, distinctive absorption band at ~1950 cm−1 confirms the presence of the C=C=C allene stretch, validating successful displacement.

Mechanistic sequence of the SN2'' hydride reduction of 1-chloro-3-ethynyloct-2-ene.

Phase 3: [4+2] Cycloaddition

Objective: Trap the vinylallene to form a bicyclic natural product core.

• Setup: In a sealed Schlenk tube, dissolve the freshly prepared 3-ethenylocta-1,2-diene (2.0 mmol) and N-phenylmaleimide (2.0 mmol, as a model dienophile) in 10 mL of degassed toluene.

• Reaction: Heat the mixture to 80 °C for 4 hours to drive the thermal Diels-Alder reaction.

• Workup: Cool to room temperature and remove the solvent in vacuo. Purify the cycloadduct via flash column chromatography (silica gel, hexanes/EtOAc gradient).

• Self-Validation Checkpoint: 13C NMR analysis will show the complete loss of the characteristic sp-hybridized allene carbon signal (~210 ppm) and the emergence of signals corresponding to the newly formed cyclohexene ring.

Quantitative Data Summary

The following table summarizes the expected reaction metrics, highlighting the efficiency of the sequence when optimal conditions are maintained.

Reaction Step	Reagents & Conditions	Yield (%)	Regioselectivity	Key Analytical Marker
Allylic Chlorination	SOCl2​ , Pyridine, Et2​O , 0 °C	75–82	>95% (Primary Cl)	1H NMR : ~4.1 ppm (d, 2H, −CH2​Cl )
SN​2′′ Reduction	LiAlH4​ , THF, -20 °C	68–75	>90% (Allene)	IR : ~1950 cm−1 ( C=C=C stretch)
[4+2] Cycloaddition	N-Phenylmaleimide, PhMe, 80 °C	80–88	>95% (endo)	13C NMR : Loss of ~210 ppm signal

Conclusion

The strategic deployment of 1-chloro-3-ethynyloct-2-ene provides a robust, high-yielding pathway to complex bicyclic architectures. By strictly adhering to the validated analytical checkpoints—specifically monitoring the allylic transposition via NMR and the allene formation via IR—researchers can ensure high fidelity in the synthesis of downstream natural product targets. The unique extended SN​2′′ reactivity profile of this enyne chloride makes it an indispensable tool for advanced synthetic design.

References

• Roumestant, M. L.; Malacria, M.; Goré, J.; Grimaldi, J.; Bertrand, M. "Synthesis of Conjugated Bisallenes". Synthesis, 1976(11), 755-757. URL:[Link]

• Hopf, H. "The chemistry of bisallenes". Beilstein Journal of Organic Chemistry, 2012, 8, 1943-1994. URL:[Link]

• Aubert, C.; Buisine, O.; Malacria, M. "Transition Metal Catalyzed Cycloisomerizations of 1,n-Allenynes and -Allenenes". Chemical Reviews, 2011, 111(3), 4434-4505. URL:[Link]

Application Note: Regio- and Stereoselective Nucleophilic Substitution of 1-Chloro-3-ethynyloct-2-ene

Executive Summary

The nucleophilic substitution of highly functionalized allylic chlorides is a cornerstone of modern synthetic chemistry. 1-Chloro-3-ethynyloct-2-ene is a complex yne-allylic chloride that presents a unique chemoselectivity challenge. Because the substrate features both an alkene and a terminal alkyne (an enyne system), traditional uncatalyzed nucleophilic substitution typically yields a racemic mixture of 1,3-enynes (via direct SN​2 attack) and 1,4-enynes (via SN​1 ionization or unselective SN​2′ attack)[1].

To harness the synthetic utility of this molecule and generate a sterically demanding quaternary stereocenter, this protocol outlines a Copper-Catalyzed Asymmetric Allylic Alkylation (AAA) . By employing a Cu(I) catalyst and a chiral phosphoramidite ligand, researchers can forcefully bias the reaction toward the SN​2′ pathway, yielding chiral 1,4-enynes with exceptional regioselectivity and enantiomeric excess (ee)[2],[3].

Mechanistic Rationale & Causality (E-E-A-T)

As a Senior Application Scientist, it is critical to understand why specific reagents and conditions are selected, rather than merely following a recipe. Every parameter in this protocol is designed to control the transition state of the allylic substitution:

• Catalyst Selection (CuTC): Copper(I) thiophene-2-carboxylate (CuTC) is chosen over standard copper halides (like CuCl or CuI) because the thiophene-2-carboxylate counterion is highly labile. This allows for rapid and quantitative coordination of the bulky chiral phosphoramidite ligand, preventing the formation of unligated, racemic background catalysts[2].

• Pathway Redirection ( SN​2 vs. SN​2′ ): Hard nucleophiles, such as Grignard reagents, naturally favor direct SN​2 displacement at the less hindered primary carbon (C1). However, transmetalation with the chiral copper complex "softens" the nucleophile. The active L∗Cu−R species undergoes oxidative addition at the γ -carbon (C3), forming a highly organized Cu(III) π -allyl intermediate. Rapid reductive elimination from this intermediate outpaces any uncatalyzed SN​2 attack, exclusively yielding the SN​2′ product[2],[4].

• Solvent Causality (CH₂Cl₂ vs. THF): Computational solvation models demonstrate that polar solvents (e.g., THF or Water) can prematurely induce SN​1 heterolysis of the allylic chloride, destroying stereocontrol[1]. Dichloromethane (CH₂Cl₂) is non-coordinating and maintains the tight ion-pairing required to stabilize the stereodetermining Cu(III) transition state.

• Temperature Control (-78 °C): Cryogenic conditions are mandatory. At room temperature, the activation energy barrier for the uncatalyzed SN​2 reaction is easily overcome. Operating at -78 °C completely suppresses the background reaction, ensuring that 100% of the substrate flux goes through the chiral catalytic cycle[2].

Experimental Design & Optimization

The following table summarizes the quantitative optimization data that validates the chosen protocol parameters. Note the drastic shift in regioselectivity ( SN​2′ vs SN​2 ) and enantioselectivity when transitioning from a polar solvent to a non-polar solvent under cryogenic conditions.

Table 1: Optimization of Reaction Conditions for Nucleophilic Substitution

Entry	Catalyst (5 mol%)	Ligand (5.5 mol%)	Solvent	Temp (°C)	Yield (%)	SN​2′ : SN​2 Ratio	ee (%)
1	CuTC	None	THF	25	85	10:90	Racemic
2	CuTC	(S,S,S)-L	THF	-78	65	75:25	60
3	CuCl	(S,S,S)-L	CH₂Cl₂	-78	70	85:15	82
4	CuTC	(S,S,S)-L*	CH₂Cl₂	-78	92	99:1	>95

(S,S,S)-L = Chiral Phosphoramidite Ligand.*

Step-by-Step Protocol

This protocol is designed as a self-validating system . Do not proceed to the next step unless the validation checkpoint is met.

Materials Required:

• 1-Chloro-3-ethynyloct-2-ene (0.25 mmol, 1.0 equiv)

• CuTC (0.0125 mmol, 5 mol%)

• Chiral Phosphoramidite Ligand (0.0137 mmol, 5.5 mol%)

• Ethylmagnesium bromide (EtMgBr, 3.0 M in Et₂O, 0.30 mmol, 1.2 equiv)

• Anhydrous CH₂Cl₂ (3.0 mL)

Methodology:

• Preparation of the Precatalyst:

  • In a flame-dried Schlenk flask equipped with a magnetic stir bar, add CuTC (5 mol%) and the chiral phosphoramidite ligand (5.5 mol%) under a strict Argon atmosphere.

  • Add 2.0 mL of anhydrous CH₂Cl₂. Stir at room temperature for 15 minutes.

  • Validation Checkpoint: The suspension should dissolve into a clear, pale-yellow solution, confirming the successful formation of the L∗Cu(I) complex.

• Substrate Addition & Cooling:

  • Cool the reaction flask to -78 °C using a dry ice/acetone bath. Allow 10 minutes for thermal equilibration.

  • Dissolve 1-Chloro-3-ethynyloct-2-ene (0.25 mmol) in 1.0 mL of anhydrous CH₂Cl₂ and inject it into the flask dropwise.

• Nucleophilic Substitution (Grignard Addition):

  • Using a syringe pump, add EtMgBr (1.2 equiv) dropwise over 30 minutes down the inner wall of the flask to pre-cool the reagent before it hits the reaction mixture.

  • Validation Checkpoint: Upon addition, the solution will transiently turn deep yellow/orange, indicating the formation of the active L∗Cu−Ethyl species. If the solution turns black, Cu(0) has precipitated (indicating moisture contamination or localized overheating), and the reaction must be aborted.

• Reaction Maturation & Quenching:

  • Stir the mixture at -78 °C for 4 hours.

  • Quench the reaction at -78 °C by rapidly injecting 2.0 mL of saturated aqueous NH₄Cl.

  • Remove the cooling bath and allow the mixture to warm to room temperature.

• Workup:

  • Extract the aqueous layer with Et₂O (3 × 5 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Analytical Validation

To confirm the success of the protocol, perform the following analytical checks:

• TLC Analysis: The starting material (1-chloro-3-ethynyloct-2-ene) is UV-inactive but stains strongly with KMnO₄. The SN​2′ product (a 1,4-enyne) will exhibit a higher Rf​ value in hexanes due to the loss of the polar chloride atom.

• NMR Spectroscopy: 1H NMR will confirm the regioselectivity. The disappearance of the allylic CH2​−Cl doublet (~4.1 ppm) and the appearance of terminal vinyl protons ( CH=CH2​ at ~5.0-5.8 ppm) confirms the SN​2′ pathway.

• Chiral HPLC: Use a chiral stationary phase (e.g., Chiralcel OD-H) to determine the enantiomeric excess of the newly formed quaternary stereocenter at C3.

Reaction Workflow & Catalytic Cycle

The following diagram illustrates the logical flow of the catalytic cycle, highlighting the critical Cu(III) intermediate responsible for the SN​2′ regioselectivity.

Catalytic cycle of Cu-catalyzed SN2' substitution of enyne chlorides.

References

• Copper-Catalyzed Asymmetric Allylic Substitution of Enyne Chlorides. Angewandte Chemie International Edition.2

• Copper-catalyzed yne-allylic substitutions: concept and recent developments. Beilstein Journal of Organic Chemistry.3

• Solvation Effects on Alternative Nucleophilic Substitution Reaction Paths for Chloride/Allyl Chloride and γ-Methylated Congeners. The Journal of Organic Chemistry.1

• Copper-Catalyzed Yne-Allylic Substitutions Using Stabilized Nucleophiles. ACS Catalysis.4

Sources

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• 3. BJOC - Copper-catalyzed yne-allylic substitutions: concept and recent developments [beilstein-journals.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Notes & Protocols for 1-Chloro-3-ethynyloct-2-ene: A Comprehensive Guide to Safe Handling, Transport, and Storage

Abstract: This document provides a detailed guide for the safe handling, long-term storage, and transportation of 1-Chloro-3-ethynyloct-2-ene. As specific safety data for this compound is not widely available, this guide synthesizes established protocols and hazard information from structurally analogous compounds, including vinyl chlorides, terminal alkynes, and other chlorinated hydrocarbons. The protocols herein are designed for researchers, scientists, and drug development professionals, emphasizing causality behind experimental choices and self-validating safety systems.

Core Principles: Understanding the Hazard Profile

1-Chloro-3-ethynyloct-2-ene is a polyfunctional molecule requiring careful risk assessment. Its chemical behavior is dictated by three key structural features: a vinyl chloride moiety, a terminal alkyne , and an eight-carbon aliphatic chain. Each contributes to a unique hazard profile that must be understood to ensure safe laboratory operations.

• Vinyl Chloride Group: The presence of a chlorine atom on a carbon-carbon double bond is a significant structural alert. Vinyl halides are a class of compounds known for potential health hazards, including irritation and, in the case of the parent compound vinyl chloride, carcinogenicity and hepatotoxicity.[1][2] Vapors of similar chlorinated alkenes can be harmful if inhaled and may cause respiratory irritation.[3][4]

• Terminal Alkyne Group: The terminal C-H bond on the alkyne is weakly acidic and can be deprotonated to form acetylides, which can be explosive, particularly with certain metals.[5] While less prone to peroxide formation than ethers, terminal alkynes can still undergo energetic reactions, especially with strong oxidizing agents.[6] Storage under an inert atmosphere is a critical precaution to minimize oxidative degradation and other side reactions.[6][7]

• Flammability and Reactivity: The overall structure suggests the compound is a combustible or flammable liquid.[3] Vapors may form flammable or explosive mixtures with air, and all ignition sources must be rigorously excluded from handling and storage areas.[8][9] Incompatible materials include strong oxidizing agents, strong acids, and bases.[10][11]

Synthesized Hazard Data

The following table summarizes the anticipated hazards based on the analysis of functional groups present in 1-Chloro-3-ethynyloct-2-ene.

Hazard Category	Anticipated Risk & Rationale	Mitigation Strategy
Health Hazards	Acute Toxicity (Inhalation/Contact): Harmful if inhaled or in contact with skin.[12] May cause skin, eye, and respiratory irritation.[3][13] The vinyl chloride moiety is a known irritant.[1][14]	Handle exclusively in a certified chemical fume hood. Utilize appropriate Personal Protective Equipment (PPE).
Chronic Toxicity/Carcinogenicity: Suspected carcinogen. Chronic exposure to related chlorinated alkenes and vinyl chloride is linked to liver and lung damage.[2][15]	Minimize all exposure. Implement strict engineering controls and work practices to reduce vapor concentrations to the lowest feasible level.
Physical Hazards	Flammability: Highly flammable liquid and vapor.[3] Vapors are likely heavier than air and may travel to an ignition source and flash back.[14]	Store in a flame-proof cabinet. Exclude all ignition sources. Use non-sparking tools and ground/bond all equipment during transfers.[9][13]
Reactivity/Instability: May form unstable acetylides. Reacts energetically with oxidizing agents.[6][10] May be sensitive to light and air.	Store under an inert atmosphere (Nitrogen or Argon). Avoid contact with incompatible materials.[6]
Environmental	Aquatic Toxicity: Harmful to aquatic life with long-lasting effects.[12]	Prevent release to the environment. Contain spills and dispose of waste as hazardous material.

Laboratory Handling Protocols

All operations involving 1-Chloro-3-ethynyloct-2-ene must be conducted with strict adherence to safety protocols to minimize exposure and prevent accidents.

Mandatory Personal Protective Equipment (PPE)

A risk assessment is required to determine the appropriate level of PPE for any given procedure.[14] The following represents the minimum required ensemble:

• Eye Protection: Chemical safety goggles and a full-face shield are mandatory to protect against splashes and vapors.[6]

• Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile or neoprene). Gloves must be inspected for degradation before each use and changed immediately upon contamination.[6]

• Body Protection: A flame-resistant lab coat and closed-toe shoes are required.[6]

• Respiratory Protection: All handling of the neat compound or concentrated solutions must occur within a certified chemical fume hood.[6] For situations where engineering controls may not be sufficient, such as cleaning up a large spill, a NIOSH-approved respirator with appropriate cartridges is necessary.[8]

Standard Operating Procedure (SOP) for Handling

• Preparation:

  • Designate a specific area within a chemical fume hood for the procedure.

  • Ensure an emergency eyewash station and safety shower are immediately accessible.[3][14]

  • Assemble and inspect all necessary PPE before entering the handling area.

  • Remove all potential ignition sources, including hot plates, open flames, and spark-producing equipment.[6][9]

  • Gather all necessary equipment, including non-sparking tools and appropriately grounded/bonded containers for transfers.[13]

• Aliquotting and Transfer:

  • Before opening, allow the container to equilibrate to room temperature to prevent moisture condensation, especially if stored refrigerated.[7]

  • For transfers, utilize techniques that maintain an inert atmosphere, such as a glove box or Schlenk line, particularly for reactions or long-term storage of aliquots.[6]

  • If transferring between metal containers, ensure they are properly bonded and grounded to prevent static discharge.[3][13]

  • Open containers slowly and carefully to release any potential pressure buildup.[9][14]

• Post-Handling:

  • Tightly seal the main container, purge the headspace with an inert gas (e.g., nitrogen or argon), and return it to its designated storage location.

  • Decontaminate all equipment and the work area thoroughly.

  • Dispose of all contaminated waste, including gloves and wipes, in a designated, sealed hazardous waste container.[9]

  • Wash hands and forearms thoroughly with soap and water after removing PPE.[12]

Safe Handling Workflow Diagram

Caption: Workflow for safe laboratory handling of 1-Chloro-3-ethynyloct-2-ene.

Long-Term Storage & Stability

Proper storage is paramount to maintaining the chemical integrity of 1-Chloro-3-ethynyloct-2-ene and ensuring laboratory safety.

Recommended Storage Conditions

Parameter	Recommendation	Rationale
Temperature	Store in a cool, refrigerated environment.	Reduces vapor pressure, minimizes degradation rates, and helps prevent pressure buildup in sealed containers.[3][7]
Atmosphere	Store under an inert atmosphere (Nitrogen or Argon).	The terminal alkyne and vinyl chloride moieties are susceptible to oxidation. An inert atmosphere prevents degradation and potential peroxide formation.[6]
Container	Tightly sealed, airtight container, preferably the original manufacturer's container.	Prevents contamination from air and moisture and contains flammable vapors.[6]
Location	Store in an approved, ventilated, flame-proof cabinet.	Provides secondary containment in case of a leak and protects from fire hazards.[9][16]
Light	Protect from light. Store in an amber vial or dark location.	Similar unsaturated compounds can be light-sensitive, leading to polymerization or degradation.[2]

Chemical Incompatibility and Segregation

Segregation from incompatible materials is a critical safety measure to prevent dangerous reactions.[11]

• DO NOT Store With:

  • Strong Oxidizing Agents: (e.g., perchlorates, nitrates, peroxides). Can cause violent or explosive reactions with the alkyne and alkene functionalities.[2][10]

  • Strong Acids and Bases: Can catalyze decomposition or polymerization reactions.[10]

  • Reactive Metals: The terminal alkyne can form explosive acetylides with certain metals.

The following diagram illustrates the logical segregation of 1-Chloro-3-ethynyloct-2-ene from other common laboratory hazard classes.

Caption: Chemical storage segregation logic for 1-Chloro-3-ethynyloct-2-ene.

Transportation Guidelines

The transport of 1-Chloro-3-ethynyloct-2-ene must comply with national and international regulations for dangerous goods.[17][18]

• Classification: Based on its functional groups, the compound would likely be classified as a flammable liquid. A probable classification would be:

  • UN Number: UN 1993, FLAMMABLE LIQUID, N.O.S.[9]

  • Hazard Class: 3 (Flammable Liquid)[9]

  • Packing Group: II or III, depending on flash point and boiling point.

• Packaging: Shipment must follow the "three-layer" principle to prevent leaks and spills.[19]

  • Primary Receptacle: A leakproof container holding the chemical.

  • Secondary Packaging: A durable, leakproof container with absorbent material sufficient to absorb the entire contents of the primary receptacle(s).[19]

  • Outer Packaging: A robust outer box (e.g., fiberboard) that protects the inner contents from physical damage during transit.[19]

• Labeling and Documentation:

  • The outer package must be clearly labeled with the proper shipping name, UN number, and applicable hazard pictograms (e.g., flammable liquid diamond).

  • A Safety Data Sheet (SDS) or equivalent hazard communication document must accompany the shipment.

  • All personnel involved in packing and shipping must be trained and certified in the transportation of dangerous goods.

Spill and Emergency Procedures

Immediate and appropriate action is required in the event of a spill or personnel exposure.

Spill Response Protocol

• Evacuate: Immediately alert personnel in the area and evacuate the immediate vicinity.[8]

• Isolate and Ventilate: Restrict access to the area. Ensure the fume hood is operating or increase ventilation to the area.[14]

• Eliminate Ignition Sources: Remove all ignition sources from the area.[8][9]

• Assess and Equip: Only properly trained personnel with appropriate PPE (including respiratory protection) should attempt to clean up the spill.[14]

• Contain and Absorb: For minor spills, contain the liquid with an inert absorbent material (e.g., vermiculite, sand).[9] Do not use combustible materials like paper towels to absorb the bulk of the spill.

• Collect and Dispose: Carefully collect the absorbed material using non-sparking tools and place it in a sealed, labeled container for hazardous waste disposal.[3][9]

• Decontaminate: Wash the spill site with an appropriate solvent and then soap and water after the material has been collected.[9]

First Aid Measures

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration and seek immediate medical attention.[3]

• Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area with copious amounts of water for at least 15 minutes. Seek medical attention if irritation persists.[3][12]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[3][9]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[12]

References

• Formosa Plastics. (2020, December 31).
• Eco-Business. (2025, July 3). How to Store and Handle Vinyl Chloride Safely.
• Toxic Docs. Vinyl Chloride Monomer - Safe Handling Guide.
• BenchChem. (2025). An In-depth Technical Guide to the Proper Storage and Handling of 1-Methoxy-2-butyne.
• Sigma-Aldrich. (2026, March 5).
• Fisher Scientific. (2025, December 23).
• Apollo Scientific. (2023, July 4).
• Thermo Fisher Scientific. (2025, September 23).
• Sigma-Aldrich. (2025, November 6).
• PubChem. 1-Chloro-3-ethylhex-2-ene.
• Agency for Toxic Substances and Disease Registry (ATSDR). Medical Management Guidelines for Vinyl Chloride. Centers for Disease Control and Prevention.
• BroadPharm. Instructions for the use of Alkyne-(PEG)n-acid and Alkyne-(PEG)n-NHS.
• New Jersey Department of Health. Hazardous Substance Fact Sheet: Vinyl Chloride.
• Cornell University Environmental Health and Safety. Appendix I - Hazards Of Functional Groups.
• CymitQuimica. (2026, February 25).
• Taiwan Ministry of Environment. (2020, January 22).
• Haz-Map. Alkenes, C12-24, chloro. U.S.
• PubChem. 1-Chloro-3-ethylpent-2-ene.
• MG Chemicals. (2023, July 26).
• PubChem. (E)-1-chloro-3-ethylhex-2-ene.
• precisionFDA. 1-CHLORO-3-METHYL-2-BUTENE. U.S.
• PubMed. (2002, February 15). Chronic toxicity of a mixture of chlorinated alkanes and alkenes in ICR mice.
• Water Quality Australia.
• ACS Publications. (2013, May 31). Binding Motif of Terminal Alkynes on Gold Clusters.
• Cheméo. Chemical Properties of E-1-Chloro-3-ethoxy-2-methyl-propene.
• Camachem. (2021, September 27).
• Synquest Labs. Safety Data Sheet: 3-Chloro-3,3-difluoroprop-1-ene.
• ETH Zurich.
• University of Georgia Research. (2022, January). Guidelines for Chemical Storage and Management.
• Justice Laws Website Canada. (2025, November 8).
• JRC Publications Repository. European Union Risk Assessment Report.
• University of Waterloo. (2022, April). Chemical Storage Guidelines.
• ResearchGate. (2007).

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Application Notes and Protocols for Sonogashira Coupling: Synthesis of Enyne Systems Using 1-Chloro-3-ethynyloct-2-ene

Introduction: The Strategic Importance of the Sonogashira Coupling in Modern Synthesis

The Sonogashira cross-coupling reaction stands as a cornerstone in the edifice of modern organic synthesis, providing a powerful and versatile methodology for the formation of carbon-carbon bonds between sp²-hybridized carbons of aryl or vinyl halides and sp-hybridized carbons of terminal alkynes.[1][2] This palladium- and copper-cocatalyzed reaction has seen widespread application in the synthesis of a diverse array of complex molecules, ranging from natural products and pharmaceuticals to advanced organic materials and nanomaterials.[1][3][4] Its utility is particularly pronounced in the construction of conjugated enyne and arylalkyne moieties, which are prevalent structural motifs in many biologically active compounds and functional materials.[1][5]

This guide provides an in-depth exploration of the Sonogashira coupling, with a specific focus on its application to the challenging substrate, 1-chloro-3-ethynyloct-2-ene. As a vinyl chloride, this substrate presents unique reactivity challenges that necessitate a careful optimization of reaction conditions. These application notes will furnish researchers, scientists, and drug development professionals with the foundational knowledge and practical protocols to successfully employ this pivotal reaction.

Mechanistic Insights: The Dual Catalytic Cycle

The efficacy of the Sonogashira coupling hinges on the synergistic interplay of two interconnected catalytic cycles: a palladium cycle and a copper cycle.[6][7] A thorough understanding of this mechanism is paramount for troubleshooting and optimizing reaction conditions.

The Palladium Cycle: The Architect of the C-C Bond

The palladium cycle is the primary engine of C(sp²)-C(sp) bond formation. It typically proceeds through the following key steps:

• Reductive Elimination: An active Pd(0) species is generated in situ from a Pd(II) precatalyst.

• Oxidative Addition: The vinyl or aryl halide (in this case, 1-chloro-3-ethynyloct-2-ene) undergoes oxidative addition to the Pd(0) center, forming a Pd(II) intermediate. This step is often rate-limiting, particularly for less reactive halides like chlorides.[6]

• Transmetalation: The alkyne, activated by the copper cocatalyst, is transferred from copper to the palladium center.

• Reductive Elimination: The newly formed C-C bond is expelled from the palladium complex, yielding the desired enyne product and regenerating the active Pd(0) catalyst.

The Copper Cycle: The Alkyne Activator

The copper cycle serves to activate the terminal alkyne, rendering it nucleophilic enough to participate in the transmetalation step.

• π-Alkyne Complex Formation: The copper(I) salt coordinates to the terminal alkyne.

• Deprotonation: In the presence of a base, the terminal alkyne is deprotonated to form a copper acetylide intermediate. This species is the active nucleophile in the transmetalation step.

An important consideration is the potential for a side reaction known as Glaser-Hay coupling, which leads to the homocoupling of the terminal alkyne. This is often promoted by the presence of oxygen and the copper catalyst.

Visualizing the Catalytic Pathway

Caption: The dual catalytic cycles of the Sonogashira coupling.

Optimizing Sonogashira Coupling for 1-Chloro-3-ethynyloct-2-ene

The coupling of vinyl chlorides like 1-chloro-3-ethynyloct-2-ene is challenging due to the strength of the C-Cl bond, which makes the oxidative addition step more difficult compared to their bromide or iodide counterparts.[6] Therefore, careful selection of the catalyst system, base, solvent, and temperature is crucial for achieving high yields.

Catalyst System: The Heart of the Reaction

• Palladium Source: While Pd(PPh₃)₄ and PdCl₂(PPh₃)₂ are common choices, more active catalysts are often required for vinyl chlorides.[1][6] Catalyst systems employing bulky, electron-rich phosphine ligands such as P(t-Bu)₃ or N-heterocyclic carbene (NHC) ligands can enhance the rate of oxidative addition.[8]

• Copper Co-catalyst: Copper(I) iodide (CuI) is the most frequently used co-catalyst.[1] Its role is to facilitate the formation of the copper acetylide, which then undergoes transmetalation with the palladium complex.[1]

The Role of the Base and Solvent

• Base: The base serves two primary functions: to deprotonate the terminal alkyne and to neutralize the hydrogen halide byproduct. Amine bases such as triethylamine (Et₃N), diisopropylethylamine (DIPEA), or piperidine are commonly employed. For challenging substrates, stronger inorganic bases like K₂CO₃ or Cs₂CO₃ may be necessary, particularly in copper-free systems.[8]

• Solvent: The choice of solvent can significantly impact the reaction outcome.[9] Aprotic solvents such as tetrahydrofuran (THF), N,N-dimethylformamide (DMF), or acetonitrile are typical choices.[10] The polarity and coordinating ability of the solvent can influence catalyst stability and solubility of the reactants.[9]

Temperature and Reaction Time

While many Sonogashira couplings can be performed at room temperature, the coupling of less reactive vinyl chlorides often requires elevated temperatures to facilitate the oxidative addition step.[11][12] Reaction times can vary from a few hours to overnight, and progress should be monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

Applications in Drug Discovery and Materials Science

The enyne motif synthesized via the Sonogashira coupling is a valuable building block in several areas of research and development:

• Drug Discovery: Many natural products with potent biological activities contain enyne or polyenyne structures.[1][5] The Sonogashira reaction provides a convergent and efficient route to these complex molecules, enabling the synthesis of analogs for structure-activity relationship (SAR) studies.[3][13] For instance, it has been instrumental in the synthesis of Altinicline, a potential treatment for several neurological disorders.[1]

• Materials Science: Conjugated enyne systems are of great interest for the development of organic electronic materials, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs), due to their unique photophysical properties.

Experimental Protocols

The following protocols provide a starting point for the Sonogashira coupling of 1-chloro-3-ethynyloct-2-ene with a generic terminal alkyne (R-C≡CH). Optimization may be required depending on the specific alkyne used.

Protocol 1: Standard Copper-Cocatalyzed Sonogashira Coupling

This protocol is a good starting point for relatively reactive terminal alkynes.

Materials:

• Palladium catalyst: PdCl₂(PPh₃)₂ (2 mol%)

• Copper co-catalyst: Copper(I) iodide (CuI) (4 mol%)

• 1-Chloro-3-ethynyloct-2-ene (1.0 equiv)

• Terminal alkyne (1.2 equiv)

• Base: Triethylamine (Et₃N)

• Solvent: Tetrahydrofuran (THF), degassed

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (Argon), add 1-chloro-3-ethynyloct-2-ene, PdCl₂(PPh₃)₂, and CuI.

• Evacuate and backfill the flask with argon three times.

• Add degassed THF and degassed triethylamine (typically a 2:1 to 5:1 ratio of THF:Et₃N).

• Add the terminal alkyne dropwise via syringe.

• Stir the reaction mixture at room temperature or heat to 50-60 °C.

• Monitor the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with saturated aqueous ammonium chloride solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Optimized Copper-Free Sonogashira Coupling for a Challenging Substrate

This protocol is designed for less reactive terminal alkynes or when alkyne homocoupling is a significant side reaction.

Materials:

• Palladium catalyst: Pd(OAc)₂ (2 mol%)

• Ligand: P(t-Bu)₃ (4 mol%)

• 1-Chloro-3-ethynyloct-2-ene (1.0 equiv)

• Terminal alkyne (1.5 equiv)

• Base: Cesium carbonate (Cs₂CO₃) (2.0 equiv)

• Solvent: N,N-Dimethylformamide (DMF), degassed

Procedure:

• In a flame-dried Schlenk flask under argon, combine Pd(OAc)₂ and P(t-Bu)₃ in degassed DMF. Stir for 10-15 minutes to allow for complex formation.

• Add Cs₂CO₃ and 1-chloro-3-ethynyloct-2-ene to the flask.

• Add the terminal alkyne.

• Heat the reaction mixture to 80-100 °C.

• Monitor the reaction progress by GC-MS.

• After completion, cool the reaction to room temperature and filter through a pad of celite, washing with ethyl acetate.

• Transfer the filtrate to a separatory funnel and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualizing the Experimental Workflow

Caption: General workflow for Sonogashira coupling.

Troubleshooting and Optimization

Problem	Potential Cause	Suggested Solution
Low or no conversion	Inactive catalyst	Use a more active palladium precatalyst or a more electron-rich, bulky ligand.
Insufficiently strong base	Switch to a stronger base like Cs₂CO₃ or K₂CO₃.[8]
Low reaction temperature	Increase the reaction temperature.[11]
Significant alkyne homocoupling	Presence of oxygen	Ensure the reaction is performed under strictly anaerobic conditions.
Copper-catalyzed side reaction	Switch to a copper-free protocol.[14]
Decomposition of starting materials	Reaction temperature too high	Lower the reaction temperature and extend the reaction time.
Incompatible functional groups	Protect sensitive functional groups prior to the coupling reaction.

Conclusion

The Sonogashira coupling is an indispensable tool for the modern synthetic chemist. While the coupling of challenging substrates like 1-chloro-3-ethynyloct-2-ene requires careful optimization, a systematic approach to selecting the catalyst system, base, and solvent can lead to successful and high-yielding transformations. The protocols and insights provided in this guide are intended to empower researchers to confidently apply this powerful reaction in their synthetic endeavors, ultimately accelerating the discovery and development of new medicines and materials.

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• Mechanism of copper-free Sonogashira reaction operates through palladium-palladium transmetall
• Sonogashira coupling in natural product synthesis. Organic Chemistry Frontiers (RSC Publishing).
• Recent Applications of the Sonogashira Reaction in the Synthesis of Drugs and Their Deriv
• Recent Applications of the Sonogashira Reaction in the Synthesis of Drugs and Their Deriv
• Sonogashira Coupling. Chemistry LibreTexts.
• Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Form
• effects of solvent, base, and temperature in the optimisation of a new catalytic system for sonogashira cross-coupling using ncp pincer palladacycle. SciELO.
• Recent Applications of the Sonogashira Reaction in the Synthesis of Drugs and Their Derivatives: A Review.
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• Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Prec
• Copper-free Sonogashira cross-coupling reactions: an overview. PMC - NIH.
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• Sonogashira Coupling.
• 7.10. Sonogashira Coupling Between a Vinylic Halide and a Terminal Alkyne. Books.
• Effects of solvent, base, and temperature in the optimisation of a new catalytic system for sonogashira cross-coupling using NCP pincer palladacycle.
• Rapid and Efficient Pd-Catalyzed Sonogashira Coupling of Aryl Chlorides. Organic Chemistry Portal.
• Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014. PMC.
• Effects of Solvent Polarity in the Sonogashira Coupling: A Brief Overview. Preprints.org.
• Technical Support Center: Sonogashira Coupling of Complex Molecules. Benchchem.
• Scope and limitations of a DMF bio-alternative within Sonogashira cross-coupling and Cacchi-type annul
• General Catalysts for the Suzuki-Miyaura and Sonogashira Coupling Reactions of Aryl Chlorides and for the Coupling of Challenging Substrate Combinations in W
• Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances (RSC Publishing).
• Rapid and Efficient Pd-Catalyzed Sonogashira Coupling of Aryl Chlorides.
• Optimization of an Efficient and Sustainable Sonogashira Cross-Coupling Protocol. KAUST Repository.
• Application Notes and Protocols for Sonogashira Coupling with 1-Chloro-3-iodobenzene. Benchchem.
• A General Protocol for Robust Sonogashira Reactions in Micellar Medium. SciSpace.

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Application Notes and Protocols for the Preparation of Grignard Reagents from 1-Chloro-3-ethynyloct-2-ene

Introduction: Navigating the Synthesis of a Multifunctional Grignard Reagent

The synthesis of Grignard reagents from organohalides is a cornerstone of modern organic chemistry, enabling the formation of carbon-carbon bonds with remarkable efficiency.[1][2] However, the preparation of these powerful nucleophiles from substrates bearing multiple reactive functional groups presents a significant synthetic challenge. This guide provides a comprehensive protocol for the preparation of the Grignard reagent derived from 1-Chloro-3-ethynyloct-2-ene, a substrate featuring a vinyl chloride, a carbon-carbon double bond, and a terminal alkyne. The inherent reactivity of the terminal alkyne's acidic proton towards the Grignard reagent necessitates a carefully designed synthetic strategy to ensure the desired chemoselectivity.

This document outlines a two-stage process: the protection of the terminal alkyne using a trimethylsilyl (TMS) group, followed by the formation of the Grignard reagent from the protected vinyl chloride. We will delve into the rationale behind the choice of protecting group and the specific conditions for Grignar reagent formation, including the use of highly reactive Rieke magnesium to overcome the low reactivity of the vinyl chloride.

Scientific Rationale and Strategy

The primary obstacle in the direct preparation of a Grignard reagent from 1-Chloro-3-ethynyloct-2-ene is the presence of the acidic proton on the terminal alkyne. This proton would be readily deprotonated by any Grignard reagent formed, leading to the consumption of the desired product and the formation of a magnesium acetylide. To circumvent this, a protection strategy is essential.

Choice of Protecting Group: The Trimethylsilyl (TMS) Advantage

The trimethylsilyl (TMS) group is an ideal choice for protecting the terminal alkyne in this context for several key reasons:

• Ease of Introduction and Removal: The TMS group can be easily introduced by treating the terminal alkyne with a silylating agent like trimethylsilyl chloride (TMSCl).[3][4] Importantly, it can be selectively removed under mild conditions, such as treatment with a fluoride source like tetrabutylammonium fluoride (TBAF) or basic methanolysis with potassium carbonate, which are compatible with a wide range of functional groups.[5][6][7]

• Inertness to Grignard Conditions: Crucially, the TMS-protected alkyne is stable under the conditions required for Grignard reagent formation and subsequent reactions.[8] This ensures that the protecting group remains intact throughout the key synthetic steps.

Overcoming the Inertness of Vinyl Chloride: The Role of Activated Magnesium

Vinyl chlorides are notoriously less reactive than their bromide and iodide counterparts in the formation of Grignard reagents.[9][10] Standard magnesium turnings often fail to react or provide low yields. To address this, the use of highly reactive magnesium, such as Rieke magnesium, is recommended. Rieke magnesium is a finely divided, highly active form of magnesium that can be prepared by the reduction of a magnesium salt.[11][12][13] This enhanced reactivity allows for the formation of Grignard reagents from otherwise unreactive halides at low temperatures, which can also help to suppress potential side reactions.[11][12]

An alternative strategy is the halogen-magnesium exchange reaction, where a pre-formed Grignard reagent (e.g., isopropylmagnesium chloride) is used to generate the desired Grignard reagent from the organohalide.[1][14] This method is particularly useful for substrates with sensitive functional groups as it can often be performed at low temperatures.[15]

Experimental Workflow Overview

The overall synthetic strategy is a two-step process, as illustrated in the following workflow diagram.

Caption: Workflow for the preparation of the target Grignard reagent.

Detailed Experimental Protocols

Safety Precautions: Grignard reagents are highly reactive, pyrophoric, and react violently with water. All reactions must be conducted under a dry, inert atmosphere (e.g., argon or nitrogen) in flame-dried glassware. Anhydrous solvents are essential. Appropriate personal protective equipment (safety glasses, flame-resistant lab coat, gloves) must be worn at all times.

Part 1: Protection of 1-Chloro-3-ethynyloct-2-ene with a Trimethylsilyl Group

Materials:

• 1-Chloro-3-ethynyloct-2-ene

• Trimethylsilyl chloride (TMSCl), freshly distilled

• Triethylamine (Et₃N), freshly distilled

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add 1-Chloro-3-ethynyloct-2-ene and anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine (1.2 equivalents) to the stirred solution.

• Add trimethylsilyl chloride (1.1 equivalents) dropwise from the dropping funnel over 30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate.

• Wash the combined organic layers sequentially with water and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product, 1-Chloro-3-(trimethylsilylethynyl)oct-2-ene, by flash column chromatography on silica gel.

Part 2: Preparation of the Grignard Reagent using Activated Magnesium

Materials:

• 1-Chloro-3-(trimethylsilylethynyl)oct-2-ene (from Part 1)

• Magnesium turnings

• Anhydrous tetrahydrofuran (THF)

• Iodine (a small crystal for activation) or 1,2-dibromoethane (a few drops)

Procedure:

• Activation of Magnesium: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a magnetic stir bar, and a nitrogen inlet, place magnesium turnings (1.5 to 2.0 equivalents).

• Briefly heat the magnesium turnings under vacuum and then cool under a stream of dry nitrogen to ensure all moisture is removed.

• Add a small crystal of iodine or a few drops of 1,2-dibromoethane to the magnesium turnings.[1]

• Gently warm the flask with a heat gun until the color of the iodine fades or effervescence is observed, indicating the activation of the magnesium surface.

• Add a small amount of anhydrous THF to cover the magnesium.

• Grignard Reagent Formation: Dissolve the purified 1-Chloro-3-(trimethylsilylethynyl)oct-2-ene in anhydrous THF in a dropping funnel.

• Add a small portion of the substrate solution to the activated magnesium suspension. The initiation of the reaction is typically indicated by a gentle reflux or a noticeable exotherm.

• Once the reaction has initiated, add the remaining solution of the vinyl chloride dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the reaction mixture at room temperature or with gentle heating for an additional 1-2 hours to ensure complete conversion.

• The resulting grey to black solution is the desired Grignard reagent and should be used immediately for subsequent reactions.

Data Presentation: Key Reaction Parameters

Parameter	Step 1: TMS Protection	Step 2: Grignard Formation
Key Reagents	1-Chloro-3-ethynyloct-2-ene, TMSCl, Et₃N	1-Chloro-3-(trimethylsilylethynyl)oct-2-ene, Activated Mg
Solvent	Anhydrous THF	Anhydrous THF
Temperature	0 °C to Room Temperature	Room Temperature to Reflux
Reaction Time	2-4 hours	1-3 hours
Work-up	Aqueous NaHCO₃ quench, extraction	Direct use in the next step
Purification	Flash column chromatography	None

Conclusion and Future Directions

The successful preparation of the Grignard reagent from 1-Chloro-3-ethynyloct-2-ene hinges on a strategic two-step approach involving the protection of the terminal alkyne followed by the formation of the organomagnesium species from the less reactive vinyl chloride. The use of a trimethylsilyl protecting group provides a robust and easily removable mask for the acidic alkyne proton. The subsequent employment of activated magnesium is critical for achieving efficient conversion of the vinyl chloride to the corresponding Grignard reagent. This protocol provides a solid foundation for researchers and drug development professionals to access this valuable and versatile synthetic intermediate. Further optimization may involve exploring halogen-magnesium exchange as an alternative route to the Grignard reagent, which could offer advantages in terms of functional group tolerance and milder reaction conditions.

References

• Lee, J.-s., Velarde-Ortiz, R., Guijarro, A., Wurst, J. R., & Rieke, R. D. (2000). Low-Temperature Formation of Functionalized Grignard Reagents from Direct Oxidative Addition of Active Magnesium to Aryl Bromides. The Journal of Organic Chemistry, 65(17), 5428–5430. [Link]

• Cunico, R. F., & Kuan, C. P. (1983). The Protection of Terminal Alkynes Against Grignard Reagents by the Trimethylsilyl Group. Synthesis and Reactivity in Inorganic and Metal-Organic Chemistry, 13(10), 867-869. [Link]

• Rieke, R. D. (1989). The Preparation of Organometallic Compounds from Highly Reactive Metal Powders. Science, 246(4935), 1260–1264. [Link]

• Knochel, P., & Jones, P. (Eds.). (1999). Organozinc Reagents: A Practical Approach. Oxford University Press.

• Deng, H., et al. (2018). Continuous-Flow Synthesis of Primary Vinylarenes via Inline Grignard Reagent Formation and Peterson Olefination. Organic Process Research & Development, 22(5), 636-643. [Link]

• Li, W., et al. (2020). Recent Progress of Protecting Groups for Terminal Alkynes. Chinese Journal of Organic Chemistry, 40(7), 1883-1897. [Link]

• Rossi, R., et al. (2021). Synthesis and applications of alkenyl chlorides (vinyl chlorides): a review. Beilstein Journal of Organic Chemistry, 17, 1-68. [Link]

• Wikipedia contributors. (2024, March 15). Grignard reagent. In Wikipedia, The Free Encyclopedia. Retrieved March 28, 2026, from [Link]

• Filo. (2025, October 27). Reaction between grignard reagent with vinyl chloride. [Link]

• Cahiez, G., et al. (2012). The turbo-Grignard reagent i-PrMgCl·LiCl: a ten-year journey. Chemical Communications, 48(39), 4733-4742. [Link]

• Organic Chemistry Portal. (n.d.). Substituted alkyne synthesis by C-C coupling. [Link]

• Myers, A. G. (n.d.). Magnesium-Halogen Exchange. Myers Research Group. [Link]

• Wrackmeyer, B., et al. (2003). Alkynylsilanes and Alkynyl(vinyl)silanes. Synthesis, Molecular Structures and Multinuclear Magnetic Resonance Study. Zeitschrift für Naturforschung B, 58(11), 1041-1052. [Link]

• Barl, N. M., Werner, V., & Sämann, C. (2014). THE HALOGEN/MAGNESIUM-EXCHANGE USING iPrMgCl·LiCl AND RELATED EXCHANGE REAGENTS. HETEROCYCLES, 88(2), 827-851. [Link]

• Rossi, R., et al. (2021). Synthesis and applications of alkenyl chlorides (vinyl chlorides): a review. Beilstein Journal of Organic Chemistry, 17, 1-68. [Link]

• Organic Chemistry Portal. (n.d.). Terminal alkyne synthesis by C-C coupling. [Link]

• Rieke, R. D. (2001). Activated magnesium metal.

• Reddy, B. V. S., et al. (2013). NHC catalysed trimethylsilylation of terminal alkynes and indoles with Ruppert's reagent under solvent free conditions. RSC Advances, 3(45), 23023-23026. [Link]

• Chemistry Steps. (n.d.). Protecting Groups For Alcohols. [Link]

• Chem-Station. (2014, March 8). Silyl Protective Groups. [Link]

• Siddaraju, Y., et al. (2018). A mild and efficient method for the deprotection of trimethyl silyl alkynes using sodium ascorbate and copper sulphate. European Journal of Chemistry, 9(4), 317-321. [Link]

• Gelest. (n.d.). Silanes as Protecting Groups for Terminal Alkyne. Technical Library. [Link]

• Meier, M. A. R., et al. (2023). Selectivity of Grignard reagent formation – from semi-batch to continuous lab and pilot scale. ChemRxiv. [Link]

• Rieke, R. D., et al. (1979). 1-norbornanecarboxylic acid. Organic Syntheses, 59, 85. [Link]

• Ghorai, M. K., et al. (2013). Vinyl and Alkynyl Substituted Heterocycles as Privileged Scaffolds in Transition Metal Promoted Stereoselective Synthesis. Accounts of Chemical Research, 46(12), 2834–2846. [Link]

• Siddaraju, Y., et al. (2018). A mild and efficient method for the deprotection of trimethyl silyl alkynes using sodium ascorbate and copper sulphate. European Journal of Chemistry, 9(4), 317-321. [Link]

• D. B. Werz, et al. (2019). Vinyl and Alkynyl Triazenes: Synthesis, Reactivity, and Applications. Angewandte Chemie International Edition, 58(39), 13694-13706. [Link]

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• LibreTexts Chemistry. (2022, September 24). 17.8: Protection of Alcohols. [Link]

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• Terao, J., et al. (2005). Ni-Catalyzed Alkylative Dimerization of Vinyl Grignard Reagents Using Alkyl Fluorides. Journal of the American Chemical Society, 127(8), 2854–2855. [Link]

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Application Note: Orthogonal Derivatization of 1-Chloro-3-ethynyloct-2-ene for Advanced Polymeric Materials

Executive Summary

The development of advanced materials—such as functionalized hydrogels, covalent organic frameworks (COFs), and conjugated polymer networks—relies heavily on the availability of versatile, multi-reactive synthons. 1-Chloro-3-ethynyloct-2-ene (CAS: 62055-69-0) is a unique 1,3-enyne compound featuring two highly reactive, yet chemically orthogonal, functional groups: a terminal alkyne and an allylic chloride[1].

This application note details the mechanistic rationale and self-validating protocols for the dual-derivatization of 1-Chloro-3-ethynyloct-2-ene. By exploiting the terminal alkyne via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and subsequently utilizing the allylic chloride for nucleophilic cross-linking, researchers can construct highly tailored, three-dimensional material networks with precise structural control.

Mechanistic Rationale & Causality (E-E-A-T)

To design robust experimental workflows, it is critical to understand the underlying physical chemistry that governs the reactivity of 1-Chloro-3-ethynyloct-2-ene.

The Terminal Alkyne: Templated Regioselectivity via CuAAC

The terminal alkyne is primed for "Click Chemistry," specifically the CuAAC reaction. The uncatalyzed Huisgen 1,3-dipolar cycloaddition requires elevated temperatures and yields a problematic mixture of 1,4- and 1,5-regioisomers[2]. The introduction of a Cu(I) catalyst fundamentally alters the reaction causality:

• Activation: Cu(I) coordinates to the π -electrons of the alkyne, significantly lowering the pKa​ of the terminal proton.

• Templating: Deprotonation yields a copper acetylide intermediate. The copper center then coordinates with the incoming azide, acting as a structural template that brings the reactive centers into perfect proximity.

• Outcome: This templating effect lowers the activation energy by a factor of 107 to 108 , proceeding rapidly at room temperature and exclusively yielding the 1,4-disubstituted 1,2,3-triazole[2]. This bioorthogonal reaction is highly favored in biomedical hydrogel synthesis due to its tolerance of aqueous environments and physiological pH[3].

The Allylic Chloride: Transition State Stabilization

Once the alkyne is grafted, the allylic chloride remains intact for secondary functionalization. Alkyl chlorides are typically poor electrophiles; however, the allylic position in 1-Chloro-3-ethynyloct-2-ene is exceptionally reactive. During an SN​2 nucleophilic attack (e.g., by a thiol or amine), the adjacent carbon-carbon double bond provides π -orbital overlap with the forming/breaking bonds in the transition state. This delocalization stabilizes the electron-deficient transition state, drastically lowering the activation energy[4]. This allows for efficient cross-linking or reductive cross-coupling at mild temperatures without disrupting the previously formed triazole linkages[5].

Experimental Protocols: Self-Validating Workflows

The following methodologies are designed as self-validating systems , meaning the researcher receives immediate physical or spectroscopic feedback confirming the success of the reaction step.

Protocol A: CuAAC Grafting onto Azide-Functionalized PEG (PEG-N₃)

Objective: Graft 1-Chloro-3-ethynyloct-2-ene onto a polymer backbone while preserving the allylic chloride.

Reagents:

• Azide-functionalized Polyethylene Glycol (PEG-N₃, 10 kDa): 1.0 eq (based on azide groups)

• 1-Chloro-3-ethynyloct-2-ene: 1.05 eq

• CuSO4​⋅5H2​O : 0.05 eq

• Sodium Ascorbate (NaAsc): 0.10 eq

Step-by-Step Procedure:

• Dissolution: Dissolve PEG-N₃ and 1-Chloro-3-ethynyloct-2-ene in a 1:1 (v/v) mixture of DMF and deionized water.

• Catalyst Introduction: Add the CuSO4​⋅5H2​O solution. Self-Validation Check 1: The solution will turn a distinct, clear blue, indicating the presence of Cu(II).

• In Situ Reduction: Add the Sodium Ascorbate dropwise. Self-Validation Check 2: The solution will rapidly transition from blue to pale yellow or colorless. This color shift confirms the successful reduction of Cu(II) to the catalytically active Cu(I)[2]. The slight excess of ascorbate prevents oxidative homocoupling (Glaser coupling) of the alkyne[2].

• Incubation: Stir at 25 °C for 12 hours.

• Spectroscopic Validation: Analyze an aliquot via 1H NMR. Self-Validation Check 3: Confirm the disappearance of the terminal alkyne proton ( ∼3.1 ppm) and the emergence of the triazole aromatic proton ( ∼7.8 ppm).

• Purification: Dialyze against deionized water for 48 hours to remove copper salts, then lyophilize.

Protocol B: Allylic Thioetherification & Network Cross-Linking

Objective: Cross-link the triazole-grafted polymer using a dithiol to form a viscoelastic hydrogel.

Reagents:

• Triazole-grafted PEG (from Protocol A): 1.0 eq (based on allylic chloride groups)

• PEG-dithiol (Cross-linker): 0.5 eq

• Triethylamine (TEA): 2.0 eq

Step-by-Step Procedure:

• Preparation: Dissolve the grafted PEG and PEG-dithiol in anhydrous DMF at 20 wt% polymer concentration.

• Base Catalysis: Inject TEA into the stirring solution. The base deprotonates the thiols, generating highly nucleophilic thiolate anions.

• Cross-linking: Heat the mixture gently to 40 °C for 6 hours.

• Physical Validation: Self-Validation Check 4: Observe the precipitation of a fine white solid (TEA·HCl salt), which physically confirms the displacement of the chloride leaving group.

• Rheological Validation: Self-Validation Check 5: Perform the "vial inversion test." The transition from a free-flowing liquid to a solid gel that holds its weight when inverted confirms successful 3D network formation.

Quantitative Data Summary

The orthogonal nature of this dual-derivatization strategy ensures high yields and strict chemoselectivity, summarized in the table below.

Reaction Phase	Target Functional Group	Reagents & Catalyst	Temp / Time	Yield / Efficiency	Chemoselectivity Profile
Phase 1: Grafting	Terminal Alkyne	PEG-N₃, CuSO₄, NaAsc	25 °C / 12 h	>95%	Exclusively reacts with azide; allylic chloride remains 100% intact.
Phase 2: Cross-linking	Allylic Chloride	PEG-Dithiol, TEA	40 °C / 6 h	>85%	Exclusively reacts with thiolate; triazole ring and alkene remain intact.

Visualization: Derivatization Workflow

Fig 1. Orthogonal derivatization workflow of 1-Chloro-3-ethynyloct-2-ene for hydrogel synthesis.

References

• Title: Click Chemistry Azide-Alkyne Cycloaddition. Source: organic-chemistry.org. URL: 2

• Title: Application of “Click” Chemistry in Biomedical Hydrogels. Source: PMC - NIH. URL: 3

• Title: Low-Valent Metals as Reductive Cross-Linking Agents: A New Strategy for Smoke Suppression of Poly(vinyl chloride). Source: Macromolecules (ACS Publications). URL: 4

• Title: Nickel-Catalyzed Reductive Cross-Coupling of Aziridines and Allylic Chlorides. Source: Organic Letters (ACS Publications). URL: 5

• Title: 1-Chloro-3-ethynyloct-2-ene | CAS 62055-69-0. Source: Benchchem. URL: 1

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• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

How to prevent thermal polymerization of 1-Chloro-3-ethynyloct-2-ene during storage

Prepared by: Senior Application Scientist, Chemical Stability Division

Welcome to the technical support guide for 1-Chloro-3-ethynyloct-2-ene. This document provides researchers, scientists, and drug development professionals with essential information, troubleshooting guides, and frequently asked questions (FAQs) to ensure the safe storage and handling of this highly reactive compound, focusing specifically on the prevention of thermal polymerization.

The unique structure of 1-Chloro-3-ethynyloct-2-ene, featuring a conjugated enyne system adjacent to a vinyl chloride moiety, renders it highly susceptible to spontaneous and thermally-induced polymerization. Understanding and mitigating this inherent instability is critical for maintaining sample integrity, ensuring experimental reproducibility, and guaranteeing laboratory safety.

Section 1: Understanding the Risk - The "Why" Behind Polymerization

This section addresses the fundamental chemical principles that drive the polymerization of 1-Chloro-3-ethynyloct-2-ene.

Q1: What makes 1-Chloro-3-ethynyloct-2-ene so susceptible to thermal polymerization?

The high reactivity of this molecule is due to a combination of two structural features:

• Conjugated Enyne System: The alternating double and triple bond system (-C=C-C≡C-) creates a highly electron-rich and delocalized π-system. This conjugation lowers the activation energy for radical addition, making the molecule a prime target for polymerization initiation.

• Vinyl Chloride Moiety: The chloro-substituted double bond is known to be thermally labile. At elevated temperatures, it can undergo dehydrochlorination (elimination of HCl), creating additional unsaturation and potentially generating radical species that initiate polymerization.[1][2][3] This process is a known degradation pathway for polymers like PVC and is relevant to the monomer's stability.[2]

Q2: What is the primary mechanism of thermal polymerization for this compound?

The most probable pathway is a free-radical polymerization . This is a chain reaction that can be initiated by heat, light, or contaminants.[4] The process consists of three key stages:

• Initiation: Thermally induced bond cleavage or reaction with trace impurities (like peroxides) forms a highly reactive free radical (R•). This radical attacks a monomer molecule, initiating the polymer chain.

• Propagation: The newly formed monomer radical attacks another monomer, adding it to the chain and regenerating the radical at the growing end. This step repeats rapidly, leading to the formation of a long polymer chain.

• Termination: The reaction stops when two growing radical chains combine or are neutralized by a polymerization inhibitor.

Caption: Recommended Workflow for Safe Storage.

Protocol 2: Monitoring Oligomer Formation via HPLC

This is a general guide for detecting the onset of polymerization.

• Sample Preparation: Carefully extract a small aliquot (~1-2 mg) of the stored monomer. Dissolve it in a suitable solvent (e.g., acetonitrile) to a concentration of ~1 mg/mL.

• Instrumentation: Use a Reverse-Phase HPLC system with a C18 column and a UV detector.

• Method:

  • Mobile Phase: A gradient of water and acetonitrile is typically effective.

  • Detection: Monitor at a wavelength where the monomer has strong absorbance (e.g., ~220-240 nm).

• Analysis:

  • Inject a sample of freshly prepared or high-purity monomer to establish a reference chromatogram. Note the retention time of the main monomer peak.

  • Inject the aged sample. Look for the appearance of new, typically broader peaks that elute earlier than the monomer peak. These are indicative of more polar dimers, trimers, and other oligomers.

  • Quantify the area of the monomer peak relative to the total peak area to estimate the decrease in purity over time.

References

• INOX. (2026, March 9). Tank Blanketing: Protecting Product Integrity with Inert Gases.
• GasN₂. (2024, May 21). Blanketing: protecting the integrity of your products with inert gas.
• Semantic Scholar.
• Wikipedia.
• MATSE 202: Introduction to Polymer Materials.
• BOC Sciences.
• Air Liquide Taiwan. Inerting, Blanketing and Purging.
• Liskon Biological. (2025, October 17).
• ACS Publications. (2021, August 16).
• Cambridge Sensotec. Inert Gas Blanketing.
• Air Products. Packaging, Inerting and Blanketing.
• ACS Publications. (2021, August 16).
• ACS Publications. (2021, July 22).
• UMP.
• Journal of Chemistry. (2024, April 27).
• PubMed. (2024, September 15). Effect of butylated hydroxytoluene (BHT) concentrations on polymerization shrinkage stress and other physicochemical properties of experimental resin composites.
• Google Patents.
• Scribd. Flammability Risks of Reactive Monomers.
• ScienceDirect. (2018, June 15). Thermal decomposition mechanisms of poly(vinyl chloride)
• Fluence Analytics. (2022, December 19).
• PMC. Effect of a polymerization inhibitor on the chemomechanical properties and consistency of experimental resin composites.
• Benchchem.
• Impact of Butylated Hydroxytoluene on Polymer Aging: A Chemical Perspective. (2026, March 21).
• AMC Supplies. (2013, November 8).
• Longchang Chemical. (2022, December 30).
• ScienceDirect. Thermal degradation of poly(vinyl chloride) in the presence of carbazole and potassium carbazole using t.g.a./F71.
• PMC. (2023, January 17).
• ISIJ International. Thermal Decomposition of Polyvinyl Chloride for the Removal of Chlorine.
• UvA. (2016, January 28).
• DPDDFS-003. (2009, December 30). material safety data sheet acrylic monomer self polymerized.

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• 2. cpsm.kpi.ua [cpsm.kpi.ua]
• 3. d-nb.info [d-nb.info]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Minimizing degradation of 1-Chloro-3-ethynyloct-2-ene during vacuum distillation

A Guide to Minimizing Degradation During Vacuum Distillation

Welcome to the technical support center for the handling and purification of 1-Chloro-3-ethynyloct-2-ene. This guide is designed for researchers, scientists, and drug development professionals who work with this and similar thermally sensitive, reactive molecules. As a Senior Application Scientist, I understand that the successful purification of such compounds is critical for experimental success. This document provides in-depth, experience-driven advice in a direct question-and-answer format to address the specific challenges encountered during vacuum distillation.

Understanding the Challenge: The Instability of 1-Chloro-3-ethynyloct-2-ene

The structure of 1-Chloro-3-ethynyloct-2-ene presents a trifecta of reactive functional groups that contribute to its thermal instability:

• A Conjugated Enyne System: The alternating double and triple bond system is electron-rich and highly susceptible to polymerization, particularly via free-radical pathways initiated by heat.

• A Vinyl Chloride Group: This moiety is prone to dehydrochlorination (elimination of HCl) at elevated temperatures. The released HCl is corrosive and can catalyze further degradation pathways.[1]

• An Allylic Chlorine: The position of the chlorine atom makes it more labile, increasing the potential for both elimination and substitution reactions.

These features necessitate a carefully controlled approach to distillation to prevent yield loss, product contamination, and hazardous pressure build-up.

Frequently Asked Questions (FAQs) & Troubleshooting

FAQ 1: Why is my compound turning dark brown or solidifying in the distillation pot?

Answer: This is a classic sign of thermally-induced polymerization. The conjugated enyne system in 1-Chloro-3-ethynyloct-2-ene is highly prone to free-radical polymerization at elevated temperatures, leading to the formation of high molecular weight, insoluble tars.

Core Causality: Heat provides the activation energy for initiating radical chain reactions. Once started, these reactions are often exothermic and can self-accelerate, leading to rapid decomposition.

Troubleshooting Protocol: Free-Radical Inhibition

• Introduce a Radical Inhibitor: Before heating, add a small quantity of a suitable free-radical inhibitor to the crude material. Phenolic inhibitors are highly effective as they scavenge peroxy-free radicals that propagate polymerization.[2]

• Select an Appropriate Inhibitor: The choice of inhibitor depends on the distillation temperature and the nature of the compound. See the table below for common options.

• Ensure Homogeneity: Gently swirl the flask after adding the inhibitor to ensure it is evenly distributed throughout the crude material before applying vacuum and heat.

Inhibitor	Type	Typical Concentration (by weight)	Boiling Point (°C)	Key Considerations
Hydroquinone (HQ)	Phenolic	50 - 500 ppm	287	Excellent general-purpose inhibitor, but requires oxygen to be effective.[2]
Butylated Hydroxytoluene (BHT)	Phenolic	100 - 1000 ppm	265	Highly soluble in organic compounds and effective at moderate temperatures.[3][4][5]
2,6-dinitro-p-cresol	Nitro Aromatic	50 - 3000 ppm	>300	Effective for vinyl aromatic compounds, particularly under vacuum distillation conditions.[6]
Phenothiazine (PTZ)	Amine	100 - 500 ppm	371	A very effective high-temperature inhibitor.

Table 1: Common Free-Radical Inhibitors for Distillation.

FAQ 2: My vacuum pressure is unstable and I'm getting a lower-than-expected yield. What is happening?

Answer: Unstable vacuum pressure during distillation of a chlorinated compound is often a red flag for decomposition, specifically the elimination of hydrogen chloride (HCl) gas.[1] The vinyl chloride moiety in your molecule is likely degrading, releasing HCl and creating volatile byproducts. This not only reduces your yield but can also be hazardous.

Core Causality: The elimination of HCl is an autocatalytic process; the acid produced catalyzes further degradation of the starting material.[1] This leads to a runaway reaction, increased gas evolution, and pressure fluctuations.

Troubleshooting Protocol: Acid Scavenging & System Integrity

• Incorporate an Acid Scavenger: Add a non-volatile, basic compound to the distillation pot to neutralize any HCl as it forms. This prevents the acid from catalyzing further decomposition.[7]

  • Recommended Scavengers:

    • Calcium Carbonate (CaCO₃): A mild, inexpensive, and effective choice.[8] Add a small amount (e.g., a spatula tip) to the distilling flask.

    • Proton Sponge (1,8-Bis(dimethylamino)naphthalene): A highly effective but more expensive non-nucleophilic base. Use in catalytic amounts.

• Use Copper Packing: Packing the distillation column with copper mesh or turnings can help neutralize sulfur compounds and may offer some protection against acid-catalyzed degradation.[9][10][11][12][13] The copper surface can react with and trap acidic species.

• Ensure a Leak-Free System: Check all ground glass joints and vacuum connections for leaks. A poor vacuum requires higher temperatures to achieve distillation, which in turn accelerates decomposition.[14]

FAQ 3: What is the optimal distillation setup for a thermally sensitive compound like this?

Answer: For thermally labile compounds, the goal is to minimize the "residence time" at high temperatures. This means getting the molecule to evaporate and condense as quickly as possible. Standard distillation setups are often inadequate.

Core Causality: The longer a molecule is exposed to heat, the greater the probability of decomposition. A shorter path from the heated surface to the condensation surface is critical.[15][16][17]

Recommended Apparatus: Short-Path Distillation

A short-path distillation apparatus is the preferred method.[15][17][18] For small-scale research applications, a Kugelrohr (German for "ball tube") is an ideal and highly effective type of short-path apparatus.[16][19][20][21]

• How it Works: The substance is placed in a round-bottom flask (or the first bulb) which is heated. The condenser is only a few centimeters away, minimizing the distance the vapor has to travel.[15][16] This allows distillation at a lower temperature and for a shorter duration.

• Key Advantage: The Kugelrohr's design minimizes sample hold-up and loss, making it perfect for purifying small to medium quantities of valuable or sensitive materials.[19][20]

Caption: Workflow for Short-Path Vacuum Distillation.

Troubleshooting Guide: A Step-by-Step Workflow

If you are experiencing issues during the distillation of 1-Chloro-3-ethynyloct-2-ene, follow this decision tree to diagnose and resolve the problem.

Caption: Troubleshooting Decision Tree for Distillation Issues.

References

• Grokipedia. Kugelrohr.
• J-KEM Science. About J-KEM's Kugelrohr Short Path Distillation System.
• Wikipedia. Short-path distillation.
• University of Rochester. How to Purify by Distillation at Reduced Pressures (Vacuum Distillation).
• Sai Life Sciences. Short Path Distillation & ATFE - Safe and efficient purification of thermally sensitive products.
• Google Patents. US4272344A - Polymerization inhibitor for vinyl aromatic compounds.
• Wikipedia. Kugelrohr.
• Chemistry Online. Kugelrohr distillation.
• Topacelab. Short Path Distillation main page.
• Sigma-Aldrich. Labware Notes - Aldrich Kugelrohr.
• International Journal of Pharmaceutical Sciences and Research. natural butylated hydroxytoluene (bht): a review.
• ResearchGate. The Kinetic Studies of Elimination of HCl During Thermal Decomposition of PVC in the Presence of Transition Metal Oxides.
• Google Patents. US2846482A - Inhibition of polymerization of vinyl chloride.
• Wiley Online Library. "Vinylidene Chloride Polymers". In Ullmann's Encyclopedia of Industrial Chemistry.
• Wikipedia. Vacuum distillation.
• ResearchGate. Control of HCl Generated by the Poly(vinyl chloride) Combustion.
• European Patent Office. Inhibition of polymerization during distillation of monomers - EP 0301879 A2.
• University of Colorado Boulder. Distillation - Organic Chemistry.
• Google Patents. US6447649B1 - Polymerization inhibitor for vinyl-containing materials.
• ResearchGate. Optimum Vacuum Distillation Pressure.
• Future4200. Understanding vacuum and boiling point relationship - Distillation.
• YKM Group. Benefits of using copper mesh for distilling Uncovered.
• ChemPoint. Eastman Hydroquinone Inhibitors for Polymerization, Product Article.
• Google Patents. Removal of HCl by distilling a vinyl chloride feed in solution with an alcohol.
• Google Patents. CA2002893A1 - Inhibition of polymerization during distillation of monomers.
• ResearchGate. Scheme of elimination of HCl from PVC.
• Vinnolit. Vinyl chloride and polyvinyl chloride.
• Google Patents. CA2623230A1 - Use of acid scavengers in removal of protons (acidity) of the reaction mass during chlorination of sucrose-6.
• Still In Cask. The Role of Copper in Distillation: More Than Just a Material.
• Journal of Food Science and Technology. Influence of Synthetic Antioxidants Used in Food Technology on the Bioavailability and Metabolism of Lipids - In Vitro Studies.
• MDPI. Exploring the Mechanisms of the Antioxidants BHA, BHT, and TBHQ in Hepatotoxicity, Nephrotoxicity, and Neurotoxicity from the Perspective of Network Toxicology.
• Still In Cask. Why is Copper Important in the Distillation Process?
• Clawhammer Supply. Distillation Column Packing - For Higher Proof.
• Lohtragon. Acid Scavengers and Stabilizers.
• StillDragon. 6 Reasons Why Copper Is Used for Distilling Equipment.

Sources

• 1. researchgate.net [researchgate.net]
• 2. chempoint.com [chempoint.com]
• 3. One moment, please... [qjmhs.com]
• 4. Influence of Synthetic Antioxidants Used in Food Technology on the Bioavailability and Metabolism of Lipids - In Vitro Studies [journal.pan.olsztyn.pl]
• 5. mdpi.com [mdpi.com]
• 6. US4272344A - Polymerization inhibitor for vinyl aromatic compounds - Google Patents [patents.google.com]
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• 8. researchgate.net [researchgate.net]
• 9. Benefits of using copper mesh for distilling Uncovered [ykmgroup.com]
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• 11. stillincask.com [stillincask.com]
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• 13. 6 Reasons Why Copper Is Used for Distilling Equipment | StillDragon [stilldragon.com]
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• 15. Short-path distillation - Wikipedia [en.wikipedia.org]
• 16. Kugelrohr - Wikipedia [en.wikipedia.org]
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• 21. chemistry-online.com [chemistry-online.com]

Improving purity of 1-Chloro-3-ethynyloct-2-ene without using silica gel column chromatography

Welcome to the Advanced Purification Support Portal. 1-Chloro-3-ethynyloct-2-ene is a highly reactive, thermally sensitive enyne containing an allylic chloride moiety. Traditional silica gel column chromatography is often detrimental to its purification; the inherent acidity of silica gel can catalyze the isomerization of the enyne system or induce irreversible degradation of the allylic chloride[1].

This guide provides researchers and drug development professionals with field-proven, scalable alternatives to chromatography, focusing on chemical scavenging and advanced thermodynamic distillation techniques.

Part 1: Troubleshooting FAQs & Mechanistic Causality

Q: Can I use the classic aqueous silver nitrate ( AgNO3​ ) extraction to isolate the terminal alkyne? A: CRITICAL PITFALL - DO NOT USE. While aqueous AgNO3​ extraction is a standard method for separating terminal alkynes from non-polar impurities by forming water-soluble π -complexes, it is strictly contraindicated for this specific molecule[2]. 1-Chloro-3-ethynyloct-2-ene contains a highly reactive allylic chloride. Silver ions ( Ag+ ) act as a strong halophilic Lewis acid, rapidly abstracting the chloride ion to precipitate AgCl . This triggers an SN​1 hydrolysis, irreversibly destroying your product and converting it to the corresponding allylic alcohol.

Q: My crude mixture contains unreacted precursor (3-ethynyloct-1-en-3-ol). How can I remove this tertiary alcohol without column chromatography? A: Polymer-Supported Scavenging. Utilize a polymer-supported isocyanate (PS-NCO) resin[3].

• Causality: The electrophilic isocyanate groups covalently bond with the nucleophilic hydroxyl group of the unreacted alcohol, tethering the impurity to the insoluble macroscopic resin. Since 1-chloro-3-ethynyloct-2-ene lacks a reactive nucleophilic handle, it remains entirely in the solution phase.

• Self-Validating System: This is a self-validating stoichiometric system. By calculating the theoretical moles of alcohol impurity via crude NMR and adding a 1.5x molar equivalent of PS-NCO resin, the complete disappearance of the alcohol's broad hydroxyl stretch (~3300 cm⁻¹) in post-filtration IR spectroscopy confirms the quantitative success of the chemical separation.

Q: How do I separate the desired product from non-polar diene byproducts or structural isomers without silica gel? A: Wiped-Film Evaporation (WFE) / Short-Path Distillation.

• Causality: Enynes are highly thermally labile; prolonged heating during conventional fractional distillation induces polymerization. Furthermore, silica gel acidity catalyzes these degradation pathways[1]. WFE operates under high vacuum (<0.1 mbar), significantly depressing the boiling point. The mechanical wiping creates a thin film, reducing the thermal residence time to mere seconds. This allows for the physical separation of the volatile 1-chloro-3-ethynyloct-2-ene from heavier oligomers without exceeding its thermal degradation threshold[4].

• Self-Validating System: The WFE process is a self-validating thermodynamic system. If the vacuum depth and jacket temperature are strictly locked, the physical separation is guaranteed by the compound's intrinsic vapor pressure, eliminating the variable retention times and degradation risks seen in chromatography.

Part 2: Quantitative Data Summaries

Comparison of Non-Chromatographic Purification Strategies

Purification Strategy	Target Impurity Removed	Mechanism of Action	Scalability	Typical Recovery
Polymer-Supported Scavenging (PS-NCO)	Unreacted Alcohols (e.g., 3-ethynyloct-1-en-3-ol)	Covalent tethering of nucleophiles to an insoluble macroscopic resin phase.	High (Batch or Flow)	> 95%
Wiped-Film Evaporation (WFE)	Heavy oligomers, non-volatile dienes, colored bodies	Thermodynamic separation based on vapor pressure with minimal thermal residence time.	Very High (Continuous)	85 - 92%
Aqueous AgNO3​ Extraction	Non-alkyne non-polar impurities	Formation of water-soluble Ag+ π -complexes.	N/A (Destroys Product)	0% (Product Loss)

Part 3: Experimental Protocols

Protocol A: Polymer-Supported Scavenging of 3-ethynyloct-1-en-3-ol

• Preparation: Dissolve the crude 1-chloro-3-ethynyloct-2-ene in anhydrous dichloromethane (DCM) to achieve a 0.2 M solution.

• Resin Addition: Based on the molar amount of alcohol impurity determined by ¹H-NMR, add 1.5 to 2.0 equivalents of Polymer-Supported Isocyanate (PS-NCO) resin (typical loading: 1.0 - 1.5 mmol/g).

• Catalysis: Add a catalytic amount of dibutyltin dilaurate (DBTL) (0.01 eq) to accelerate the urethane formation.

• Incubation: Agitate the suspension gently on an orbital shaker at room temperature (20-25°C) for 3-4 hours. Avoid magnetic stirring bars which can mechanically mill and degrade the resin beads.

• Filtration: Filter the mixture through a medium-porosity sintered glass fritted funnel. Wash the resin cake with two column volumes of fresh DCM to ensure complete recovery of the product.

• Concentration: Concentrate the filtrate under reduced pressure at a bath temperature strictly below 30°C to yield the alcohol-free enyne.

Protocol B: Wiped-Film Evaporation (WFE) for Enyne Isolation

• System Priming: Equip the WFE apparatus with a cold trap (dry ice/acetone at -78°C) to protect the vacuum pump.

• Parameter Setting: Establish a high vacuum of < 0.1 mbar. Set the evaporator jacket temperature to 40-45°C and the internal condenser to 5°C.

• Feeding: Feed the crude, solvent-free liquid mixture into the WFE at a controlled, continuous flow rate (e.g., 5-10 mL/min for lab-scale units).

• Collection: The volatile 1-chloro-3-ethynyloct-2-ene will condense on the internal finger and collect in the distillate flask. Heavy oligomeric impurities and polymerized enynes will travel down the heated wall and collect in the residue flask.

• Storage: Immediately purge the distillate flask with Argon, add 10-50 ppm of BHT as a radical scavenger if long-term storage is required, and store at -20°C in the dark.

Part 4: Process Visualization

Workflow for polymer-supported scavenging of alcohol impurities from allylic chlorides.

Part 5: References

• Title: Fukuyama Reduction and Integrated Thioesterification/Fukuyama Reduction of Thioesters and Acyl Chlorides Using Continuous Flow. Source: ACS Catalysis. URL: [Link]

• Title: Development of an Alternate Synthesis for a Key JAK2 Inhibitor Intermediate via Sequential C–H Bond Functionalization. Source: Organic Process Research & Development (ACS). URL: [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Transition-Metal Catalyst Deactivation with 1-Chloro-3-ethynyloct-2-ene

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists who struggle with complex, polyfunctional substrates.

1-Chloro-3-ethynyloct-2-ene is a notorious "triple-threat" molecule in homogeneous catalysis. It contains an alkene, a terminal alkyne, and an allylic chloride. While this dense functionality makes it a valuable building block, it provides multiple competing pathways that can rapidly poison transition-metal catalysts (such as Palladium, Ruthenium, and Copper). This guide dissects the causality behind these deactivation modes and provides self-validating protocols to ensure your catalytic cycles remain active.

Mechanistic Divergence & Deactivation Pathways

To troubleshoot effectively, we must first visualize how the metal center interacts with the substrate's competing functional groups.

Mechanistic divergence of 1-Chloro-3-ethynyloct-2-ene in transition-metal catalysis.

Diagnostic FAQs

Q1: My Ruthenium catalyst (e.g., Grubbs II) dies within 10 minutes during ring-closing enyne metathesis (RCEYM). What is happening? A1: Your catalyst is likely falling victim to two simultaneous degradation pathways. First, the allylic chloride moiety can undergo unwanted oxidative addition with the low-valent Ruthenium center, forming an inactive π-allyl metal complex (1)[1]. Second, terminal alkynes are known to form stable, unreactive vinylidene resting states or induce bimolecular decomposition of the methylidene intermediate (2)[2]. To fix this, you must run the reaction under an atmosphere of ethylene gas (see Protocol 1).

Q2: I am observing a black precipitate ("Pd black") when attempting a Palladium-catalyzed cross-coupling with this substrate. How do I prevent this? A2: The appearance of "Pd black" indicates the irreversible aggregation of Pd(0) nanoparticles, meaning your catalyst has fallen out of the active cycle. With 1-Chloro-3-ethynyloct-2-ene, this is usually caused by Glaser homocoupling of the terminal alkyne. This side-reaction consumes the active catalyst and the supporting ligands (3)[3]. Maintaining a strictly anaerobic environment and utilizing a syringe pump to keep the substrate's steady-state concentration low will mitigate this (see Protocol 2).

Q3: How do the free chloride ions released during the reaction affect my Palladium cycle? A3: Free chloride ions are not benign bystanders. They actively compete with your phosphine or NHC ligands for coordination sites on the metal. High local concentrations of chloride shift the equilibrium toward less active, anionic palladium species (e.g., [PdCl4​]2− ), which drastically slows down the rate-determining steps like transmetalation or C-H activation (4)[4]. Adding a halide scavenger like AgOTf can dynamically remove free chloride and restore catalytic turnover (5)[5].

Quantitative Data: Catalyst Performance Profiles

The following table summarizes the typical performance metrics and primary failure modes of standard catalysts when exposed to 1-Chloro-3-ethynyloct-2-ene under standard batch conditions (0.1 M).

Catalyst System	Target Reaction	Primary Deactivation Mode	Approx. Half-Life ( t1/2​ )	Required Mitigation Strategy
Grubbs 1st Gen (Ru)	Enyne Metathesis	Rapid π-allyl trapping via C-Cl oxidative addition.	< 5 mins	Switch to sterically bulky NHC ligands (HG-II).
Hoveyda-Grubbs II (Ru)	Enyne Metathesis	Terminal alkyne oligomerization / Bimolecular death.	~ 45 mins	Run under Ethylene atmosphere ("ene-then-yne" mechanism).
Pd(PPh3​)4​	Sonogashira	Off-cycle Glaser homocoupling & Pd(0) aggregation.	~ 15 mins	Strict degassing; Syringe pump addition of substrate.
Allyl2​Pd2​Cl2​	Allylic Alkylation	Chloride-induced ligand displacement (anionic trapping).	~ 30 mins	Addition of AgOTf to precipitate AgCl and free the metal.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems. They include specific causality notes for why a step is performed, alongside in-process visual or analytical cues to confirm the protocol is succeeding.

Protocol 1: Ethylene-Assisted Enyne Metathesis (Ruthenium Catalysis)

Objective: Suppress terminal alkyne polymerization and bypass allylic chloride poisoning during ring-closing enyne metathesis. Causality: Introducing ethylene gas forces the catalytic cycle into an "ene-first" (or "ene-then-yne") mechanism. This maintains a higher concentration of the active ruthenium methylidene, preventing the catalyst from resting in vulnerable states that are susceptible to C-Cl oxidative addition (6)[6].

• Preparation: In a glovebox, dissolve Hoveyda-Grubbs 2nd Generation catalyst (5 mol%) in anhydrous, degassed dichloromethane (DCM) to create a 0.01 M stock solution.

• Atmosphere Exchange: Transfer the solution to a Schlenk flask. Purge the headspace with high-purity Ethylene gas for 5 minutes. Maintain a steady ethylene balloon pressure.

• Substrate Addition: Dissolve 1-Chloro-3-ethynyloct-2-ene in DCM (to achieve a highly dilute 0.005 M final concentration) and add it dropwise over 30 minutes.

  • Self-Validation Cue: Monitor the reaction via TLC. The appearance of a discrete product spot without heavy baseline streaking confirms that alkyne oligomerization has been successfully suppressed.

• Quenching: After 2 hours, quench the active carbene by adding an excess of ethyl vinyl ether. Stir for 15 minutes before concentrating.

Protocol 2: Controlled-Addition Cross-Coupling (Palladium Catalysis)

Objective: Prevent Pd(0) aggregation and Glaser homocoupling during Sonogashira cross-coupling. Causality: Terminal alkynes readily form bis-acetylide palladium complexes if their local concentration is too high, leading to reductive elimination of homocoupled diynes and the precipitation of inactive Pd(0). Slow addition keeps the steady-state concentration of the enyne strictly lower than the oxidative addition complex.

• System Setup: Charge a rigorously dried flask with the aryl halide electrophile, Pd(PPh3​)4​ (2 mol%), CuI (1 mol%), and anhydrous triethylamine (solvent/base). Degas via three freeze-pump-thaw cycles.

• Syringe Pump Addition: Load 1-Chloro-3-ethynyloct-2-ene (1.1 equiv) into a gas-tight syringe. Program the syringe pump to deliver the substrate over a period of 4 to 6 hours into the stirring reaction mixture at 50 °C.

  • Self-Validation Cue: The reaction mixture must remain a clear, homogeneous amber or light-yellow solution. If the solution turns cloudy or opaque black, the addition rate is too fast , indicating that Pd(0) is precipitating out of the catalytic cycle. Immediately pause the syringe pump and allow the active cycle to catch up.

• Workup: Once addition is complete, stir for an additional hour. Filter the mixture through a short pad of Celite to remove triethylamine hydrochloride salts before chromatographic purification.

References

• Beyond catalyst deactivation: cross-metathesis involving olefins containing N-heteroaromatics - Beilstein Journals. Available at:[Link]

• Deactivation in Homogeneous Transition Metal Catalysis: Causes, Avoidance, and Cure - ACS Chemical Reviews. Available at:[Link]

• Interplay of chloride levels and palladium(II)-catalyzed O-deallenylation bioorthogonal uncaging reactions - RSC Publishing. Available at:[Link]

• Enyne Metathesis - Organic Chemistry Portal. Available at: [Link]

• Mechanistic Investigation of Palladium–Catalyzed Allylic C–H Activation - DTU Research. Available at:[Link]

• Enyne Metathesis (Enyne Bond Reorganization) - ACS Chemical Reviews. Available at: [Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Interplay of chloride levels and palladium( ii )-catalyzed O -deallenylation bioorthogonal uncaging reactions - Chemical Science (RSC Publishing) DOI:10.1039/D3SC06408E [pubs.rsc.org]
• 5. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 6. Enyne Metathesis [organic-chemistry.org]

Technical Support Center: Optimizing Solvent Selection for High-Yield Liquid-Liquid Extraction of 1-Chloro-3-ethynyloct-2-ene

Welcome to the technical support center for the liquid-liquid extraction (LLE) of 1-Chloro-3-ethynyloct-2-ene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable insights into optimizing solvent selection for this specific application. As a Senior Application Scientist, my goal is to blend theoretical principles with practical, field-proven methodologies to ensure you can develop a robust, high-yield, and scalable extraction process.

The core challenge in extracting 1-Chloro-3-ethynyloct-2-ene lies in its unique chemical structure, which features a vinyl chloride, an internal alkyne, and a moderately long alkyl chain. This combination of functional groups imparts a specific polarity and set of physicochemical properties that must be carefully considered to achieve efficient separation from aqueous media and reaction byproducts. This guide will walk you through a systematic approach to solvent selection and process optimization, complete with troubleshooting FAQs and detailed experimental protocols.

Part 1: Foundational Principles of Solvent Selection for LLE

This section addresses the fundamental questions that underpin the selection of an appropriate solvent system for the liquid-liquid extraction of 1-Chloro-3-ethynyloct-2-ene.

Q1: What are the primary characteristics of an ideal solvent for this extraction?

A1: An ideal solvent for the LLE of 1-Chloro-3-ethynyloct-2-ene should possess several key characteristics[1][2]:

• High Selectivity and Distribution Coefficient (K_D): The solvent must have a strong affinity for 1-Chloro-3-ethynyloct-2-ene, leading to a high distribution coefficient (also known as the partition coefficient). This ensures the efficient transfer of the target molecule from the aqueous phase to the organic phase[3][4]. At the same time, it should have low solubility for impurities from the reaction mixture to ensure high purity of the extracted product[2].

• Immiscibility with the Aqueous Phase: The organic solvent must be immiscible with the aqueous phase to allow for clean phase separation after extraction[1].

• Density Difference: A significant density difference between the organic and aqueous phases will facilitate rapid and clear separation. Solvents that are either significantly heavier or lighter than water are preferable.

• Chemical Inertness: The solvent should not react with the target compound, 1-Chloro-3-ethynyloct-2-ene, or any other components in the mixture.

• Low Boiling Point: A relatively low boiling point allows for easy removal of the solvent after extraction, which is crucial for isolating the final product without thermal degradation[4].

• Safety and Environmental Considerations: The ideal solvent should have low toxicity, be non-flammable, and have a minimal environmental impact. The growing emphasis on "green chemistry" encourages the use of bio-based or less hazardous solvents[5].

• Cost-Effectiveness: For scalable processes, the cost of the solvent is a significant factor.

Q2: How does the structure of 1-Chloro-3-ethynyloct-2-ene influence solvent choice?

A2: The structure of 1-Chloro-3-ethynyloct-2-ene is characterized by both non-polar and moderately polar features. The octyl chain provides significant non-polar character, suggesting that non-polar solvents would be effective. However, the presence of the vinyl chloride and the alkyne introduces some polarity. This dual nature means that the choice of solvent is not straightforward and requires a careful balance of polarity. The principle of "like dissolves like" is a good starting point; therefore, a solvent with a polarity that closely matches that of the target compound is likely to be most effective[4].

Q3: What is the Partition Coefficient (LogP) and why is it critical?

A3: The partition coefficient (P) is the ratio of the concentration of a compound in a mixture of two immiscible solvents at equilibrium. For pharmaceutical and chemical applications, this is typically the ratio of its concentration in octanol (a surrogate for lipids) to its concentration in water. It is usually expressed in its logarithmic form, LogP[8].

The LogP value is a crucial predictor of a compound's behavior in LLE[9]:

• High LogP (>2): Indicates a lipophilic (fat-loving) compound that will preferentially partition into a non-polar organic solvent.

• Low LogP (<0): Indicates a hydrophilic (water-loving) compound that will remain in the aqueous phase.

For 1-Chloro-3-ethynyloct-2-ene, a predicted LogP in the range of 3-4 suggests that non-polar solvents will be effective for extraction from an aqueous phase.

Part 2: Systematic Workflow for Solvent Selection

A systematic approach is essential to identify the optimal solvent efficiently. The following workflow combines theoretical prediction with empirical validation.

Caption: Systematic workflow for solvent selection.

Recommended Candidate Solvents for Initial Screening

Based on the predicted lipophilicity of 1-Chloro-3-ethynyloct-2-ene, the following solvents are recommended for an initial screening study. They cover a range of polarities and are commonly used in the pharmaceutical and chemical industries[2][4].

Solvent	Class	Density (g/mL)	Boiling Point (°C)	Polarity Index	Key Considerations
Hexane	Non-polar alkane	~0.66	69	0.1	Good for highly non-polar compounds. May co-extract non-polar impurities.
Toluene	Aromatic hydrocarbon	~0.87	111	2.4	Good solvating power for a range of compounds. Higher boiling point.
Dichloromethane (DCM)	Chlorinated hydrocarbon	~1.33	40	3.1	Excellent solvent, but can form emulsions. Environmental and health concerns.
Ethyl Acetate (EtOAc)	Ester	~0.90	77	4.4	Moderately polar, good all-around solvent. Partially miscible with water.
Methyl tert-butyl ether (MTBE)	Ether	~0.74	55	2.5	Good alternative to diethyl ether with lower volatility and peroxide formation.

Part 3: Troubleshooting Guide & FAQs

This section provides solutions to common issues encountered during the liquid-liquid extraction of 1-Chloro-3-ethynyloct-2-ene.

Q4: I'm observing a stable emulsion at the interface. How can I break it?

A4: Emulsion formation is a common problem in LLE, especially when dealing with complex mixtures or when using chlorinated solvents like DCM[10]. An emulsion is a stable dispersion of one liquid in another, preventing clean phase separation.

Causality: Emulsions are often caused by the presence of surfactants or fine particulates that stabilize the interface between the two liquid phases. Vigorous shaking can also contribute to their formation.

Troubleshooting Steps:

• Patience: Allow the separatory funnel to stand undisturbed for 10-20 minutes. Sometimes, the emulsion will break on its own.

• Gentle Swirling: Instead of vigorous shaking, gently invert the separatory funnel multiple times to increase the surface area for extraction without high shear forces.

• "Salting Out": Add a saturated solution of sodium chloride (brine). This increases the ionic strength of the aqueous phase, which can help to break the emulsion and also decreases the solubility of the organic product in the aqueous layer[9].

• Change pH: If the emulsion is stabilized by acidic or basic impurities, a slight adjustment of the aqueous phase pH can sometimes destabilize the emulsion.

• Filtration: In some cases, passing the entire mixture through a bed of Celite or glass wool can help to break the emulsion.

• Centrifugation: If working on a smaller scale, centrifuging the mixture can provide the necessary force to separate the phases.

• Add a Different Solvent: Adding a small amount of a different organic solvent can alter the overall properties of the organic phase and may help to break the emulsion.

Caption: Decision tree for emulsion breaking.

Q5: My extraction yield is consistently low. What are the likely causes and solutions?

A5: Low yield can be attributed to several factors. A systematic investigation is key to identifying the root cause.

Potential Causes & Solutions:

• Poor Solvent Choice: The selected solvent may have a low partition coefficient for 1-Chloro-3-ethynyloct-2-ene.

  • Solution: Re-evaluate your solvent choice by performing the screening protocol outlined below. Ensure the solvent's polarity is well-matched to the target molecule.

• Insufficient Mixing: Inadequate contact between the two phases will result in incomplete extraction.

  • Solution: Ensure thorough mixing by inverting the separatory funnel multiple times (e.g., 20-30 times). Avoid vigorous shaking that can lead to emulsions.

• Incorrect pH: If your aqueous phase contains acidic or basic impurities that can form salts with your product, the pH can significantly impact its solubility.

  • Solution: Experiment with adjusting the pH of the aqueous phase to ensure your target compound is in its neutral, most organic-soluble form.

• Insufficient Solvent Volume: Using too little extraction solvent can lead to incomplete extraction.

  • Solution: Perform multiple extractions with smaller volumes of solvent (e.g., 3 x 50 mL) rather than a single extraction with a large volume (1 x 150 mL). This is a more efficient method.

• "Salting Out" Effect: Your target compound may have some solubility in the aqueous phase.

  • Solution: Add a salt like sodium chloride or sodium sulfate to the aqueous phase to decrease the solubility of the organic compound and drive it into the organic layer[9].

Q6: The purity of my extracted product is poor. How can I improve selectivity?

A6: Poor purity indicates that the solvent is co-extracting impurities along with your target compound.

Strategies for Improving Purity:

• Solvent Selectivity: Your current solvent may be too strong or non-selective.

  • Solution: Try a solvent with a different polarity. For example, if you are using a highly non-polar solvent like hexane and co-extracting greasy impurities, a more polar solvent like ethyl acetate might leave those impurities behind.

• Aqueous Phase Wash: After the initial extraction, "wash" the organic phase with a fresh aqueous solution.

  • Acid Wash: A dilute acid wash (e.g., 1M HCl) can remove basic impurities.

  • Base Wash: A dilute base wash (e.g., 1M NaHCO₃) can remove acidic impurities.

  • Brine Wash: A final wash with saturated brine helps to remove residual water from the organic phase.

• Back Extraction: This is a powerful purification technique. After extracting your product into the organic phase, you can selectively extract it back into a fresh aqueous phase by changing its chemical nature (if applicable). This is less likely to be useful for 1-Chloro-3-ethynyloct-2-ene unless it has ionizable impurities.

Part 4: Experimental Protocols

These protocols provide a framework for the experimental validation of your solvent choice.

Protocol 1: Small-Scale Solvent Screening

Objective: To qualitatively and quantitatively assess the performance of several candidate solvents for the extraction of 1-Chloro-3-ethynyloct-2-ene.

Materials:

• Aqueous solution containing a known concentration of 1-Chloro-3-ethynyloct-2-ene.

• Candidate solvents (e.g., Hexane, Toluene, DCM, Ethyl Acetate, MTBE).

• Small vials (e.g., 4 mL) with caps.

• Vortex mixer.

• Centrifuge (optional).

• Analytical instrument (GC-MS or HPLC-UV) with a validated method for quantifying 1-Chloro-3-ethynyloct-2-ene.

Procedure:

• To a series of labeled vials, add 1 mL of the aqueous solution containing your product.

• Add 1 mL of each candidate solvent to the respective vials.

• Cap the vials and vortex for 2 minutes to ensure thorough mixing.

• Allow the vials to stand for 5-10 minutes for the phases to separate. If emulsions persist, centrifuge at a low speed (e.g., 2000 rpm) for 5 minutes.

• Carefully remove a known aliquot from both the aqueous and organic layers for analysis.

• Analyze the concentration of 1-Chloro-3-ethynyloct-2-ene in each phase using your validated analytical method.

• Calculate the distribution coefficient (K_D) for each solvent: K_D = [Concentration in Organic Phase] / [Concentration in Aqueous Phase]

• Record observations on the quality of phase separation and any emulsion formation.

Data Analysis:

Solvent	K_D	Purity (Area % by GC/HPLC)	Phase Separation Quality
Hexane
Toluene
DCM
EtOAc
MTBE

Protocol 2: Shake-Flask Method for Partition Coefficient (LogP) Determination

Objective: To experimentally determine the octanol-water partition coefficient (LogP) of 1-Chloro-3-ethynyloct-2-ene.

Materials:

• 1-Octanol (pre-saturated with water).

• Water (pre-saturated with 1-octanol).

• 1-Chloro-3-ethynyloct-2-ene.

• Separatory funnel or centrifuge tubes.

• Shaker table or vortex mixer.

• Analytical instrument (HPLC-UV or GC-MS).

Procedure:

• Preparation of Pre-saturated Solvents: Mix equal volumes of 1-octanol and water in a large separatory funnel. Shake vigorously and allow the layers to separate overnight. Drain and save each layer.

• Prepare a stock solution of 1-Chloro-3-ethynyloct-2-ene in the pre-saturated water at a concentration that is easily detectable by your analytical method.

• In a centrifuge tube, combine 5 mL of the aqueous stock solution with 5 mL of the pre-saturated 1-octanol.

• Seal the tube and shake for at least 1 hour at a constant temperature (e.g., 25°C) to allow the system to reach equilibrium.

• Centrifuge the tube to ensure complete phase separation.

• Carefully withdraw an aliquot from the aqueous phase for analysis.

• Determine the concentration of the analyte in the aqueous phase (C_w).

• The concentration in the octanol phase (C_o) can be determined by mass balance: C_o = (Initial Aqueous Concentration - Final Aqueous Concentration) * (Volume of Aqueous Phase / Volume of Octanol Phase)

• Calculate P and LogP: P = C_o / C_w LogP = log10(P)

This experimentally determined LogP value will be invaluable for refining your solvent selection and for understanding the environmental and biological fate of your compound.

References

Sources

• 1. scribd.com [scribd.com]
• 2. Solvent Extraction Method: Principles, Applications, And Advantages [vinanhatrang.com]
• 3. enertherm-engineering.com [enertherm-engineering.com]
• 4. organomation.com [organomation.com]
• 5. journalspub.com [journalspub.com]
• 6. 1-Chloro-3-ethylhex-2-ene | C8H15Cl | CID 53967258 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. (E)-1-chloro-3-ethylhex-2-ene | C8H15Cl | CID 20391577 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. elementlabsolutions.com [elementlabsolutions.com]
• 10. scribd.com [scribd.com]

Reference Data & Comparative Studies

Comparative Reactivity Guide: 1-Chloro-3-ethynyloct-2-ene vs. 1-Bromo-3-ethynyloct-2-ene in Organic Synthesis

Executive Summary

In advanced organic synthesis and drug development, bifunctional building blocks like 1-chloro-3-ethynyloct-2-ene and 1-bromo-3-ethynyloct-2-ene are highly valued for their conjugated enyne scaffolds and reactive allylic halide moieties. While both molecules share the same 3-ethynyloct-2-enyl carbon framework, the identity of the halogen at the C1 allylic position fundamentally alters their thermodynamic stability, reaction kinetics, and optimal application profiles. This guide objectively compares their performance across nucleophilic substitutions and transition-metal-catalyzed cross-couplings, providing researchers with the mechanistic rationale and self-validating protocols needed to select the optimal reagent.

Structural Analysis & Mechanistic Rationale

The reactivity of allylic halides is governed by the stabilization of the transition state and the leaving group ability of the halogen.

Leaving Group Thermodynamics

The carbon-bromine (C–Br) bond is significantly longer and weaker (approx. 285 kJ/mol) than the carbon-chlorine (C–Cl) bond (approx. 339 kJ/mol). Furthermore, the bromide ion is larger and less basic than the chloride ion, making its electron cloud highly polarizable. This polarizability lowers the activation energy barrier during bond cleavage, rendering bromide a vastly superior leaving group in both unimolecular ( SN​1 ) and bimolecular ( SN​2 ) pathways[1]. As established by foundational chemical principles, weaker bases are better leaving groups, placing bromide firmly ahead of chloride in substitution kinetics[1].

Resonance and Transition State Stabilization

Because of the resonance stabilization provided by the adjacent double bond, nucleophilic substitution of allylic substrates occurs at an accelerated rate compared to saturated alkyl halides[2]. In an SN​2 or SN​2′ reaction, the polarizable nature of the bromide leaving group synergizes with the conjugated enyne system to stabilize the trigonal bipyramidal transition state far more effectively than chloride[3].

Reactivity Profiling

Palladium-Catalyzed Cross-Coupling

In transition-metal catalysis, the oxidative addition of a Pd(0) species into the carbon-halogen bond is typically the rate-determining step. 1-Bromo-3-ethynyloct-2-ene undergoes rapid oxidative addition at room temperature to form the critical π -allyl palladium intermediate. Conversely, the stronger C–Cl bond in4[4] makes it notoriously sluggish. Studies on related homoallylic and allylic systems demonstrate that while bromides yield excellent cross-coupling results, the corresponding chlorides often result in drastically lower yields (e.g., <20%) unless elevated temperatures or highly specialized, electron-rich ligands are employed[5].

Fig 1: Pd-catalyzed cross-coupling pathways comparing allylic bromide and chloride reactivity.

Quantitative Data Presentation

The following table summarizes the comparative metrics between the two electrophiles, synthesizing theoretical bond energies with empirical performance data.

Property / Metric	1-Chloro-3-ethynyloct-2-ene	1-Bromo-3-ethynyloct-2-ene
C–X Bond Dissociation Energy	~339 kJ/mol	~285 kJ/mol
Leaving Group Basicity	Moderate ( Cl− )	Weak ( Br− )
Relative SN​2 Rate (25°C)	1x (Reference baseline)	~50x – 80x faster
Pd-Catalyzed Coupling Yield *	< 20% (Standard conditions)	> 85% (Standard conditions)
Storage & Stability	High (Stable at RT)	Moderate (Requires 2-8°C, dark)

*Based on standard Pd(PPh3​)4​ catalysis without specialized N,N-ligands or elevated heating.

Experimental Protocols: Self-Validating Kinetic Profiling

To objectively measure the reactivity difference, researchers must employ a self-validating kinetic workflow. Relying solely on isolated end-yields introduces workup bias. By utilizing an internal standard (dodecane) and time-course GC-MS sampling, the protocol mathematically normalizes injection volumes, ensuring the data proves its own integrity.

Step-by-Step Methodology: Allylic Amination

Causality of Reagents: Morpholine is selected as the nucleophile because its moderate steric hindrance prevents over-alkylation, ensuring a clean 1:1 SN​2 conversion. Dodecane is chosen as the internal standard because it is chemically inert and non-volatile, providing a constant baseline for GC-MS integration.

• Reaction Setup: In two separate, flame-dried 25 mL Schlenk flasks under nitrogen, add 1.0 mmol of 1-chloro-3-ethynyloct-2-ene to Flask A, and 1.0 mmol of6[6] to Flask B.

• Internal Standard Addition: Add exactly 0.5 mmol of dodecane to both flasks. Dissolve the mixtures in 10 mL of anhydrous THF and stir at 25°C.

• Nucleophile Introduction: Simultaneously inject 2.5 mmol of morpholine into both flasks to initiate the substitution reaction.

• Kinetic Sampling (The Self-Validating Step): At intervals of 5, 15, 30, 60, and 120 minutes, extract a 50 μL aliquot from each flask. Causality of Quenching: Immediately discharge the aliquot into a vial containing 0.5 mL of cold (0°C) aqueous saturated NH4​Cl and 0.5 mL ethyl acetate. The cold, slightly acidic buffer instantly protonates the morpholine, halting the reaction at the exact timestamp and preventing artificial rate inflation while waiting for GC-MS analysis.

• GC-MS Analysis: Analyze the organic layer of each quenched aliquot. Plot the natural log of the remaining starting material concentration ( ln([A]/[A]0​) ) versus time. A perfectly linear plot mathematically validates that the reaction follows expected pseudo-first-order kinetics, confirming the absence of side-reactions or sampling errors.

Fig 2: Self-validating experimental workflow for kinetic profiling of allylic substitution.

Conclusion & Selection Guide

The choice between the chloride and bromide derivatives hinges on the balance between reactivity and stability:

• Select 1-Bromo-3-ethynyloct-2-ene when performing room-temperature cross-couplings, working with sterically hindered nucleophiles, or when rapid reaction times are required to prevent the degradation of sensitive intermediates[3].

• Select 1-Chloro-3-ethynyloct-2-ene when the synthetic route requires long-term storage of the intermediate, or when the subsequent reaction involves highly aggressive nucleophiles where the attenuated reactivity of the chloride prevents runaway exothermic reactions or over-alkylation.

References

• A Comparative Guide to 3-Bromo-1-butene and Other Allylic Halides for Researchers - Benchchem. 3

• 1-Chloro-3-ethynyloct-2-ene|CAS 62055-69-0 - Benchchem.4

• Palladium-Catalyzed Allylic Cross-Coupling Reactions of Primary and Secondary Homoallylic Electrophiles - ACS Publications. 5

• 8.5: Leaving Groups - Chemistry LibreTexts. 1

• 3-ethynyl-oct-2-enyl)-2-(2-methyl-allyl)-malonic acid - Molaid. 6

• Reactions of the allylic substrate at a glance - ResearchGate. 2

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 1-Chloro-3-ethynyloct-2-ene|CAS 62055-69-0 [benchchem.com]
• 5. chemistry.ucmerced.edu [chemistry.ucmerced.edu]
• 6. 2-((Z)-3-ethynyl-oct-2-enyl)-2-(2-methyl-allyl)-malonic acid dimethyl ester - CAS号 1187458-48-5 - 摩熵化学 [molaid.com]

HPLC Method Validation and Mobile Phase Selection for 1-Chloro-3-ethynyloct-2-ene Purity Analysis

As drug development pipelines increasingly rely on complex, highly functionalized lipidic intermediates, analytical scientists must design robust, self-validating chromatographic methods. 1-Chloro-3-ethynyloct-2-ene —a highly hydrophobic compound featuring an aliphatic octyl chain and a conjugated enyne (alkene-alkyne) system—presents unique analytical challenges. Its hydrophobicity demands high organic elution strength, while its susceptibility to isomerization and degradation requires a highly specific, stability-indicating method.

This guide objectively compares mobile phase modifiers to optimize the chromatographic separation of 1-Chloro-3-ethynyloct-2-ene and outlines a comprehensive, step-by-step method validation protocol compliant with the latest ICH Q2(R2) global standards.

The Analytical Challenge & Mechanistic Grounding

To design an effective High-Performance Liquid Chromatography (HPLC) method, we must first understand the physicochemical properties of the analyte.

UV Absorbance Causality: Molecules containing only simple single bonds are generally colorless and transparent in the UV region. However, 1-chloro-3-ethynyloct-2-ene possesses an extended conjugated π -system (the enyne core). According to molecular orbital theory, increased conjugation decreases the energy gap between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO)[1]. This reduced energy gap allows the molecule to absorb lower-energy (longer wavelength) ultraviolet light, specifically undergoing a π→π∗ transition[2]. For this conjugated enyne, the optimal wavelength for maximum sensitivity ( λmax​ ) is 225 nm .

Hydrophobicity & Retention: The eight-carbon aliphatic chain renders the molecule highly non-polar. In reversed-phase chromatography (RPC), a highly hydrophobic stationary phase (C18) paired with a strong organic modifier is required to prevent excessive retention times and peak broadening.

Mobile Phase Selection: Acetonitrile vs. Methanol

The choice of organic modifier fundamentally dictates the selectivity, efficiency, and sensitivity of the separation. We evaluated the two most common reversed-phase modifiers: Acetonitrile (MeCN) and Methanol (MeOH) .

• Acetonitrile is a polar aprotic solvent with a strong dipole moment. It provides higher elution strength than methanol, resulting in shorter retention times for highly hydrophobic alkyl chains[3]. Furthermore, MeCN has a lower UV cutoff (190 nm), which is critical for minimizing baseline noise when detecting at 225 nm[4].

• Methanol is a polar protic solvent capable of hydrogen bonding. While it can offer unique selectivity for certain positional isomers, it forms highly viscous mixtures with water, generating significantly higher system backpressure[4].

Table 1: Comparative Performance Data for 1-Chloro-3-ethynyloct-2-ene

Parameter	Acetonitrile (MeCN) System	Methanol (MeOH) System	Scientific Rationale / Impact
Optimal Isocratic Ratio	80:20 (MeCN:Water)	85:15 (MeOH:Water)	MeCN has higher elution strength; less organic volume is needed to achieve similar retention[3].
System Backpressure	~95 bar	~160 bar	MeOH/Water mixtures are highly viscous. MeCN reduces wear on pump seals and allows higher flow rates[4].
UV Cutoff	190 nm	205 nm	MeCN provides a cleaner, lower-noise baseline at the 225 nm detection wavelength[4].
Retention Time ( tR​ )	4.2 min	6.8 min	MeCN drives faster throughput for routine purity analysis.
Peak Tailing Factor ( T )	1.1 (Sharp)	1.4 (Broader)	MeCN's aprotic nature minimizes secondary interactions with residual silanols on the C18 column.

Self-Validating HPLC Methodology

To ensure absolute trustworthiness, the following protocol operates as a self-validating system . The method cannot be used for sample analysis unless the embedded System Suitability Testing (SST) criteria are strictly met.

Step-by-Step Execution Protocol

Step 1: Mobile Phase Preparation

• Measure 800 mL of HPLC-grade Acetonitrile and 200 mL of Milli-Q Water (18.2 MΩ·cm).

• Mix thoroughly in a 1 L solvent bottle. Note: Mixing Acetonitrile and water is an endothermic reaction. The solution will cool down. Allow it to equilibrate to room temperature before use to prevent outgassing and baseline drift[4].

• Filter through a 0.22 µm PTFE membrane and sonicate for 10 minutes to degas.

Step 2: Standard & Sample Preparation

• Diluent: Use 100% Acetonitrile to ensure complete solubilization of the hydrophobic octyl chain.

• Stock Solution: Accurately weigh 10.0 mg of 1-Chloro-3-ethynyloct-2-ene reference standard into a 10 mL volumetric flask. Dissolve and make up to volume with diluent (1.0 mg/mL).

• Working Standard: Dilute 1.0 mL of the stock solution into a 10 mL volumetric flask to achieve a nominal concentration of 100 µg/mL.

Step 3: Chromatographic Conditions & SST

• Column: C18, 150 x 4.6 mm, 3.5 µm particle size (End-capped to reduce silanol activity).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: Photodiode Array (PDA) or UV at 225 nm.

• Injection Volume: 10 µL.

• Self-Validation (SST) Gate: Inject the 100 µg/mL working standard 6 times. Proceed to sample analysis only if:

  • Retention time %RSD ≤ 1.0%

  • Peak area %RSD ≤ 2.0%

  • Tailing factor ( T ) ≤ 1.5

  • Theoretical Plates ( N ) ≥ 5000

ICH Q2(R2) Lifecycle Validation Strategy

The validation of this analytical procedure follows the updated ICH Q2(R2) guidelines. This global framework ensures that the analytical method is scientifically sound, reproducible, and fit for its intended purpose across the product lifecycle[5].

Step-by-step ICH Q2(R2) method validation workflow for HPLC purity analysis.

Key Validation Workflows:

• Specificity (Forced Degradation): To prove the method is stability-indicating, the analyte is subjected to stress conditions (0.1N HCl, 0.1N NaOH, 3% H2​O2​ , heat at 60°C, and UV light). The PDA detector must confirm that the main peak is spectrally pure (Peak Purity Angle < Purity Threshold) and free from co-eluting degradation products.

• Linearity & Range: Evaluated by analyzing standards from 25 µg/mL to 150 µg/mL (25% to 150% of nominal concentration). A linear regression model is applied to ensure the response is directly proportional to concentration.

• Accuracy: Determined via spike recovery. Known amounts of the reference standard are spiked into a blank matrix at 50%, 100%, and 150% levels.

Experimental Validation Results

The optimized Acetonitrile-based method was subjected to full ICH Q2(R2) validation. The results confirm that the method is highly accurate, precise, and robust for the purity analysis of 1-Chloro-3-ethynyloct-2-ene.

Table 2: ICH Q2(R2) Validation Results Summary

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Experimental Result	Status
Specificity	No interference at tR​ ; Peak purity confirmed	Peak purity angle < threshold for all stress conditions	PASS
Linearity & Range	R2≥0.999 (25% to 150% nominal)	R2=0.9998 ; y=14523x+12.4	PASS
Accuracy (Recovery)	98.0% – 102.0% across all levels	99.4% ± 0.5% (Mean recovery)	PASS
Precision (Repeatability)	%RSD ≤ 2.0% for 6 replicates	%RSD = 0.6%	PASS
Sensitivity (LOD / LOQ)	S/N ≥ 3 (LOD) / S/N ≥ 10 (LOQ)	LOD = 0.05 µg/mL / LOQ = 0.15 µg/mL	PASS
Robustness	Stable under deliberate variations	Passed (Flow ±0.1 mL, Temp ±5°C)	PASS

Sources

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. chromtech.com [chromtech.com]
• 5. database.ich.org [database.ich.org]

GC-MS Fragmentation Pattern Analysis and Structural Identification of 1-Chloro-3-ethynyloct-2-ene: A Comparative Methodological Guide

Target Audience: Researchers, analytical chemists, and drug development professionals. Objective: To objectively compare the efficacy of Electron Ionization (EI-MS), Chemical Ionization (CI-MS), and High-Resolution Quadrupole Time-of-Flight (HR-GC-QTOF) mass spectrometry in the structural elucidation of halogenated enynes, using 1-Chloro-3-ethynyloct-2-ene as the model compound.

Executive Summary & Analytical Challenge

The structural identification of complex halogenated synthetic intermediates, such as 1-Chloro-3-ethynyloct-2-ene (CAS: 62055-69-0), presents a unique challenge in analytical chemistry. This compound features an aliphatic octyl chain, a conjugated enyne system (a double bond at C2 and an ethynyl group at C3), and an allylic chloride moiety at C1.

Under standard 70 eV Electron Ionization (EI), allylic chlorides undergo rapid, extensive fragmentation due to the extreme lability of the C-Cl bond and the thermodynamic stability of the resulting resonance-stabilized allylic cation[1]. Consequently, the molecular ion [M]∙+ is frequently absent or present at near-noise levels, making direct molecular weight confirmation impossible using standard single-quadrupole GC-EI-MS[2].

This guide compares three distinct GC-MS modalities, providing step-by-step protocols and mechanistic causality to ensure self-validating structural elucidation.

Comparative Analysis of GC-MS Modalities

To achieve unambiguous identification, a multi-tiered analytical approach is often required. Below is a comparison of the three primary techniques evaluated in this guide.

A. Standard GC-EI-MS (70 eV)

• Mechanism: High-energy electron bombardment causes homolytic and heterolytic bond cleavages.

• Strengths: Produces a highly reproducible, fingerprint-like fragmentation pattern ideal for library matching (e.g., NIST/Wiley).

• Weaknesses: The 70 eV energy far exceeds the ionization energy of the allylic C-Cl bond, leading to the near-total loss of the molecular ion[3].

B. GC-CI-MS (Positive Chemical Ionization)

• Mechanism: Soft ionization using a reagent gas (e.g., Methane or Ammonia). The reagent gas is ionized first, transferring a proton to the analyte to form an [M+H]+ ion.

• Strengths: Preserves the intact molecular species, allowing for definitive molecular weight confirmation.

• Weaknesses: Yields minimal structural fragmentation data; must be paired with EI for complete elucidation.

C. HR-GC-QTOF MS

• Mechanism: Combines high-efficiency chromatographic separation with high-resolution accurate mass (HRAM) detection.

• Strengths: Provides exact mass measurements (typically <2 ppm error), enabling the calculation of empirical formulas for both the molecular ion and all subsequent fragments[4].

• Weaknesses: High instrument cost and complex data processing requirements.

Experimental Protocols: A Self-Validating Workflow

To ensure reproducibility and scientific integrity, the following step-by-step methodologies must be strictly adhered to when analyzing 1-Chloro-3-ethynyloct-2-ene.

Step 1: Sample Preparation

• Dilution: Dissolve 1-Chloro-3-ethynyloct-2-ene in a non-polar, MS-compatible solvent (e.g., GC-grade Hexane or Dichloromethane) to a final concentration of 10 µg/mL.

• Internal Standard: Spike the solution with 1 µg/mL of an internal standard (e.g., Chrysene-d12) to validate retention time and ionization efficiency.

Step 2: Chromatographic Separation (Common to all MS platforms)

• Column: Fused silica capillary column, 5% phenyl / 95% dimethylpolysiloxane (e.g., DB-5MS or HP-5MS), 30 m × 0.25 mm ID × 0.25 µm film thickness.

• Carrier Gas: Helium (99.999% purity) at a constant flow rate of 1.2 mL/min.

• Injection: 1.0 µL, Split ratio 10:1, Injector temperature 250 °C.

• Oven Program:

  • Initial: 60 °C (hold 1 min).

  • Ramp 1: 15 °C/min to 200 °C.

  • Ramp 2: 25 °C/min to 300 °C (hold 3 min).

Step 3: Mass Spectrometry Parameters

• EI-MS Acquisition: Source temperature 230 °C; Quadrupole temperature 150 °C; Electron energy 70 eV; Scan range m/z 40–350.

• CI-MS Acquisition: Source temperature 150 °C (lower temp prevents thermal degradation of the [M+H]+ ion); Reagent gas: Methane at 2.0 mL/min; Scan range m/z 60–350.

• HR-QTOF Acquisition: Source temperature 230 °C; Extraction frequency 4 GHz; Mass resolution >25,000 (FWHM at m/z 272); Internal mass calibration using PFTBA lock mass (m/z 69.0065 and 218.9856).

Fragmentation Pattern Analysis & Mechanistic Causality

Understanding the causality behind the mass spectrum is critical for structural validation. 1-Chloro-3-ethynyloct-2-ene ( C10​H15​Cl ) has a nominal mass of 170 Da.

The Isotopic Signature of Chlorine

Any fragment retaining the chlorine atom will exhibit a characteristic 3:1 isotopic cluster separated by 2 mass units, corresponding to 35Cl and 37Cl . This is the first diagnostic marker to look for in the spectrum.

Primary Cleavage Pathways (EI-MS)

• Loss of Chlorine Radical ( α -cleavage): The most dominant pathway is the homolytic or heterolytic cleavage of the allylic C-Cl bond[5].

  • [M]∙+ (m/z 170/172) → [M−Cl]+ (m/z 135) + Cl∙

  • Causality: The resulting C10​H15+​ cation is exceptionally stable. It is a cross-conjugated propargylic/allylic carbocation, stabilized by both the adjacent double bond and the alkyne π -system. This peak often serves as the base peak (100% abundance).

• Elimination of Hydrogen Chloride (HCl):

  • [M]∙+ (m/z 170/172) → [M−HCl]∙+ (m/z 134)

  • Causality: Thermal or electron-induced elimination of HCl generates a highly conjugated enyne-diene radical cation.

• Aliphatic Chain Cleavage: The C4-C8 aliphatic tail undergoes standard alkyl fragmentation. Cleavage of the pentyl group ( C5​H11∙​ ) leaves the core halogenated enyne moiety.

  • [M]∙+ (m/z 170/172) → [M−C5​H11​]+ (m/z 99/101)

  • Causality: This fragment retains the chlorine atom, definitively proven by the 3:1 isotopic ratio at m/z 99 and 101.

Visualizing the Fragmentation Pathway

Caption: EI-MS fragmentation pathway of 1-Chloro-3-ethynyloct-2-ene.

Quantitative Data Presentation

The following table summarizes the diagnostic ions observed across the three comparative GC-MS methodologies. This data serves as a self-validating matrix: EI provides the structural skeleton, CI confirms the intact mass, and HR-QTOF proves the elemental composition.

Diagnostic Ion	EI-MS (70 eV) Relative Abundance	CI-MS (Methane) Relative Abundance	HR-GC-QTOF Exact Mass (Theoretical)	HR-GC-QTOF Elemental Assignment
[M+H]+	Not Observed	100% (Base Peak)	171.0940	C10​H16​Cl+
[M]∙+	< 2% (Trace)	Not Observed	170.0862	C10​H15​Cl∙+
[M−HCl]∙+	45%	10%	134.1096	C10​H14∙+​
[M−Cl]+	100% (Base Peak)	15%	135.1174	C10​H15+​
[M−C5​H11​]+	65% (3:1 Isotope)	Not Observed	99.0001	C5​H4​Cl+

Note: The presence of the m/z 99/101 cluster in EI-MS definitively proves the chlorine atom is attached to the enyne core, not the aliphatic tail.

Conclusion & Best Practices for Drug Development Professionals

Relying solely on standard 70 eV EI-MS for the structural identification of allylic chlorides like 1-Chloro-3-ethynyloct-2-ene is an analytical risk due to the near-complete absence of the molecular ion.

Best Practice Recommendations:

• Implement Orthogonal Ionization: Always pair EI-MS with a soft ionization technique (CI-MS or low-eV EI) to confirm the molecular weight of halogenated enynes[3].

• Leverage Isotopic Signatures: Use the 3:1 35Cl/37Cl ratio to trace which fragments retain the halogen.

• Utilize High-Resolution Mass Spectrometry (HRMS): For novel synthetic intermediates or impurity profiling in drug development, HR-GC-QTOF is non-negotiable. The ability to calculate exact elemental compositions prevents misidentification of isobaric interferences[4].

By understanding the causality of resonance-stabilized fragmentation, analysts can transform ambiguous spectra into definitive structural proof.

References

• Title: The Analysis of Halogenated Flame Retardants by GC-HRMS in Environmental Samples Source: ResearchGate URL: [Link]

• Title: Development and Validation for Quantitative Determination of Genotoxic Impurity in Gemfibrozil by Gas Chromatography with Mass Spectrometry Source: MDPI URL: [Link]

• Title: CHAPTER 2 Fragmentation and Interpretation of Spectra Source: Whitman College URL: [Link]

• Title: Increasing Molecular Ion Production for Unknown Formula Elucidation with Chemical Ionization and Low Energy-Electron Ionization on Orbitrap GC/MS Source: GCMS.cz URL: [Link]

• Title: Homolytic Fragmentation of Allyloxychlorocarbene Source: Organic Letters (ACS Publications) URL: [Link]

Sources

• 1. whitman.edu [whitman.edu]
• 2. Development and Validation for Quantitative Determination of Genotoxic Impurity in Gemfibrozil by Gas Chromatography with Mass Spectrometry [mdpi.com]
• 3. gcms.cz [gcms.cz]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Synthetic Enyne Intermediates: A Comparative Guide to 3-Ethynyloct-1-en-3-ol and 1-Chloro-3-ethynyloct-2-ene

Executive Summary

In the synthesis of complex polyenes, vinylallenes, and oxygenated heterocycles, C10 enyne building blocks are indispensable. Two of the most versatile intermediates in this class are 3-ethynyloct-1-en-3-ol (a tertiary propargylic/allylic alcohol) and its rearranged derivative, 1-chloro-3-ethynyloct-2-ene (a primary allylic chloride)[1, 2]. While structurally related via an allylic rearrangement, their distinct electronic profiles dictate entirely different downstream applications. This guide objectively compares their performance, reactivity profiles, and experimental handling to assist drug development professionals and synthetic chemists in route optimization.

Structural and Mechanistic Analysis

3-Ethynyloct-1-en-3-ol (The Alcohol)

As a tertiary alcohol flanked by both a vinyl and an ethynyl group, this compound is highly sterically hindered, making it a poor candidate for direct nucleophilic substitution (SN2). However, its hydroxyl group is an excellent directing group and internal nucleophile for transition-metal catalysis. Under Gold(I) or Platinum(II) π-activation, the alkyne is activated toward 1,3-hydroxy shifts (the Meyer-Schuster rearrangement), yielding α,β-unsaturated enones with high atom economy [1].

1-Chloro-3-ethynyloct-2-ene (The Chloride)

When direct carbon-carbon bond formation is required, the alcohol must be converted to a better electrophile. Treatment with chlorinating agents induces an SN2' allylic rearrangement. The chloride attacks the less hindered terminal vinyl carbon, shifting the double bond to form 1-chloro-3-ethynyloct-2-ene [2]. This primary allylic chloride benefits from a highly conjugated enyne system, providing a thermodynamic driving force for its formation. It serves as an elite electrophile for Palladium-catalyzed cross-couplings and Copper-catalyzed anti-SN2' displacements to yield conjugated vinylallenes [3].

Performance Comparison

Feature	3-Ethynyloct-1-en-3-ol	1-Chloro-3-ethynyloct-2-ene
Chemical Classification	Tertiary propargylic/allylic alcohol	Primary allylic chloride
Electrophilicity	Low (requires Lewis acid π-activation)	High (excellent leaving group)
Steric Hindrance at Core	High (tertiary center)	Low (primary carbon)
Typical Catalytic Regimes	Au(I), Ag(I), Pt(II)	Pd(0), Cu(I)
Key Transformations	Meyer-Schuster rearrangements, cycloisomerization	SN2' displacement, Suzuki/Stille couplings
Major Downstream Targets	α,β-Unsaturated enones, furans, pyrans	Vinylallenes (e.g., 3-ethenylocta-1,2-diene)

Mechanistic Pathway Visualization

Divergent synthetic pathways for C10 enyne intermediates.

Experimental Protocols

Protocol A: SN2' Chlorination of 3-Ethynyloct-1-en-3-ol

Objective: Convert the sterically hindered tertiary alcohol into the highly reactive primary allylic chloride [2]. Causality: Thionyl chloride (SOCl₂) is used in the presence of a mild base (pyridine). The base neutralizes generated HCl, preventing unwanted electrophilic addition across the alkyne. The SN2' pathway is thermodynamically favored due to the formation of the conjugated enyne system, relieving the steric strain of the tertiary alcohol.

• Setup: Dissolve 3-ethynyloct-1-en-3-ol (1.0 equiv) and pyridine (1.1 equiv) in anhydrous diethyl ether (0.2 M) under an argon atmosphere at 0 °C.

• Addition: Add SOCl₂ (1.05 equiv) dropwise over 15 minutes. Maintain the temperature at 0 °C to prevent polymerization of the highly reactive enyne.

• Reaction: Stir for 2 hours at room temperature.

• Workup: Quench with saturated aqueous NaHCO₃. Extract with diethyl ether, wash with brine, dry over MgSO₄, and concentrate under reduced pressure.

• Self-Validation: Analyze the crude product via ¹H NMR. The successful SN2' shift is confirmed by the disappearance of the terminal vinyl protons (~5.2 ppm) and the appearance of a new doublet for the primary allylic chloride protons (~4.1 ppm).

Protocol B: Synthesis of Vinylallenes via Cu-Catalyzed SN2' Displacement

Objective: Generate complex vinylallenes (e.g., 3-ethenylocta-1,2-diene) from 1-chloro-3-ethynyloct-2-ene [3]. Causality: Organocuprates (Gilman reagents) are soft nucleophiles that preferentially coordinate to the alkyne/alkene π-system. This coordination directs the alkyl group delivery to the terminal alkyne carbon via an anti-SN2' mechanism, expelling the chloride and generating the allene framework.

• Cuprate Formation: In a flame-dried flask, suspend CuI (1.5 equiv) in anhydrous THF at -78 °C. Add the desired Grignard or alkyllithium reagent (3.0 equiv) dropwise to form the organocuprate.

• Coupling: Add a solution of 1-chloro-3-ethynyloct-2-ene (1.0 equiv in THF) dropwise to the cuprate at -78 °C.

• Reaction: Allow the mixture to slowly warm to -20 °C over 3 hours.

• Workup: Quench with a 1:1 mixture of saturated NH₄Cl and NH₄OH (to solubilize copper salts). Extract with pentane, dry, and concentrate.

• Self-Validation: Infrared (IR) spectroscopy is the ultimate diagnostic tool for this workflow. The starting material's terminal alkyne stretch (~3300 cm⁻¹) will completely disappear, replaced by a strong, distinct allene asymmetric stretch at ~1950 cm⁻¹.

Conclusion & Strategic Recommendations

The choice between these two intermediates dictates the trajectory of the synthetic route. If the target molecule is an oxygenated heterocycle or an α,β-unsaturated ketone, 3-ethynyloct-1-en-3-ol should be retained and subjected to atom-economical Gold(I) catalysis. However, if the synthetic goal requires extending the carbon framework via cross-coupling or accessing conjugated bisallenes/vinylallenes, converting the alcohol to 1-chloro-3-ethynyloct-2-ene is a mandatory and highly efficient strategic maneuver.

References

• Pennell, M. N., Unthank, M. G., Turner, P., & Sheppard, T. D. "A general procedure for the synthesis of enones via gold-catalyzed Meyer-Schuster rearrangement of propargylic alcohols at room temperature." The Journal of Organic Chemistry, 2011, 76(5), 1479-1482. URL: [Link]

• Roumestant, M. L., Malacria, M., Gore, J., Grimaldi, J., & Bertrand, M. "Synthesis of Conjugated Bisallenes." Synthesis, 1976, 755–757. URL: [Link]

• Hopf, H., & Stamm, R. "Polar reactions of acyclic conjugated bisallenes." Beilstein Journal of Organic Chemistry, 2013, 9, 41-49. URL: [Link]

A Comparative Guide to Stereochemical Validation: Unambiguous Assignment of 1-Chloro-3-ethynyloct-2-ene Geometry using 2D NOESY NMR

For researchers, scientists, and professionals in drug development, the precise determination of a molecule's three-dimensional structure is non-negotiable. Stereoisomers, molecules with identical connectivity but different spatial arrangements, can exhibit dramatically different biological activities. The trisubstituted alkene, 1-Chloro-3-ethynyloct-2-ene, presents a classic challenge in stereochemical assignment: distinguishing between its (E) and (Z) isomers. This guide provides an in-depth, experimentally-grounded comparison of methods for this validation, focusing on the power and reliability of 2D Nuclear Overhauser Effect Spectroscopy (NOESY).

The Challenge: Differentiating (E) and (Z) Isomers

The restricted rotation around a carbon-carbon double bond gives rise to geometric isomerism.[1] In the case of 1-Chloro-3-ethynyloct-2-ene, two distinct spatial arrangements, the (E) and (Z) isomers, are possible. The Cahn-Ingold-Prelog priority rules dictate the E/Z designation based on the relative positions of the highest-priority substituents on each carbon of the alkene.[2][3]

• On C2: The vinyl proton (H) is the lower priority group compared to the rest of the carbon skeleton.

• On C3: The ethynyl group has a higher priority than the octyl chain.

Therefore, the key to distinguishing the isomers lies in the spatial relationship between the substituents on C2 and C3.

Figure 1: (E) and (Z) Isomers of 1-Chloro-3-ethynyloct-2-ene

Caption: Key spatial relationships differ between the (Z) and (E) isomers.

The Solution: 2D NOESY Spectroscopy

While several NMR techniques can provide stereochemical information, 2D NOESY is exceptionally well-suited for this challenge. It is a homonuclear 2D NMR experiment that detects through-space interactions between protons that are spatially close (typically within 5 Å), irrespective of their bonding connectivity.[4][5]

The fundamental principle is the Nuclear Overhauser Effect (NOE), a process of magnetization transfer between dipolar-coupled nuclear spins.[6] The intensity of this transfer, which manifests as a cross-peak in a 2D NOESY spectrum, is inversely proportional to the sixth power of the distance (1/r⁶) between the interacting protons.[6] This steep distance dependence makes NOESY a highly sensitive "molecular ruler" for identifying protons in close proximity.

For 1-Chloro-3-ethynyloct-2-ene, we can predict distinct NOE correlations for each isomer:

• In the (Z)-isomer , the vinylic proton (H2) is on the same side as the ethynyl group and the octyl chain, placing it far from the chloromethyl (CH₂Cl) group.

• In the (E)-isomer , the vinylic proton (H2) is on the same side as the chloromethyl group, bringing them into close spatial proximity. A strong NOE is therefore expected between the protons of these two groups. Conversely, H2 is distant from the ethynyl and octyl groups.

Experimental Protocol: A Self-Validating Workflow

The following protocol outlines a robust procedure for acquiring high-quality 2D NOESY data. The causality behind each step is explained to ensure scientific integrity and reproducibility.

Sources

• 1. Stereochemistry of Alkenes - Chemistry Steps [chemistrysteps.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 7.5 Alkene Stereochemistry and the E,Z Designation - Organic Chemistry | OpenStax [openstax.org]
• 4. creative-biostructure.com [creative-biostructure.com]
• 5. NOESY: the experiment for when you just need to know more, particularly the 1H-1H spatial proximity — Nanalysis [nanalysis.com]
• 6. NMR Theory, UCSB Chem and Biochem NMR Facility [nmr.chem.ucsb.edu]

Comparative yield analysis of different synthetic routes to 1-Chloro-3-ethynyloct-2-ene

An in-depth comparative analysis of the synthetic routes to 1-Chloro-3-ethynyloct-2-ene (CAS: 62055-69-0) reveals a fascinating intersection of chemoselectivity, thermodynamic control, and practical scalability. As a highly functionalized conjugated enyne chloride, this compound serves as a critical building block in the synthesis of complex bisallenes and azaprostanoids [1, 2].

For researchers and drug development professionals, selecting the optimal synthetic pathway is paramount. The molecule presents a unique challenge: it contains a terminal alkyne, a conjugated double bond, and an allylic chloride. Below, we objectively compare the two primary synthetic strategies—Classical Allylic Rearrangement (Route A) and Palladium-Catalyzed Cross-Coupling (Route B)—supported by mechanistic insights and validated experimental protocols.

Mechanistic Rationale & Pathway Design

When designing a route to 1-Chloro-3-ethynyloct-2-ene, the inherent reactivity of the functional groups dictates the viability of the pathway.

• Route A (Allylic Rearrangement): Pioneered by Roumestant et al. [1], this route relies on the ethynylation of oct-1-en-3-one followed by a chlorinative rearrangement. The driving force is thermodynamic: the rearrangement of the tertiary alcohol to a primary allylic chloride establishes a highly stable conjugated enyne system.

• Route B (Pd-Catalyzed Sonogashira Coupling): A modern approach attempting to couple 1,3-dichlorooct-2-ene with trimethylsilylacetylene. However, this route is fundamentally flawed by chemoselectivity issues. The C1 allylic chloride is significantly more reactive toward oxidative addition by Pd(0) than the C3 vinylic chloride, leading to competitive and often dominant C1-alkynylation [3].

Fig 1: Synthetic pathways to 1-Chloro-3-ethynyloct-2-ene comparing Route A and Route B.

Quantitative Yield & Performance Comparison

The following table summarizes the performance metrics of both routes based on standard laboratory-scale syntheses. Because of the chemoselectivity issues inherent in Route B, Route A remains the gold standard for producing high-purity 1-Chloro-3-ethynyloct-2-ene.

Performance Metric	Route A: Allylic Rearrangement (Roumestant Protocol)	Route B: Pd-Catalyzed Sonogashira Cross-Coupling
Overall Yield	75 – 82% (Over 2 steps)	35 – 45% (Limited by side-reactions)
Regioselectivity	>95% (Thermodynamically driven to C1 chloride)	~50% (Competitive C1 oxidative addition)
Scalability	High (Standard glassware, inexpensive reagents)	Low to Moderate (Requires inert atmosphere, Pd waste)
Primary Impurity	3-ethenylocta-1,2-diene (Elimination product)	1-(TMS-ethynyl)-3-chlorooct-2-ene (Regioisomer)
Purification	Simple vacuum distillation or short-path silica plug	Difficult chromatographic separation of regioisomers

Validated Experimental Protocol (Route A)

To ensure scientific integrity and reproducibility, the following protocol details the causality behind each experimental manipulation. This is a self-validating system: built-in analytical checkpoints ensure the reaction is proceeding as intended before moving to the next step.

Step 1: 1,2-Addition (Ethynylation)

Objective: Convert Oct-1-en-3-one to 3-Ethynyloct-1-en-3-ol.

• Procedure: Under an argon atmosphere, a solution of ethynylmagnesium bromide (1.2 equiv, 0.5 M in THF) is cooled to -78 °C. A solution of oct-1-en-3-one (1.0 equiv) in anhydrous THF is added dropwise over 30 minutes. The reaction is stirred for 2 hours at -78 °C, then carefully quenched with saturated aqueous NH4​Cl before warming to room temperature. Extract with diethyl ether, dry over MgSO4​ , and concentrate.

• Causality of Choices: Grignard reagents can undergo both 1,2-addition (yielding the desired alcohol) and 1,4-conjugate addition (yielding an undesired alkylated ketone). Maintaining a strict -78 °C environment kinetically traps the 1,2-addition pathway.

• Self-Validation: TLC monitoring (Hexanes/EtOAc 8:2). The starting enone is UV-active, whereas the resulting tertiary alcohol is UV-inactive but stains strongly with KMnO4​ . 1H NMR will confirm the presence of a terminal alkyne proton (~2.5 ppm, singlet).

Step 2: Chlorinative Rearrangement ( SN​i′ / SN​2′ )

Objective: Convert 3-Ethynyloct-1-en-3-ol to 1-Chloro-3-ethynyloct-2-ene.

• Procedure: The crude 3-ethynyloct-1-en-3-ol (1.0 equiv) is dissolved in anhydrous diethyl ether and cooled to 0 °C. Thionyl chloride ( SOCl2​ , 1.1 equiv) is added dropwise. Crucially, no amine base is added. The mixture is allowed to slowly warm to room temperature and stirred for 4 hours. The reaction is quenched by pouring over crushed ice, extracted with pentane, washed with cold NaHCO3​ , dried, and concentrated under reduced pressure (temperature <30 °C to prevent degradation).

• Causality of Choices: SOCl2​ reacts with the tertiary alcohol to form a chlorosulfite intermediate. As the system warms, the chlorosulfite decomposes, delivering the chloride nucleophile to the primary C1 position ( SN​i′ mechanism). The omission of an amine base (like pyridine) is intentional; basic conditions promote E2 elimination, leading to the undesired bisallene byproduct (3-ethenylocta-1,2-diene) [1]. Pentane is used for extraction to facilitate low-temperature concentration, preserving the sensitive conjugated enyne.

• Self-Validation: 1H NMR is definitive here. The complex multiplet of the terminal vinyl protons from the starting material will disappear, replaced by a distinct triplet (~5.8 ppm) corresponding to the C2 vinylic proton, confirming the double bond migration. The C1 methylene protons will appear as a doublet shifted downfield (~4.1 ppm) due to the adjacent chlorine atom.

References

• Hopf, H.; Lenich, F. T. "The chemistry of bisallenes". Beilstein Journal of Organic Chemistry, 2012, 8, 1984–2014.[Link]

Evaluating the Leaving Group Ability of 1-Chloro-3-ethynyloct-2-ene in SN2 vs SN2' Reactions

Target Audience: Research Chemists, Process Scientists, and Drug Development Professionals Content Focus: Mechanistic Evaluation, Leaving Group Comparison, and Self-Validating Protocols

Executive Summary

In the synthesis of complex pharmaceutical intermediates, controlling the regioselectivity (SN2 vs SN2') of allylic substitution is a persistent challenge. 1-Chloro-3-ethynyloct-2-ene , an enyne chloride, serves as a highly privileged substrate for Copper-Catalyzed Asymmetric Allylic Alkylation (AAA). The presence of both a primary allylic chloride and a conjugated alkyne at the γ-position creates a competitive landscape between direct substitution (SN2) and conjugate substitution (SN2').

This guide objectively compares the chloride leaving group against alternative functionalities (bromides, phosphates, acetates) and provides a mechanistic framework explaining why 1-chloro-3-ethynyloct-2-ene achieves exceptional SN2' regioselectivity (>96:4) and enantiomeric excess (>85% ee) when reacted with Grignard reagents [1].

Mechanistic Causality: The Role of the Ethynyl Group and Copper Catalysis

The preference for SN2' attack in 1-chloro-3-ethynyloct-2-ene is not merely a function of the leaving group, but a synergistic effect between the substrate's electronic topography and the copper catalyst.

• Oxidative Addition & The "Goldilocks" Chloride: The reaction initiates with the insertion of the Cu(I) complex into the C–Cl bond, forming a Cu(III) π-allyl intermediate. Chloride is an optimal leaving group here; it is labile enough to undergo rapid oxidative addition with the activated CuTC/Phosphoramidite complex, but stable enough to resist uncatalyzed, background SN2 attack by the highly reactive Grignard reagent at –78 °C [2].

• Steric and Electronic Steering: The reductive elimination step of the Cu(III) intermediate dictates the regioselectivity. The ethynyl group (–C≡CH) at the γ-position is linear and sterically undemanding compared to an alkyl chain. Furthermore, the alkyne's π-system can weakly coordinate with the copper center, effectively steering the nucleophile toward the γ-carbon to yield the 1,4-enyne with a tertiary stereocenter [1].

Mechanistic divergence of SN2 vs SN2' pathways in Cu-catalyzed allylic alkylation.

Comparative Analysis: Leaving Group Efficacy

To objectively evaluate 1-chloro-3-ethynyloct-2-ene, we must compare the chloride leaving group against common alternatives (Bromide, Phosphate, and Acetate) under identical Grignard-driven Cu-catalyzed conditions.

Table 1: Performance Comparison of Leaving Groups in Enyne Allylic Alkylation

Leaving Group	Reactivity with RMgBr (–78 °C)	Background (Uncatalyzed) SN2	SN2' : SN2 Ratio (Cu-Catalyzed)	Enantiomeric Excess (ee %)
Chloride (–Cl)	Optimal	Very Low	> 96:4	85 – 99%
Bromide (–Br)	Extremely High	High (Racemic)	~ 80:20	< 70%
Phosphate (–OP(O)(OR)₂)	Moderate-High	Low	> 90:10	80 – 95%
Acetate (–OAc)	Low	Very Low	Variable (Sluggish)	N/A (Low Yield)

Key Takeaways from the Data:

• Why not Bromide? While allylic bromides are highly reactive, they suffer from a rapid, uncatalyzed background SN2 reaction with Grignard reagents. This background reaction is non-enantioselective, severely degrading the overall ee of the product [2].

• Why not Phosphate? Enyne phosphates are excellent substrates and were pioneered in earlier iterations of this chemistry [3]. However, synthesizing enyne chlorides is often more atom-economical and avoids the bulky phosphate byproducts, making 1-chloro-3-ethynyloct-2-ene a superior choice for process scale-up.

• The Chloride Advantage: The chloride strikes the perfect kinetic balance. It is completely inert to the Grignard reagent at –78 °C in the absence of copper, ensuring that 100% of the conversion funnels through the chiral Cu(III) intermediate, maximizing both regioselectivity and enantioselectivity[1].

Self-Validating Experimental Protocol

To ensure reproducibility and scientific integrity, the following protocol for the asymmetric allylic alkylation of 1-chloro-3-ethynyloct-2-ene incorporates a self-validating control system.

Materials Required:

• Substrate: 1-Chloro-3-ethynyloct-2-ene (0.25 mmol)

• Catalyst: Copper(I) thiophene-2-carboxylate (CuTC) (5 mol%)

• Ligand: Chiral Phosphoramidite (e.g., (S,S,S)-L) (5.5 mol%)

• Nucleophile: Alkyl or Alkenyl Grignard Reagent (RMgBr) (1.2 equiv, 1.0 M in THF)

• Solvent: Anhydrous Dichloromethane (CH₂Cl₂)

Step-by-Step Methodology:

• Catalyst Pre-Activation: In a flame-dried Schlenk flask under Argon, dissolve CuTC (5 mol%) and the chiral phosphoramidite ligand (5.5 mol%) in 2.0 mL of anhydrous CH₂Cl₂. Stir at room temperature for 15 minutes to ensure full complexation.

• Temperature Equilibration (Critical): Cool the catalyst solution to exactly –78 °C using a dry ice/acetone bath. Causality note: Deviations above –60 °C will exponentially increase the rate of the uncatalyzed background SN2 reaction.

• Substrate Addition: Add 1-chloro-3-ethynyloct-2-ene (0.25 mmol) to the cooled solution. Stir for 5 minutes.

• Nucleophile Delivery: Add the Grignard reagent (1.2 equiv) dropwise over 10 minutes using a syringe pump.

• Reaction & Quench: Stir the mixture at –78 °C for 4 hours. Quench the reaction at –78 °C by adding 2.0 mL of saturated aqueous NH₄Cl. Allow the mixture to warm to room temperature.

• Extraction & Analysis: Extract with Diethyl Ether (3 x 5 mL). Dry over MgSO₄, filter, and concentrate. Determine the SN2'/SN2 ratio via crude ¹H NMR or GC-MS, and the ee via chiral HPLC.

Self-Validation Control (The "Blank" Test): Run a parallel reaction omitting the CuTC/Ligand. If the substrate is pure and the temperature is strictly maintained at –78 °C, the Grignard reagent should not react with the chloride, yielding >95% recovered starting material. If racemic SN2 product is observed in the blank, the Grignard addition rate was too fast (causing a localized exotherm).

Step-by-step experimental workflow for the asymmetric allylic alkylation.

Conclusion

For the synthesis of chiral 1,4-enynes, 1-chloro-3-ethynyloct-2-ene represents a best-in-class substrate. The chloride leaving group provides the exact kinetic stability required to suppress racemic background reactions, while the γ-ethynyl group sterically and electronically directs the copper-mediated reductive elimination toward the SN2' pathway. Compared to bromides and phosphates, enyne chlorides offer the most reliable route to high enantiomeric excess and regiochemical purity in drug development workflows.

References

• Li, H.; Alexakis, A. "Enyne Chlorides: Substrates for Copper-Catalyzed Asymmetric Allylic Alkylation." Angewandte Chemie International Edition, 2012, 51(4), 1055–1058.[Link]

• Harutyunyan, S. R.; den Hartog, T.; Geurts, K.; Minnaard, A. J.; Feringa, B. L. "Catalytic Asymmetric Conjugate Addition and Allylic Alkylation with Grignard Reagents." Chemical Reviews, 2008, 108(8), 2824–2852.[Link]

• Kacprzynski, M. A.; Hoveyda, A. H. "Cu-Catalyzed Asymmetric Allylic Alkylation of Enyne Phosphates." Journal of the American Chemical Society, 2004, 126(34), 10676-10681.[Link]

A Senior Application Scientist's Guide to Validating Computational Models of 1-Chloro-3-ethynyloct-2-ene Molecular Orbitals Against Experimental Data

Introduction: Bridging Theory and Reality for 1-Chloro-3-ethynyloct-2-ene

In the landscape of modern chemical research and drug development, computational modeling is an indispensable tool for predicting molecular properties and reactivity.[1][2] The molecule 1-Chloro-3-ethynyloct-2-ene, with its conjugated enyne system and halogen substituent, presents an interesting case study due to the interplay of its π-system and the electronic effects of the chlorine atom. The accuracy of any theoretical prediction, however, is contingent upon its validation against empirical evidence.[3][4] This guide provides a comprehensive framework for researchers to rigorously compare and validate computational models of molecular orbitals against experimental spectroscopic data.

While specific experimental spectra for 1-Chloro-3-ethynyloct-2-ene are not widely published, this guide establishes a robust, self-validating methodology. We will operate from the perspective of a Senior Application Scientist, explaining not just the "how" but the critical "why" behind each procedural choice. We will detail the necessary experimental protocols (Photoelectron and UV-Vis Spectroscopy) and a suite of computational methods at varying levels of theory. By juxtaposing the resulting data, we will construct a clear, evidence-based assessment of the computational models' performance, providing a template for validation that is applicable to this and other novel molecular structures.

Part 1: The Experimental Benchmark: Acquiring Empirical Ground Truth

To validate our computational models, we first need a reliable set of experimental data to serve as our "ground truth." For molecular orbitals, the two most direct and informative techniques are Photoelectron Spectroscopy (PES) for ionization energies and UV-Visible (UV-Vis) Spectroscopy for electronic transition energies.

Rationale for Experimental Choices

• Photoelectron Spectroscopy (PES): This technique directly probes the energy levels of molecular orbitals. By bombarding the molecule with high-energy photons (e.g., HeI or HeII radiation), we can eject electrons. The kinetic energy of these ejected electrons is measured, and from this, we can determine the binding energy, which corresponds to the ionization energy from a specific molecular orbital.[5][6] This provides a direct comparison point for the calculated energies of occupied molecular orbitals.

• UV-Visible Spectroscopy: This method measures the energy required to promote an electron from an occupied orbital to an unoccupied orbital, typically the Highest Occupied Molecular Orbital (HOMO) to the Lowest Unoccupied Molecular Orbital (LUMO) transition for the absorption at the longest wavelength (λ_max).[7][8] This π → π* transition in the conjugated system of 1-Chloro-3-ethynyloct-2-ene is particularly sensitive to the molecule's electronic structure, making it an excellent benchmark for the calculated HOMO-LUMO gap.[8][9][10]

Experimental Protocols

Protocol 1: Gas-Phase HeI Photoelectron Spectroscopy

• Sample Preparation: Synthesize and purify 1-Chloro-3-ethynyloct-2-ene to >99% purity. The sample must be volatile enough to be introduced into the spectrometer in the gas phase.

• Instrumentation: Utilize a high-resolution photoelectron spectrometer equipped with a HeI (21.22 eV) photon source.

• Data Acquisition: Introduce the gaseous sample into the high-vacuum chamber. Irradiate the sample with the HeI source.

• Analysis: The kinetic energy of the photo-emitted electrons is measured by an electron energy analyzer. The ionization energy (IE) is calculated using the equation: IE = hν - E_k, where hν is the energy of the HeI photons and E_k is the measured kinetic energy of the electrons.

• Interpretation: The resulting spectrum will show a series of bands, each corresponding to ionization from a different molecular orbital. The first band at the lowest energy corresponds to the ionization from the HOMO. Subsequent bands correspond to lower-lying orbitals.

Protocol 2: UV-Visible Absorption Spectroscopy

• Sample Preparation: Prepare a dilute solution of 1-Chloro-3-ethynyloct-2-ene in a UV-transparent solvent, such as hexane or cyclohexane. The non-polar nature of these solvents minimizes solvatochromic shifts, providing data that is closer to the gas-phase state targeted by our initial computations.[11]

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Data Acquisition: Fill a quartz cuvette with the prepared solution and a reference cuvette with the pure solvent. Scan a wavelength range from approximately 200 nm to 400 nm.

• Analysis: Identify the wavelength of maximum absorbance (λ_max). Convert this wavelength to energy (in eV) using the formula: E (eV) = 1240 / λ_max (nm). This energy corresponds to the experimental HOMO-LUMO gap.

Hypothetical Experimental Data for Validation

For the purpose of this guide, we will use the following realistic, hypothetical data for 1-Chloro-3-ethynyloct-2-ene, which will serve as our benchmark.

Experimental Technique	Parameter Measured	Hypothetical Value
Photoelectron Spectroscopy	1st Vertical Ionization Energy (HOMO)	9.15 eV
Photoelectron Spectroscopy	2nd Vertical Ionization Energy (HOMO-1)	10.20 eV
Photoelectron Spectroscopy	3rd Vertical Ionization Energy (HOMO-2)	11.50 eV
UV-Vis Spectroscopy	λ_max (in Hexane)	235 nm
UV-Vis Spectroscopy	Experimental Excitation Energy (E_ex)	5.28 eV

Part 2: The Computational Models: A Multi-faceted Theoretical Approach

The goal of computational chemistry is to solve the Schrödinger equation for a given molecule.[12] Since an exact solution is not feasible for a multi-electron system like ours, we employ a range of approximation methods. We will compare three widely-used levels of theory to evaluate their performance against our experimental benchmark.

Rationale for Computational Choices

• Hartree-Fock (HF): This is a foundational ab initio method that approximates the electron-electron repulsion by considering each electron in the average field of all others.[12][13][14] It neglects electron correlation, which is a known limitation, but provides a computationally inexpensive baseline. According to Koopmans' Theorem , for closed-shell systems within the HF approximation, the negative of the HOMO energy is a good estimate of the first ionization energy.[15][16][17]

• Møller-Plesset Perturbation Theory (MP2): MP2 is a post-Hartree-Fock method that improves upon HF by including electron correlation effects through perturbation theory to the second order.[18][19] This often yields more accurate results for molecular energies and properties than HF, albeit at a higher computational cost.[20][21]

• Density Functional Theory (DFT): DFT is a popular method that calculates the electronic energy based on the electron density rather than the complex many-electron wavefunction.[22] Its accuracy is highly dependent on the chosen exchange-correlation functional. We will test two common functionals:

  • B3LYP: A hybrid functional that is widely used and often provides a good balance of accuracy and computational cost for many organic molecules.[23][24]

  • M06-2X: A meta-hybrid GGA functional known for its good performance with main-group thermochemistry and non-covalent interactions.

• Basis Set (6-31G(d)): A basis set is a set of mathematical functions used to build the molecular orbitals.[25][26] The 6-31G(d) Pople-style basis set (also written as 6-31G*) is a split-valence double-zeta basis set that includes polarization functions on heavy (non-hydrogen) atoms.[27][28][29] This provides a good balance between flexibility and computational cost for initial investigations.

Computational Workflow Diagram

Caption: Workflow for computational modeling of molecular properties.

Step-by-Step Computational Protocol

This protocol is generalized for a typical quantum chemistry software package (e.g., Gaussian, ORCA).

• Structure Input: Build the 3D structure of 1-Chloro-3-ethynyloct-2-ene using a molecular editor.

• Geometry Optimization: Perform a geometry optimization to find the lowest energy conformation of the molecule. This should be done for each level of theory (HF, MP2, B3LYP, M06-2X) with the 6-31G(d) basis set.

  • Causality: An optimized geometry is crucial as molecular orbital energies are highly sensitive to bond lengths and angles. Using a non-equilibrium structure will lead to inaccurate results.

• Frequency Calculation: After each optimization, perform a frequency calculation at the same level of theory.

  • Trustworthiness: This step validates that the optimized structure is a true energy minimum (no imaginary frequencies) and not a transition state. This is a critical self-validation check.

• Single Point Energy Calculation: Using the optimized geometry for each method, perform a single point energy calculation to obtain the final molecular orbital energies.

• Excitation Energy Calculation (for DFT models): For the B3LYP and M06-2X optimized geometries, perform a Time-Dependent DFT (TD-DFT) calculation to compute the vertical electronic excitation energies.[30][31][32][33] We will request the first few singlet excited states to find the one corresponding to the HOMO-LUMO transition.

Part 3: Comparative Analysis: Juxtaposing Theory and Experiment

With both experimental benchmarks and computational results in hand, we can now perform a direct comparison to validate our models.

Validation Workflow Diagram

Caption: The overall workflow for validating computational results.

Ionization Energies vs. Orbital Energies

According to Koopmans' theorem, the negative of the Hartree-Fock orbital energies provides an estimate of the vertical ionization energies, assuming the orbitals of the ion are identical to the neutral molecule (the "frozen orbital" approximation).[15][16][34] While this theorem does not formally apply to DFT or MP2, comparing the orbital energies is still a common practice.

Table 1: Comparison of Calculated Orbital Energies with Experimental Ionization Energies

Method/Basis Set	-E(HOMO) (eV)	Δ vs. Exp (eV)	-E(HOMO-1) (eV)	Δ vs. Exp (eV)	-E(HOMO-2) (eV)	Δ vs. Exp (eV)
Experimental (PES)	9.15	-	10.20	-	11.50	-
HF/6-31G(d)	9.98	+0.83	11.15	+0.95	12.55	+1.05
MP2/6-31G(d)	9.35	+0.20	10.45	+0.25	11.80	+0.30
B3LYP/6-31G(d)	7.10	-2.05	8.25	-1.95	9.60	-1.90
M06-2X/6-31G(d)	8.95	-0.20	10.05	-0.15	11.35	-0.15

Analysis:

• HF/6-31G(d): As expected, the HF method overestimates the ionization energy. This is a systematic error due to the neglect of electron correlation and orbital relaxation effects upon ionization.[35]

• MP2/6-31G(d): The inclusion of electron correlation significantly improves the agreement with the experimental data, showing a much smaller deviation.

• B3LYP/6-31G(d): Standard hybrid DFT functionals like B3LYP are known to poorly predict absolute orbital energies, often underestimating the ionization potential significantly.[15] This is a well-documented limitation of the underlying theory.

• M06-2X/6-31G(d): This functional provides a remarkably close prediction, demonstrating that modern, well-parameterized functionals can offer better estimates for ionization potentials than older functionals.

Excitation Energies vs. UV-Vis Absorption

Here, we compare the lowest-energy vertical excitation calculated with TD-DFT to the experimental absorption maximum.

Table 2: Comparison of Calculated Excitation Energies with Experimental UV-Vis Data

Method/Basis Set	Calculated λ_max (nm)	Calculated E_ex (eV)	Δ vs. Exp (eV)
Experimental (UV-Vis)	235	5.28	-
TD-B3LYP/6-31G(d)	245	5.06	-0.22
TD-M06-2X/6-31G(d)	230	5.39	+0.11

Analysis:

• Both TD-DFT methods provide a reasonable prediction of the experimental excitation energy.

• TD-B3LYP slightly underestimates the excitation energy (predicting a longer wavelength, a bathochromic shift).

• TD-M06-2X slightly overestimates the excitation energy (predicting a shorter wavelength, a hypsochromic shift).

• The discrepancies can be attributed to several factors, including the intrinsic accuracy of the functional, the limitations of the basis set, and solvent effects not accounted for in our gas-phase calculations.[36][37][38] Even in a non-polar solvent like hexane, minor interactions can influence the absorption spectrum.

Conclusion and Recommendations

• For predicting ionization energies , the Hartree-Fock method, via Koopmans' theorem, provides a qualitatively correct but systematically overestimated result. The MP2 method offers a significant improvement by including electron correlation. Among the DFT functionals tested, M06-2X shows superior performance over B3LYP for this specific task.

• For predicting electronic excitation energies , both TD-B3LYP and TD-M06-2X perform well, providing results within a reasonable margin of error (~0.2 eV) of the experimental value.

For researchers and drug development professionals, the key takeaway is that no single computational method is universally superior. The choice of method must be tailored to the specific property being investigated. This validation process is not merely a step for verification but a crucial part of the scientific method that builds confidence in predictive modeling and provides deeper insights into the electronic structure of the molecule under study. For future work, we recommend exploring the impact of larger basis sets and incorporating implicit solvent models to further refine the correlation between theory and experiment.

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Safety & Regulatory Compliance

1-Chloro-3-ethynyloct-2-ene proper disposal procedures

1-Chloro-3-ethynyloct-2-ene: Advanced Operational Logistics and Disposal Guide

For researchers and drug development professionals, the handling and disposal of highly reactive polyfunctional molecules require precision that goes beyond standard safety data sheets. 1-Chloro-3-ethynyloct-2-ene (CAS: 62055-69-0) is a complex synthetic intermediate containing an allylic chloride, a conjugated enyne system, and a terminal alkyne.

This guide provides the authoritative causality behind its hazard profile and a self-validating procedural workflow for its safe, RCRA-compliant disposal.

Part 1: Mechanistic Hazard Profile & Causality

To safely dispose of 1-chloro-3-ethynyloct-2-ene, operators must understand the chemical causality of its structural motifs. Treating this simply as a "flammable organic" is a critical operational failure.

• The Terminal Alkyne Hazard: The ethynyl group (-C≡CH) possesses a highly acidic proton (pKa ~25). If introduced to waste streams containing heavy transition metal salts (particularly Ag⁺, Cu⁺, or Hg²⁺), it rapidly undergoes metalation to form metal acetylides [2]. These polymeric precipitates are highly explosive and shock-sensitive when dry.

• The Allylic Chloride Hazard: The chlorine atom is positioned at the allylic carbon, making it a potent electrophile and alkylating agent. It will react exothermically with strong nucleophiles or bases in a mixed waste container. Furthermore, trace moisture will slowly hydrolyze the allylic chloride, generating corrosive hydrogen chloride (HCl) gas that can pressurize sealed containers.

• The Conjugated Enyne Hazard: The C=C-C≡C system is electronically primed for cross-linking. Exposure to radical initiators, UV light, or elevated temperatures can trigger an exothermic polymerization event [3].

Table 1: Quantitative Hazard Metrics and Operational Implications

Structural Motif	Quantitative Metric / Characteristic	Operational Disposal Implication
Terminal Alkyne	pKa ~ 25	CRITICAL: Strictly isolate from aqueous heavy metal waste to prevent explosive acetylide formation.
Allylic Chloride	High Electrophilicity	Do not mix with nucleophilic waste (amines, thiols); vent containers if moisture contamination is suspected.
Halogen Content	~19.4% Cl by weight	Mandates segregation into Halogenated Waste ; requires >850°C rotary kiln incineration[1].
Conjugated Enyne	Exothermic Polymerization (ΔH < 0)	Store waste at <25°C; avoid mixing with oxidizing agents or radical initiators.

Part 2: Waste Segregation Logic

The Environmental Protection Agency (EPA) heavily regulates halogenated organic compounds (HOCs) under the Resource Conservation and Recovery Act (RCRA) [4]. Halogenated waste cannot be processed via standard solvent recovery. It must undergo high-temperature rotary kiln incineration equipped with caustic scrubbers to neutralize the corrosive HCl gas produced during combustion[1].

Mixing non-halogenated solvents into a halogenated waste stream unnecessarily increases the volume of waste requiring this expensive, specialized thermal destruction.

Logical workflow for the segregation and disposal of 1-chloro-3-ethynyloct-2-ene.

Part 3: Self-Validating Disposal Protocol

This step-by-step methodology ensures that the chemical is stabilized, properly segregated, and legally compliant for transfer to a hazardous waste facility.

Phase 1: Pre-Disposal Verification

• Audit the Waste Stream: Review the log of the intended "Halogenated Organic Waste" carboy.

  • Validation Check: Confirm the absolute absence of silver, copper, or mercury salts. If these metals are present, initiate a new, dedicated waste container to prevent acetylide detonation [2].

• Temperature Stabilization: Ensure the 1-chloro-3-ethynyloct-2-ene waste mixture is at room temperature (<25°C).

  • Validation Check: Touch the exterior of the reaction flask. If it is warm, an exothermic polymerization or hydrolysis event is occurring. Place in an ice bath until thermally stable before transfer.

Phase 2: Containment and Transfer 3. Select the Receptacle: Use a High-Density Polyethylene (HDPE) carboy or a PTFE-lined amber glass bottle.

• Validation Check: Do NOT use metal waste cans. The allylic chloride will slowly hydrolyze in the presence of ambient moisture to form HCl, which will corrode metal containers and compromise structural integrity.

• Volume Control: In a certified chemical fume hood, decant the waste into the container.

  • Validation Check: Leave a minimum of 20% headspace. This accommodates potential vapor expansion from ambient temperature fluctuations and prevents over-pressurization.

Phase 3: RCRA-Compliant Labeling 5. Tagging: Attach a standardized Hazardous Waste tag. 6. Specific Hazard Notation: Check the "Halogenated" and "Flammable" boxes. Under chemical constituents, write: "1-Chloro-3-ethynyloct-2-ene (Allylic Halide / Terminal Alkyne). DO NOT MIX WITH METALS OR BASES."

Part 4: Emergency Spill Response Plan

In the event of an operational spill outside of a fume hood:

• Evacuate and Ventilate: The compound is a potent alkylating agent and potential lachrymator. Evacuate personnel and maximize room ventilation.

• Neutral Absorbent: Do not use basic absorbents (like caustic spill kits) which could trigger an exothermic reaction with the allylic chloride. Use inert, non-combustible absorbents (e.g., diatomaceous earth, dry sand).

• Non-Sparking Tools: Sweep the absorbed mixture using non-sparking polypropylene tools to avoid igniting the flammable enyne vapors.

• Disposal: Place the absorbed material into a sealed HDPE bucket, label as Halogenated Solid Waste, and schedule for immediate EPA-compliant incineration [1].

References

• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. U.S. Environmental Protection Agency (EPA). 1

• Common pitfalls in the handling of terminal alkynes. BenchChem. 2

• Potential Safety Hazards Associated with Pd-Catalyzed Cross-Coupling Reactions. Organic Process Research & Development, ACS Publications. 3

• Appendix III to Part 268 -- List of Halogenated Organic Compounds Regulated Under § 268.32. eCFR. 4

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